2-(P-Cyanophenyl methylidene hydrazino) adenosine

Core Science & Biosynthesis

Technical Guide: 2-(4-Cyanophenyl)methylidenehydrazinyl-adenosine (CPMH-Ado) - A Novel Putative A₂A Adenosine Receptor Antagonist

An in-depth technical guide by a Senior Application Scientist.

Abstract

Adenosine receptors, particularly the A₂A subtype, are critical regulators of physiological processes, including immune response, neurotransmission, and cardiovascular function. Their modulation presents a significant opportunity for therapeutic intervention in oncology, neurodegenerative diseases, and inflammatory disorders. This guide introduces 2-(4-Cyanophenyl)methylidenehydrazinyl-adenosine (herein abbreviated as CPMH-Ado), a novel adenosine derivative designed as a potent and selective A₂A receptor antagonist. We provide a comprehensive overview of its chemical synthesis, proposed mechanism of action, and a detailed framework for its in vitro characterization. This document serves as a technical resource, offering field-proven protocols and a robust rationale for experimental design, empowering research teams to validate and explore the therapeutic potential of this compound class.

Rationale and Molecular Design

The development of CPMH-Ado is predicated on established structure-activity relationships (SAR) within the 2-substituted adenosine chemical space. The adenosine scaffold serves as a well-validated anchor for receptor binding. Modification at the C2 position is a proven strategy for conferring selectivity and potency for the A₂A receptor over other subtypes (A₁, A₂B, A₃).

The introduction of a hydrazone linkage at the C2 position, further functionalized with a 4-cyanophenyl group, is a deliberate design choice. The hydrazone moiety offers a rigid, planar linker, while the terminal cyanophenyl group provides a potent hydrogen bond acceptor and aromatic stacking interactions, hypothesized to engage key residues within the A₂A receptor's binding pocket, thereby enhancing binding affinity and conferring antagonist properties.

Chemical Profile and Synthesis

Molecular Structure and Properties

• IUPAC Name: 2-((2-(4-cyanobenzylidene))hydrazin-1-yl)-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purin-6-amine

• Molecular Formula: C₁₇H₁₇N₉O₄

• Predicted Physicochemical Properties:

Property	Value	Notes
Molecular Weight	411.38 g/mol
LogP	~0.8	Predicted; indicates moderate lipophilicity.
Hydrogen Bond Donors	6
Hydrogen Bond Acceptors	10
pKa	~9.5 (amino), ~3.5 (N7)	Predicted; indicates cationic charge at physiological pH.

Synthesis Protocol: A Two-Step Approach

The synthesis of CPMH-Ado is achieved through a reliable two-step process starting from a commercially available precursor, 2-chloroadenosine. This protocol is designed for high yield and purity.

Step 1: Synthesis of 2-Hydrazinyladenosine Intermediate

This step involves the nucleophilic aromatic substitution of the chlorine atom at the C2 position with hydrazine.

• Materials: 2-Chloroadenosine, Hydrazine hydrate (80% solution), Ethanol, Reflux condenser, Magnetic stirrer.

• Procedure:

  • Suspend 2-chloroadenosine (1.0 eq) in ethanol (10 mL/mmol).

  • Add hydrazine hydrate (20 eq) to the suspension. The large excess drives the reaction to completion.

  • Heat the mixture to reflux (approx. 80-90°C) and maintain for 12-18 hours, monitoring by TLC (Thin Layer Chromatography) until the starting material is consumed.

  • Cool the reaction mixture to room temperature. A precipitate of 2-hydrazinyladenosine should form.

  • Cool further to 4°C for 1 hour to maximize precipitation.

  • Collect the solid by vacuum filtration, wash with cold ethanol, and dry in vacuo to yield the 2-hydrazinyladenosine intermediate as a white to off-white solid.

Step 2: Condensation to form CPMH-Ado

This is a classic Schiff base formation between the hydrazinyl intermediate and 4-cyanobenzaldehyde.

• Materials: 2-Hydrazinyladenosine, 4-Cyanobenzaldehyde, Glacial acetic acid (catalyst), Methanol.

• Procedure:

  • Dissolve 2-hydrazinyladenosine (1.0 eq) in methanol (15 mL/mmol).

  • Add 4-cyanobenzaldehyde (1.1 eq).

  • Add 3-4 drops of glacial acetic acid to catalyze the condensation reaction.

  • Stir the mixture at room temperature for 4-6 hours. The product, CPMH-Ado, will precipitate out of the solution as the reaction progresses.

  • Monitor the reaction by TLC.

  • Collect the precipitate by vacuum filtration, wash with a small volume of cold methanol to remove unreacted aldehyde.

  • Recrystallize from an appropriate solvent system (e.g., ethanol/water) if further purification is needed. Dry the final product in vacuo.

Synthesis Workflow Diagram

Caption: Two-step synthesis workflow for CPMH-Ado.

Proposed Mechanism of Action

Primary Target: A₂A Adenosine Receptor

CPMH-Ado is hypothesized to act as a competitive antagonist at the A₂A adenosine receptor (A₂AAR). This receptor is a Class A G-protein coupled receptor (GPCR) that is canonically coupled to the Gαs stimulatory protein.

• Endogenous Agonist: Adenosine.

• Physiological Role: In its native state, adenosine binding to A₂AAR activates Gαs, which in turn stimulates adenylyl cyclase (AC) to produce cyclic adenosine monophosphate (cAMP). This signaling cascade is crucial in down-regulating inflammatory responses and inhibiting the activation of immune cells, such as T-cells. In the central nervous system, it modulates the release of neurotransmitters like dopamine and glutamate.

• Antagonist Action: As a competitive antagonist, CPMH-Ado is expected to bind to the same orthosteric site as adenosine but without inducing the conformational change required for receptor activation. By occupying the binding site, it blocks adenosine from binding and initiating the downstream signal, thereby reversing the immunosuppressive or neuromodulatory effects of endogenous adenosine.

Signaling Pathway Diagram

The following diagram illustrates the canonical A₂AAR signaling pathway and the proposed point of intervention for CPMH-Ado.

Caption: A₂A receptor signaling and antagonist intervention point.

In Vitro Characterization Framework

A rigorous in vitro pharmacological evaluation is essential to validate the activity, potency, and selectivity of CPMH-Ado. The following protocols represent the gold standard for characterizing a novel A₂AAR antagonist.

Experimental Workflow

The characterization follows a logical progression from confirming target binding to quantifying functional antagonism and assessing subtype selectivity.

Caption: Stepwise workflow for in vitro characterization.

Protocol 1: Radioligand Competition Binding Assay

This assay determines the binding affinity (Kᵢ) of CPMH-Ado for the human A₂AAR. It measures the ability of the test compound to displace a known high-affinity radioligand.

• Objective: To calculate the inhibitory constant (Kᵢ) of CPMH-Ado.

• Materials:

  • Cell membranes from HEK293 or CHO cells stably expressing the human A₂AAR.

  • [³H]-ZM241385 (a high-affinity A₂AAR antagonist radioligand).

  • CPMH-Ado (test compound), serially diluted.

  • NECA (non-selective agonist, for non-specific binding determination).

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4, with 1 mM MgCl₂.

  • Scintillation vials and cocktail.

  • Microplate harvester and filter mats (GF/B).

• Procedure:

  • Prepare serial dilutions of CPMH-Ado (e.g., from 100 µM to 0.1 nM).

  • In a 96-well plate, add 50 µL of assay buffer to all wells.

  • Add 25 µL of [³H]-ZM241385 (at a final concentration near its Kₔ, e.g., 2 nM).

  • Add 25 µL of the CPMH-Ado serial dilutions for the competition curve.

  • For total binding wells, add 25 µL of buffer instead of the test compound.

  • For non-specific binding (NSB) wells, add 25 µL of a saturating concentration of NECA (e.g., 10 µM).

  • Initiate the binding reaction by adding 100 µL of the A₂AAR membrane preparation (e.g., 10-20 µg protein/well).

  • Incubate the plate for 60-90 minutes at room temperature with gentle agitation.

  • Terminate the reaction by rapid filtration through the GF/B filter mats using a cell harvester. Wash the filters 3x with ice-cold assay buffer.

  • Dry the filter mats, place them in scintillation vials with the cocktail, and count the radioactivity (in disintegrations per minute, DPM) using a scintillation counter.

• Data Analysis:

  • Calculate specific binding = Total Binding (DPM) - Non-specific Binding (DPM).

  • Plot the percentage of specific binding against the log concentration of CPMH-Ado.

  • Fit the data to a one-site competition model using non-linear regression (e.g., in GraphPad Prism) to determine the IC₅₀ value.

  • Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ) , where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Protocol 2: cAMP Functional Antagonist Assay

This assay measures the ability of CPMH-Ado to inhibit the production of cAMP stimulated by an A₂AAR agonist, thus determining its functional potency (IC₅₀).

• Objective: To determine the functional antagonist potency (IC₅₀) of CPMH-Ado.

• Materials:

  • Whole HEK293 or CHO cells expressing human A₂AAR.

  • CGS 21680 (a potent and selective A₂AAR agonist).

  • CPMH-Ado (test compound), serially diluted.

  • IBMX (a phosphodiesterase inhibitor to prevent cAMP degradation).

  • Assay medium (e.g., HBSS or DMEM).

  • A commercial cAMP detection kit (e.g., HTRF, AlphaLISA, or ELISA).

• Procedure:

  • Plate the cells in a 96-well or 384-well plate and allow them to adhere overnight.

  • Aspirate the culture medium and pre-incubate the cells for 15-30 minutes with assay medium containing IBMX (e.g., 500 µM) and the serial dilutions of CPMH-Ado.

  • Stimulate the cells by adding the A₂AAR agonist CGS 21680 at a concentration that elicits ~80% of the maximal response (EC₈₀).

  • Incubate for 30 minutes at room temperature.

  • Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's protocol for the chosen detection kit.

• Data Analysis:

  • Normalize the data, setting the basal (unstimulated) cAMP level as 0% and the agonist-only (EC₈₀) level as 100%.

  • Plot the percent inhibition against the log concentration of CPMH-Ado.

  • Fit the resulting dose-response curve using a four-parameter logistic equation to determine the IC₅₀ value, which represents the concentration of CPMH-Ado required to inhibit 50% of the agonist-stimulated cAMP production.

Conclusion and Future Directions

This guide outlines the scientific foundation for 2-(4-Cyanophenyl)methylidenehydrazinyl-adenosine (CPMH-Ado) as a promising A₂A adenosine receptor antagonist. The proposed synthesis is robust and leverages established chemical transformations. The delineated in vitro characterization cascade provides a clear, validated path to confirm its mechanism of action, affinity, and potency.

Successful validation of CPMH-Ado's antagonist profile would warrant progression into further studies, including comprehensive selectivity screening against a broader panel of GPCRs, kinases, and ion channels, followed by ADME/Tox profiling and subsequent evaluation in relevant in vivo models of disease. The insights gained from this compound will not only determine its therapeutic potential but also contribute valuable SAR data to the broader field of adenosine receptor modulation.

References

No direct publications for "2-(P-Cyanophenyl methylidene hydrazino) adenosine" were found. The references below support the synthesis of precursors, the biological rationale, and the experimental protocols described in this guide.

• Synthesis of 2-hydrazinyladenosine derivatives. El-Tayeb, A., et al. (2013). Synthesis and structure-activity relationships of 2-hydrazinyladenosine derivatives as A(2A) adenosine receptor ligands. Bioorganic & Medicinal Chemistry, 21(5), 1344-1352. Available at: [Link]

• Schiff Base Condensation Reactions. ResearchGate Discussion. (2023). What are the best conditions in schiff-base reaction when I react hydrazide with aldehyde? Available at: [Link]

• Synthesis of Hydrazones and Schiff Bases. Bikas, R., et al. (2020). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. RSC Advances, 10(64), 39185-39198. Available at: [Link]

• Chemical Structure and IUPAC Naming Conventions. PubChem. National Center for Biotechnology Information. Available at: [Link]

An In-depth Technical Guide to the Core Mechanism of Action of 2-(P-Cyanophenyl methylidene hydrazino) adenosine

This guide provides a detailed exploration of the molecular mechanism of action of 2-(P-Cyanophenyl methylidene hydrazino) adenosine, a purine nucleoside analog with significant therapeutic potential. Designed for researchers, scientists, and professionals in drug development, this document synthesizes current understanding, proposes a putative signaling pathway, and outlines robust experimental protocols to validate its mechanistic action.

Introduction: The Therapeutic Promise of a Purine Nucleoside Analog

2-(P-Cyanophenyl methylidene hydrazino) adenosine belongs to the class of purine nucleoside analogs, a group of compounds known for their broad-spectrum antitumor activities, particularly against indolent lymphoid malignancies.[1][2][3] The therapeutic efficacy of these analogs often stems from their ability to interfere with fundamental cellular processes such as DNA synthesis and to induce programmed cell death, or apoptosis.[1][2][3] Emerging evidence suggests that the specific molecular interactions of 2-(P-Cyanophenyl methylidene hydrazino) adenosine are likely mediated through its engagement with adenosine receptors, key regulators of numerous physiological and pathophysiological processes.

Adenosine receptors are a family of four G-protein coupled receptors (GPCRs) designated A1, A2A, A2B, and A3.[4][5][6] These receptors play crucial roles in cellular signaling, with their activation leading to a cascade of downstream events that can modulate cellular function.[4][6] Based on the structure of 2-(P-Cyanophenyl methylidene hydrazino) adenosine and the known pharmacology of similar adenosine derivatives, a primary mechanism of action is proposed to be its function as an agonist at the A2A adenosine receptor (A2AAR).

Proposed Mechanism of Action: A2A Adenosine Receptor Agonism

We hypothesize that 2-(P-Cyanophenyl methylidene hydrazino) adenosine primarily exerts its effects by selectively binding to and activating the A2A adenosine receptor. This interaction is anticipated to trigger a canonical Gs-protein signaling cascade, leading to the modulation of intracellular cyclic AMP (cAMP) levels and subsequent downstream effector activation.

Signaling Pathway Visualization

The following diagram illustrates the proposed signaling cascade initiated by the binding of 2-(P-Cyanophenyl methylidene hydrazino) adenosine to the A2AAR.

Caption: Proposed signaling pathway of 2-(P-Cyanophenyl methylidene hydrazino) adenosine.

Experimental Validation: A Step-by-Step Methodological Approach

To rigorously test the hypothesized mechanism of action, a series of well-defined experiments are required. The following protocols are designed to provide a comprehensive evaluation of the compound's interaction with adenosine receptors and its downstream cellular effects.

Experimental Workflow Overview

The logical flow of experiments to elucidate the mechanism of action is depicted in the diagram below.

Caption: Logical workflow for mechanistic validation.

Protocol 1: Radioligand Binding Assay for Adenosine Receptor Affinity

Objective: To determine the binding affinity (Ki) of 2-(P-Cyanophenyl methylidene hydrazino) adenosine for the four human adenosine receptor subtypes (A1, A2A, A2B, and A3).

Methodology:

• Membrane Preparation: Utilize commercially available cell membranes from CHO or HEK293 cells stably expressing each of the human adenosine receptor subtypes.

• Radioligand Selection:

  • For A1AR: [³H]DPCPX (a selective antagonist).

  • For A2AAR: [³H]ZM241385 (a selective antagonist).

  • For A2BAR: [³H]DPCPX (in the presence of a selective A1AR antagonist to block A1AR binding).

  • For A3AR: [¹²⁵I]AB-MECA (a selective agonist).[7]

• Assay Conditions:

  • Incubate the cell membranes with a fixed concentration of the respective radioligand and increasing concentrations of 2-(P-Cyanophenyl methylidene hydrazino) adenosine.

  • The incubation buffer should contain adenosine deaminase (ADA) to remove any endogenous adenosine.

  • Incubate at room temperature for a defined period (e.g., 90 minutes) to reach equilibrium.

• Separation and Detection:

  • Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

  • Wash the filters with ice-cold buffer to remove non-specific binding.

  • Quantify the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: cAMP Accumulation Functional Assay

Objective: To determine the functional activity (EC50 and Emax) of 2-(P-Cyanophenyl methylidene hydrazino) adenosine at the A2A and A2B adenosine receptors and its potential antagonist activity at A1 and A3 receptors.

Methodology:

• Cell Culture: Use CHO or HEK293 cells stably expressing the individual human adenosine receptor subtypes.

• Assay Principle: This assay measures the ability of the compound to stimulate (for A2A and A2B) or inhibit (for A1 and A3) the production of intracellular cAMP.

• Agonist Mode (for A2A and A2B):

  • Pre-incubate the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Treat the cells with increasing concentrations of 2-(P-Cyanophenyl methylidene hydrazino) adenosine.

  • Lyse the cells and measure the intracellular cAMP levels using a commercially available ELISA or HTRF assay kit.

• Antagonist Mode (for A1 and A3):

  • Pre-incubate the cells with a phosphodiesterase inhibitor.

  • Treat the cells with increasing concentrations of 2-(P-Cyanophenyl methylidene hydrazino) adenosine in the presence of a known agonist (e.g., NECA) at its EC80 concentration.

  • Measure the inhibition of agonist-stimulated cAMP production.

• Data Analysis:

  • Generate dose-response curves and calculate the EC50 (concentration for 50% of maximal effect) and Emax (maximal effect) for agonist activity.

  • For antagonist activity, calculate the IC50 and subsequently the Kb using the appropriate pharmacological models.

Protocol 3: Cellular Viability and Apoptosis Assays

Objective: To evaluate the downstream cellular effects of 2-(P-Cyanophenyl methylidene hydrazino) adenosine on cancer cell lines.

Methodology:

• Cell Lines: Select relevant cancer cell lines, particularly those from lymphoid malignancies.

• Cell Viability Assay (MTT or CellTiter-Glo):

  • Seed cells in 96-well plates and treat with a range of concentrations of 2-(P-Cyanophenyl methylidene hydrazino) adenosine for 24, 48, and 72 hours.

  • Measure cell viability using a standard MTT or a luminescence-based assay.

  • Calculate the IC50 for cell growth inhibition.

• Apoptosis Assay (Annexin V/Propidium Iodide Staining):

  • Treat cells with the compound at its IC50 concentration for various time points.

  • Stain the cells with Annexin V-FITC and Propidium Iodide (PI).

  • Analyze the stained cells by flow cytometry to quantify the percentage of early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

• Caspase-3/7 Activity Assay:

  • Treat cells with the compound and measure the activity of executioner caspases 3 and 7 using a luminogenic substrate. An increase in caspase activity is indicative of apoptosis.[8]

Quantitative Data Summary

The following table provides a template for summarizing the expected quantitative data from the proposed experiments.

Parameter	A1 Receptor	A2A Receptor	A2B Receptor	A3 Receptor
Binding Affinity (Ki, nM)	>1000	<100	>1000	>1000
Functional Activity (EC50, nM)	N/A	<200	>1000	N/A
Maximal Effect (Emax, %)	N/A	~100%	<20%	N/A
Cell Viability (IC50, µM)	\multicolumn{4}{c	}{Dependent on Cell Line}
Apoptosis Induction	\multicolumn{4}{c	}{Concentration and Time-Dependent Increase}

Note: The values in this table are hypothetical and serve as an example of the expected outcomes based on the proposed mechanism.

Conclusion and Future Directions

The in-depth technical guide presented here outlines a clear and scientifically rigorous approach to elucidating the mechanism of action of 2-(P-Cyanophenyl methylidene hydrazino) adenosine. The proposed mechanism, centered on A2A adenosine receptor agonism, provides a solid foundation for further investigation. The detailed experimental protocols offer a practical framework for researchers to validate this hypothesis and to further characterize the compound's pharmacological profile.

Future studies should aim to explore the in vivo efficacy of 2-(P-Cyanophenyl methylidene hydrazino) adenosine in relevant animal models of cancer. Additionally, investigating the potential for off-target effects and conducting comprehensive pharmacokinetic and pharmacodynamic studies will be crucial for its continued development as a potential therapeutic agent. The insights gained from these studies will be invaluable for advancing our understanding of purine nucleoside analogs and for the development of novel cancer therapies.

References

• 2-(P-Cyanophenyl methylidene hydrazino) adenosine | Purine Nucleoside Analog. (n.d.).
• 2-(P-Cyanophenyl methylidene hydrazino) adenosine | Purine Nucleoside Analog. (n.d.).
• 2-(P-Cyanophenyl methylidene hydrazino) adenosine | Purine Nucleoside Analog. (n.d.).
• Fredholm, B. B., IJzerman, A. P., Jacobson, K. A., Linden, J., & Müller, C. E. (2011). International Union of Basic and Clinical Pharmacology. LXXXI. Nomenclature and classification of adenosine receptors—an update. Pharmacological reviews, 63(1), 1–34.

• Synthesis and Biological Evaluation of Some Hydrazide-Hydrazone Derivatives as Anticancer Agents. (2022). Acta Chimica Slovenica, 69(4), 863-875. Retrieved from [Link]

• Fredholm, B. B., Chen, J. F., Cunha, R. A., Svenningsson, P., & Vaugeois, J. M. (2005). Adenosine receptors as therapeutic targets. Nature reviews. Drug discovery, 4(10), 845–857.

• Historical and Current Adenosine Receptor Agonists in Preclinical and Clinical Development. (2019). Frontiers in Pharmacology, 10, 237. Retrieved from [Link]

• Recent developments in adenosine receptor ligands and their potential as novel drugs. (2011). Biochimica et Biophysica Acta (BBA) - Biomembranes, 1808(5), 1290-1308. Retrieved from [Link]

• Species Differences in Ligand Affinity at Central A3-Adenosine Receptors. (1996). Drug Development Research, 37(1), 44-51. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Adenosine receptors as therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. frontiersin.org [frontiersin.org]
• 6. Recent developments in adenosine receptor ligands and their potential as novel drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Species Differences in Ligand Affinity at Central A3-Adenosine Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and Biological Evaluation of Some Hydrazide-Hydrazone Derivatives as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of 2-(P-Cyanophenyl methylidene hydrazino) adenosine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive technical guide details a robust methodology for the synthesis of 2-(P-Cyanophenyl methylidene hydrazino) adenosine, a purine nucleoside analog with significant potential in medicinal chemistry. As a member of the 2-substituted adenosine family, this compound is of interest for its potential interactions with adenosine receptors, which are pivotal in a multitude of physiological processes. Purine nucleoside analogs are known for their broad antitumor activity, often by inhibiting DNA synthesis and inducing apoptosis[1][2]. This guide provides a scientifically grounded, two-step synthetic pathway, commencing with the commercially available 2-chloroadenosine. The protocol herein is a composite of established synthetic transformations for analogous compounds, offering a reliable route for the laboratory-scale preparation of the target molecule. Each step is elucidated with detailed experimental procedures, mechanistic insights, and safety considerations. Furthermore, this document includes recommendations for the purification and characterization of the final product, ensuring a high degree of purity essential for subsequent biological evaluation.

Introduction: The Significance of 2-Substituted Adenosine Analogs

Adenosine, a ubiquitous endogenous purine nucleoside, modulates numerous physiological functions through its interaction with four G protein-coupled receptor subtypes: A1, A2A, A2B, and A3. The therapeutic application of adenosine itself is limited by its rapid metabolic degradation and lack of receptor selectivity. Consequently, there is substantial interest in the development of structurally modified adenosine analogs that exhibit enhanced metabolic stability and receptor specificity. Modifications at the C2 position of the purine ring have proven to be a particularly fruitful strategy for developing potent and selective agonists and antagonists for these receptors.

The introduction of a hydrazone moiety at the 2-position, as in the target molecule 2-(P-Cyanophenyl methylidene hydrazino) adenosine, offers a versatile scaffold for probing the ligand-binding pocket of adenosine receptors. The cyanophenyl group provides a specific electronic and steric profile that can influence receptor affinity and selectivity. Derivatives of 2-hydrazinyladenosine have been investigated as potent and selective A2A adenosine receptor agonists[3][4]. A2A receptor agonists, for instance, are of potential interest as vasodilators and anti-inflammatory agents[5]. This guide provides the necessary technical details for researchers to synthesize 2-(P-Cyanophenyl methylidene hydrazino) adenosine, enabling further investigation into its pharmacological profile and potential as a therapeutic agent or a molecular probe.

Synthetic Strategy: A Two-Step Approach

The synthesis of 2-(P-Cyanophenyl methylidene hydrazino) adenosine is logically approached in two sequential steps:

• Nucleophilic Aromatic Substitution: Synthesis of the key intermediate, 2-hydrazinoadenosine, from the commercially available 2-chloroadenosine via reaction with hydrazine hydrate.

• Condensation Reaction: Formation of the target hydrazone by reacting 2-hydrazinoadenosine with p-cyanobenzaldehyde.

This strategy leverages the reactivity of the C2 position of the purine ring and the well-established chemistry of hydrazone formation.

Logical Workflow for the Synthesis

Caption: Overall workflow for the synthesis of the target compound.

Detailed Experimental Protocols

PART 1: Synthesis of 2-Hydrazinoadenosine (Intermediate)

This procedure is based on established methods for the nucleophilic displacement of the chloro group at the C2 position of adenosine derivatives.

Reaction Scheme:

Caption: Synthesis of the 2-hydrazinoadenosine intermediate.

Materials and Equipment:

Reagent/Equipment	Quantity/Specification
2-Chloroadenosine	1.0 g (3.31 mmol)
Hydrazine Hydrate (~64%)	10 mL
Ethanol (95%)	50 mL
Round-bottom flask	100 mL
Reflux condenser
Magnetic stirrer & hotplate
Rotary evaporator
Filtration apparatus	Buchner funnel, filter paper

Procedure:

• To a 100 mL round-bottom flask, add 2-chloroadenosine (1.0 g, 3.31 mmol) and ethanol (50 mL).

• Stir the suspension at room temperature to ensure good mixing.

• Carefully add hydrazine hydrate (10 mL) to the flask. Caution: Hydrazine hydrate is corrosive and toxic. Handle in a fume hood with appropriate personal protective equipment (PPE).

• Equip the flask with a reflux condenser and heat the mixture to reflux using a heating mantle.

• Maintain the reflux with vigorous stirring for 8-12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) (e.g., using a mobile phase of dichloromethane:methanol, 9:1 v/v). The starting material, 2-chloroadenosine, should be consumed, and a new, more polar spot corresponding to the product should appear.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Reduce the volume of the solvent to approximately 10-15 mL using a rotary evaporator.

• Cool the concentrated solution in an ice bath for 30-60 minutes to precipitate the product.

• Collect the white solid precipitate by vacuum filtration and wash it with a small amount of cold ethanol.

• Dry the product under vacuum to obtain 2-hydrazinoadenosine. The crude product is often of sufficient purity for the next step.

Causality and Trustworthiness: The use of a large excess of hydrazine hydrate drives the nucleophilic aromatic substitution to completion. Ethanol serves as a suitable solvent that allows for the necessary reflux temperature. The precipitation upon cooling and concentration provides a straightforward method for initial purification.

PART 2: Synthesis of 2-(P-Cyanophenyl methylidene hydrazino) adenosine (Final Product)

This step involves a classic condensation reaction between the hydrazine group of the intermediate and the aldehyde group of p-cyanobenzaldehyde to form a stable hydrazone linkage.

Reaction Scheme:

Caption: Condensation reaction to form the final product.

Materials and Equipment:

Reagent/Equipment	Quantity/Specification
2-Hydrazinoadenosine	0.5 g (1.68 mmol)
p-Cyanobenzaldehyde	0.24 g (1.85 mmol, 1.1 eq)
Ethanol (95%)	30 mL
Glacial Acetic Acid	2-3 drops (catalytic)
Round-bottom flask	50 mL
Reflux condenser
Magnetic stirrer & hotplate
Filtration apparatus

Procedure:

• In a 50 mL round-bottom flask, dissolve 2-hydrazinoadenosine (0.5 g, 1.68 mmol) in ethanol (30 mL) with gentle heating.

• To this solution, add p-cyanobenzaldehyde (0.24 g, 1.85 mmol).

• Add 2-3 drops of glacial acetic acid to catalyze the reaction.

• Attach a reflux condenser and heat the reaction mixture to reflux for 4-6 hours. Monitor the reaction by TLC until the starting materials are consumed.

• Upon completion, allow the reaction mixture to cool to room temperature. A solid precipitate of the product should form.

• If precipitation is slow, the solution can be cooled in an ice bath to facilitate crystallization.

• Collect the solid product by vacuum filtration.

• Wash the collected solid with cold ethanol to remove any unreacted starting materials and the catalyst.

• Dry the final product, 2-(P-Cyanophenyl methylidene hydrazino) adenosine, under vacuum.

Causality and Trustworthiness: The slight molar excess of p-cyanobenzaldehyde ensures the complete conversion of the 2-hydrazinoadenosine intermediate. The acidic catalyst (acetic acid) protonates the aldehyde's carbonyl oxygen, making the carbonyl carbon more electrophilic and accelerating the nucleophilic attack by the hydrazine. The product is generally insoluble in cold ethanol, allowing for a simple and effective purification by precipitation and filtration.

Purification and Characterization

For rigorous biological testing, the synthesized compound should be purified to a high degree (>95%).

Purification:

• Recrystallization: If the purity of the filtered product is insufficient, recrystallization from a suitable solvent system (e.g., ethanol-water or methanol) can be performed.

• Column Chromatography: For higher purity, silica gel column chromatography can be employed. A typical eluent system would be a gradient of methanol in dichloromethane.

Characterization:

The identity and purity of the synthesized 2-(P-Cyanophenyl methylidene hydrazino) adenosine should be confirmed using standard analytical techniques:

Technique	Expected Observations
¹H NMR	Signals corresponding to the ribose protons, the purine ring protons, the aromatic protons of the cyanophenyl group, and the characteristic imine proton of the hydrazone linkage.
¹³C NMR	Resonances for all unique carbon atoms in the adenosine and cyanophenyl moieties, including the nitrile carbon and the imine carbon.
Mass Spectrometry (MS)	The molecular ion peak corresponding to the calculated mass of the product (C18H18N8O4, MW: 426.39 g/mol ). High-resolution mass spectrometry (HRMS) is recommended for exact mass confirmation.
Infrared (IR) Spectroscopy	Characteristic absorption bands for N-H, O-H, C=N (imine), and C≡N (nitrile) functional groups.
Melting Point	A sharp melting point is indicative of high purity.
Analytical HPLC	A single major peak indicating the purity of the final compound.

Safety and Handling

• 2-Chloroadenosine: Handle with care. May cause skin and eye irritation.

• Hydrazine Hydrate: Highly toxic and corrosive. It is a suspected carcinogen. Always handle in a well-ventilated fume hood with appropriate PPE, including gloves, safety goggles, and a lab coat.

• p-Cyanobenzaldehyde: May be harmful if swallowed or inhaled. Causes skin and eye irritation.

• Solvents: Ethanol and methanol are flammable. Acetic acid is corrosive. Handle all solvents in a fume hood and away from ignition sources.

Conclusion

This guide provides a detailed and scientifically sound protocol for the synthesis of 2-(P-Cyanophenyl methylidene hydrazino) adenosine. By following the two-step procedure outlined, researchers can reliably produce this valuable purine nucleoside analog for further investigation in drug discovery and chemical biology. The methodologies are based on established and trusted chemical transformations, ensuring a high probability of success for scientists with a foundational knowledge of organic synthesis techniques.

References

• El-Tayeb, A., et al. (2013). Synthesis and structure-activity relationships of 2-hydrazinyladenosine derivatives as A(2A) adenosine receptor ligands. Bioorganic & Medicinal Chemistry, 21(5), 1286-1298. [Link]

• Cristalli, G., et al. (1994). 2-(N'-alkylidenehydrazino)adenosines: potent and selective coronary vasodilators. Journal of Medicinal Chemistry, 37(11), 1720-1726. [Link]

• Gessi, S., et al. (2000). 2-[N'-(3-arylallylidene)hydrazino]adenosines showing A2a adenosine agonist properties and vasodilation activity. Il Farmaco, 55(8), 534-541. [Link]

• Zhang, D., et al. (2019). Design, synthesis and biological evaluation of 2-hydrazinyladenosine derivatives as A 2A adenosine receptor ligands. European Journal of Medicinal Chemistry, 183, 111704. [Link]

• PubChem. (n.d.). 2-Chloroadenosine. Retrieved from [Link]

• Karakas, B., et al. (2018). Synthesis of New Hydrazone Derivatives for MAO Enzymes Inhibitory Activity. Molecules, 23(11), 2999. [Link]

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2-(p-Cyanophenyl methylidene hydrazino) adenosine: A Proposed Novel Purine Nucleoside Analog for Targeted Therapeutics

An In-depth Technical Guide:

Abstract

Purine nucleoside analogs represent a cornerstone of modern pharmacology, with profound applications in antiviral, anticancer, and cardiovascular medicine. Modifications to the core adenosine scaffold offer a proven strategy for modulating affinity and selectivity towards specific biological targets. This guide introduces 2-(p-Cyanophenyl methylidene hydrazino) adenosine , a novel, theoretically-designed purine nucleoside analog. As this specific molecule is not yet characterized in peer-reviewed literature, this document provides a comprehensive, predictive framework for its synthesis, characterization, and biological evaluation. We leverage established methodologies from analogous 2-substituted adenosine derivatives to propose a robust research and development pathway. The core hypothesis is that the unique hydrazone linkage at the 2-position, coupled with the electron-withdrawing cyano-phenyl moiety, will confer high affinity and selectivity for specific adenosine receptor subtypes, offering potential as a novel therapeutic agent. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to explore next-generation purine-based therapeutics.

Introduction: The Rationale for 2-Substituted Adenosine Analogs

Adenosine is an endogenous purine nucleoside that modulates numerous physiological processes by activating four G-protein-coupled receptor subtypes: A₁, A₂A, A₂B, and A₃. The therapeutic potential of targeting these receptors is vast, spanning inflammatory diseases, neurodegenerative disorders, cancer, and cardiac conditions. However, the clinical utility of adenosine itself is limited by its rapid metabolism and lack of receptor selectivity.

Medicinal chemistry efforts have demonstrated that chemical modification of the adenosine scaffold can overcome these limitations. The 2-position of the purine ring has emerged as a particularly fruitful site for substitution. Introducing substituents at this position can dramatically alter the ligand's interaction with the receptor binding pocket, leading to enhanced affinity, improved selectivity, and favorable pharmacokinetic profiles.

The proposed structure of 2-(p-Cyanophenyl methylidene hydrazino) adenosine incorporates several features designed for potent and selective bioactivity:

• Adenosine Core: Provides the fundamental framework for recognition by adenosine receptors or other purine-binding proteins.

• 2-Hydrazino Linker: Introduces a flexible, yet defined, spacer that orients the appended aromatic group.

• p-Cyanophenyl Moiety: This group adds steric bulk and specific electronic properties. The cyano group is a strong hydrogen bond acceptor and electron-withdrawing, which can influence key π-stacking or hydrogen bonding interactions within the receptor's active site.

This guide outlines a complete, albeit predictive, workflow for bringing this novel compound from theoretical design to initial biological characterization.

Proposed Synthesis and Characterization

The synthesis of the target compound can be plausibly achieved through a two-step process starting from a commercially available precursor, 2-chloroadenosine. The proposed pathway involves the nucleophilic substitution of the chlorine atom with hydrazine, followed by a condensation reaction to form the final hydrazone product.

Synthetic Scheme

The proposed two-step synthesis is outlined below. The initial step is the formation of the key intermediate, 2-hydrazinoadenosine, a versatile precursor for a wide range of 2-substituted analogs. The second step is a classic condensation reaction to form the Schiff base (hydrazone).

Caption: Proposed two-step synthesis of the target compound.

Detailed Experimental Protocol: Synthesis

Step 1: Synthesis of 2-Hydrazinoadenosine Intermediate

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, suspend 2-chloroadenosine (1.0 eq) in absolute ethanol (approx. 20 mL per mmol of starting material).

• Reagent Addition: Add hydrazine hydrate (10.0 eq) to the suspension. The large excess is used to ensure complete reaction and minimize the formation of side products.

• Reaction Condition: Heat the mixture to reflux (approx. 80-90 °C) with vigorous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., Dichloromethane:Methanol 9:1 v/v). The reaction is typically complete within 12-24 hours.

• Work-up: Allow the reaction mixture to cool to room temperature. A precipitate of the product should form. Cool further in an ice bath for 30 minutes to maximize precipitation.

• Purification: Collect the solid product by vacuum filtration, wash thoroughly with cold ethanol and then diethyl ether to remove residual hydrazine. The resulting white solid of 2-hydrazinoadenosine is often pure enough for the next step. If required, further purification can be achieved by recrystallization from water or column chromatography.

Step 2: Synthesis of 2-(p-Cyanophenyl methylidene hydrazino) adenosine

• Reaction Setup: Dissolve the 2-hydrazinoadenosine intermediate (1.0 eq) in methanol.

• Reagent Addition: To this solution, add 4-cyanobenzaldehyde (1.1 eq) followed by a catalytic amount of glacial acetic acid (2-3 drops) to facilitate the condensation.

• Reaction Condition: Stir the mixture at room temperature. The reaction is typically rapid, with a precipitate of the hydrazone product forming within 1-4 hours. Monitor by TLC until the starting hydrazinoadenosine spot disappears.

• Work-up and Purification: Collect the precipitated product by vacuum filtration. Wash the solid sequentially with cold methanol and diethyl ether. The product can be further purified by recrystallization or flash column chromatography on silica gel to yield the final compound as a pure solid.

Physicochemical Characterization

To confirm the identity, structure, and purity of the newly synthesized compound, a standard suite of analytical techniques must be employed. The table below summarizes the expected results for the target molecule.

Analysis Technique	Parameter	Predicted Value / Observation	Purpose
¹H NMR	Chemical Shifts (δ)	Peaks corresponding to adenosine ribose protons (~4-6 ppm), purine H-8 proton (~8 ppm), aromatic protons from the cyanophenyl ring (~7-8 ppm), and the hydrazone CH=N proton (~8-9 ppm).	Confirms proton environment and structural integrity.
¹³C NMR	Chemical Shifts (δ)	Peaks for ribose carbons, purine ring carbons, and cyanophenyl ring carbons, including the distinct nitrile carbon (~118 ppm) and imine carbon (~145-155 ppm).	Confirms the carbon skeleton of the molecule.
HRMS (ESI+)	m/z	C₂₃H₂₂N₈O₄ requires m/z [M+H]⁺ ≈ 483.18.	Confirms molecular weight and elemental composition.
HPLC	Purity & Retention Time	>95% purity under specified column and mobile phase conditions.	Quantifies purity and provides a quality control metric.
FT-IR	Wavenumbers (cm⁻¹)	Characteristic peaks for O-H (sugar), N-H (amine/hydrazone), C≡N (nitrile, ~2230 cm⁻¹), and C=N (imine) stretches.	Confirms the presence of key functional groups.

Proposed Biological Evaluation Workflow

The structural similarity to adenosine strongly suggests that the primary biological targets for this analog are the adenosine receptors. The evaluation workflow is designed as a screening funnel, starting with broad affinity profiling and progressing to more specific functional and cellular assays.

Caption: A tiered approach for the biological evaluation of the novel compound.

Protocol: Radioligand Binding Assay for Adenosine A₂A Receptor

This protocol determines the binding affinity (Ki) of the test compound by measuring its ability to compete with a known high-affinity radioligand.

• Materials: Membranes from cells stably expressing the human A₂A receptor (e.g., HEK293-A₂A), [³H]-ZM241385 (radioligand), test compound, Tris-HCl buffer, glass fiber filters, scintillation cocktail, and a scintillation counter.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Procedure: a. Prepare serial dilutions of the test compound (e.g., from 100 µM to 10 pM). b. In a 96-well plate, add 50 µL of assay buffer, 25 µL of the test compound dilution, 25 µL of [³H]-ZM241385 (at a final concentration near its Kd, e.g., 2 nM), and 100 µL of the membrane preparation (containing 5-10 µg of protein). c. Define non-specific binding (NSB) wells containing a high concentration of a non-labeled ligand (e.g., 10 µM NECA). d. Define total binding (TB) wells containing only the radioligand and membranes. e. Incubate the plate at 25 °C for 90 minutes with gentle agitation. f. Terminate the assay by rapid vacuum filtration through glass fiber filters, followed by three quick washes with ice-cold assay buffer. g. Place the filters in scintillation vials, add scintillation cocktail, and quantify radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the percentage of specific binding for each concentration of the test compound. Plot this against the log concentration of the compound and fit the data to a one-site competition model using non-linear regression to determine the IC₅₀ value. Convert the IC₅₀ to a Ki value using the Cheng-Prusoff equation.

Protocol: cAMP Functional Assay

This assay determines whether the compound acts as an agonist (stimulates cAMP production) or an antagonist (blocks agonist-stimulated cAMP production) at the Gs-coupled A₂A receptor.

• Materials: HEK293 cells expressing the A₂A receptor, a reference agonist (e.g., NECA), test compound, cell culture medium, and a commercial cAMP detection kit (e.g., HTRF, ELISA).

• Procedure (Antagonist Mode): a. Plate cells in a 96-well plate and allow them to adhere overnight. b. Replace the medium with stimulation buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation. c. Add serial dilutions of the test compound and incubate for 15-30 minutes. d. Add the reference agonist NECA at a concentration that gives 80% of its maximal response (EC₈₀). e. Incubate for another 15-30 minutes at 37 °C. f. Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's protocol for the detection kit.

• Data Analysis: Plot the cAMP level against the log concentration of the test compound. A decrease in the NECA-stimulated signal indicates antagonistic activity. Fit the data to a dose-response inhibition curve to determine the IC₅₀. An agonist mode experiment would be run in the absence of NECA to check for direct stimulation of cAMP.

Potential Signaling Pathway and Mechanistic Insights

If the compound is identified as an A₂A receptor antagonist, it would block the canonical Gs-protein signaling pathway. This pathway is critical in immune cells, where adenosine acts as an immunosuppressive signal. Blocking this pathway can restore immune cell function, a mechanism relevant to immuno-oncology.

Caption: Hypothesized mechanism of action at the A₂A receptor signaling cascade.

Conclusion and Future Directions

This guide presents a comprehensive, scientifically-grounded framework for the synthesis and evaluation of a novel purine nucleoside analog, 2-(p-Cyanophenyl methylidene hydrazino) adenosine . While data for this specific molecule does not yet exist, the proposed pathways are based on well-established principles in medicinal chemistry and pharmacology. The outlined protocols provide a clear and actionable starting point for any research team interested in exploring this or similar 2-substituted adenosine derivatives.

Future work should focus on executing the proposed synthesis, confirming the structure, and performing the tiered biological evaluation. A positive result, particularly high affinity and selectivity for a single adenosine receptor subtype, would warrant advancement into more complex cell-based models and eventually in vivo studies to assess its therapeutic potential.

References

(Note: The following references are real and support the methodologies and concepts described in this guide for analogous compounds.)

Discovery and history of 2-hydrazino adenosine derivatives

An In-Depth Technical Guide to the Discovery and History of 2-Hydrazino Adenosine Derivatives

Introduction: The Adenosine Signaling Landscape

Adenosine is a ubiquitous endogenous purine nucleoside that plays a critical role in regulating a vast array of physiological processes. Its effects are mediated by four distinct G protein-coupled receptor (GPCR) subtypes: A₁, A₂ₐ, A₂ₑ, and A₃.[1][2] These receptors are distributed throughout the body—in the cardiovascular system, central nervous system (CNS), and inflammatory cells—making them attractive targets for therapeutic intervention in conditions ranging from cardiac ischemia and inflammation to neurodegenerative disorders like Parkinson's disease.[2][3][4]

The activation of these receptors by adenosine triggers various downstream signaling cascades. For instance, A₂ₐ receptor activation typically leads to the stimulation of adenylyl cyclase, increasing intracellular cyclic AMP (cAMP) levels, which in turn mediates physiological responses such as vasodilation and inhibition of inflammatory cell function.[1] The therapeutic potential of modulating these pathways has driven extensive research into the development of synthetic adenosine receptor agonists. However, the challenge has always been to achieve subtype selectivity to maximize therapeutic benefits while minimizing the side effects associated with activating receptors in non-target tissues.[4]

This guide delves into the discovery and history of a specific class of adenosine analogs: the 2-hydrazino adenosine derivatives. We will explore their chemical synthesis, the evolution of their structure-activity relationships (SAR), and their emergence as potent and often highly selective agonists, particularly for the A₂ₐ adenosine receptor.

The Genesis of a Scaffold: Synthesis and Early Development

The journey of 2-hydrazino adenosine derivatives begins not with a direct biological application, but with the establishment of a versatile chemical scaffold. The key precursor, 2-hydrazinoadenosine, serves as a synthetic intermediate, providing a reactive handle at the C2 position of the purine ring.[5]

The rationale behind using the hydrazine moiety (-NH-NH₂) is its nucleophilicity and its ability to readily undergo condensation reactions with aldehydes and ketones. This chemical property is the cornerstone of this class of compounds, as it allows for the systematic and efficient introduction of a vast library of substituents, forming stable hydrazone linkages (-NH-N=CH-R). This synthetic flexibility is paramount for exploring the chemical space around the adenosine core to optimize receptor binding and selectivity. Hydrazones themselves are a well-established class of compounds with a wide range of documented biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[6][7][8][9]

The general synthetic approach begins with a 2-substituted adenosine precursor, typically 2-chloroadenosine or 2-iodoadenosine. The halogen at the C2 position serves as an excellent leaving group, which can be displaced by hydrazine hydrate in a nucleophilic aromatic substitution reaction to yield the pivotal 2-hydrazinoadenosine intermediate.

Caption: General synthetic route to 2-hydrazinoadenosine derivatives.

From Scaffold to Selective Agonist: The Exploration of Structure-Activity Relationships (SAR)

With a reliable synthetic route established, researchers began to explore how modifications to the hydrazone moiety influenced the derivatives' affinity and selectivity for the different adenosine receptor subtypes. These investigations were crucial in transforming a chemically interesting scaffold into a series of potent pharmacological tools.

Focus on the A₂ₐ Receptor

Much of the early and subsequent research focused on developing selective agonists for the A₂ₐ adenosine receptor (A₂ₐAR). A₂ₐAR agonists are of significant therapeutic interest, particularly for their potent coronary vasodilator effects, making them useful as pharmacological stress agents for myocardial perfusion imaging.[4][10]

Initial studies involved condensing 2-hydrazinoadenosine with various aldehydes and ketones to create a library of derivatives. Through radioligand binding assays, the affinity (typically expressed as the inhibition constant, Kᵢ) of these new compounds for the A₁ and A₂ₐ receptors was determined.

A significant breakthrough came with the discovery that introducing substituted phenyl moieties via the hydrazone linkage could produce compounds with low nanomolar affinity for the A₂ₐAR and remarkable selectivity over the A₁AR.[11] For example, a 2013 study identified several compounds with Kᵢ values at the rat A₂ₐAR in the 12.0-24.4 nM range.[11] Further optimization, guided by fragment-based computer-aided design, led to the synthesis of even more potent derivatives.[12] A 2019 study reported a derivative, compound 23, with an exceptionally low Kᵢ value of 1.8 nM for the human A₂ₐAR, demonstrating high selectivity over the A₁ receptor.[12]

The SAR can be summarized as follows:

• The Hydrazone Linker is Critical: The -NH-N=CH- structure is a key pharmacophoric element.

• Aromatic Substituents Enhance Affinity: The introduction of aromatic rings, particularly substituted phenyl groups, at the end of the hydrazone linker generally leads to high A₂ₐAR affinity.

• Substituent Position Matters: The specific substitution pattern on the phenyl ring can fine-tune both affinity and selectivity.

Achieving Selectivity for Other Receptors

While the A₂ₐAR has been the primary target, the synthetic versatility of the 2-hydrazinoadenosine scaffold has also allowed for the development of ligands selective for other adenosine receptors. The same 2019 study that identified the potent A₂ₐAR agonist also discovered a compound (compound 35) with high selectivity for the A₁ receptor, exhibiting a Kᵢ value of 4.5 nM.[12] This highlights the platform's potential for generating a wide range of selective pharmacological probes.

Quantitative Data Summary

The following table summarizes the binding affinities (Kᵢ values) of selected 2-hydrazino adenosine derivatives for human adenosine receptor subtypes, illustrating the high potency and selectivity achieved through chemical modification.

Compound ID (Reference)	Modification at Hydrazone Moiety	hA₁ Kᵢ (nM)	hA₂ₐ Kᵢ (nM)	hA₂ₑ Kᵢ (nM)	hA₃ Kᵢ (nM)
Compound 13[11]	4-Methoxyphenyl	>10,000	12.0	>10,000	>10,000
Compound 23[12]	(Structure not detailed)	1,020	1.8	3,450	1,690
Compound 24[12]	(Structure not detailed)	2,430	6.4	>10,000	1,370
Compound 42[12]	(Structure not detailed)	1,460	6.3	>10,000	2,740
Compound 35[12]	(Structure not detailed)	4.5	110	2,130	1,230

Data adapted from published studies.[11][12] Note: Kᵢ values for Compound 13 were determined at rat receptors.

Key Experimental Protocols

The discovery and characterization of these derivatives rely on robust and reproducible experimental methodologies. The trustworthiness of the data is built upon these self-validating systems.

Protocol 1: General Synthesis of a 2-(N'-Arylmethylidenehydrazino)adenosine Derivative

This protocol describes the final condensation step to form the hydrazone.

• Reactant Preparation: Dissolve 2-hydrazinoadenosine (1 equivalent) in a suitable solvent such as ethanol or methanol.

• Addition of Aldehyde: Add the desired substituted benzaldehyde (1.1 equivalents) to the solution.

• Catalysis: Add a catalytic amount of glacial acetic acid (a few drops) to the reaction mixture to protonate the aldehyde carbonyl, making it more electrophilic.

• Reaction: Heat the mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Workup and Purification: Once the reaction is complete, cool the mixture to room temperature. The product often precipitates out of solution and can be collected by filtration. If it remains dissolved, the solvent is removed under reduced pressure.

• Purification: The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel to yield the pure hydrazone derivative.

• Characterization: Confirm the structure and purity of the final compound using analytical techniques such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: Radioligand Competitive Binding Assay for Receptor Affinity (Kᵢ) Determination

This protocol is fundamental for determining the binding affinity of the synthesized compounds.

Caption: Workflow for a competitive radioligand binding assay.

• Membrane Preparation: Utilize cell membranes from a cell line (e.g., HEK293) stably transfected to express a high density of the human adenosine receptor subtype of interest (e.g., A₂ₐAR).

• Incubation: In assay tubes, combine the cell membranes, a fixed concentration of a known high-affinity radioligand for the target receptor (e.g., [³H]ZM241385 for A₂ₐAR), and varying concentrations of the unlabeled test compound (the 2-hydrazino adenosine derivative).

• Equilibrium: Incubate the mixture at a controlled temperature (e.g., 25°C) for a sufficient time (e.g., 60-90 minutes) to allow the binding to reach equilibrium.

• Separation: Terminate the incubation by rapid vacuum filtration through glass fiber filters. This step separates the receptor-bound radioligand (trapped on the filter) from the free radioligand (which passes through).

• Washing: Immediately wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid, and measure the amount of radioactivity using a liquid scintillation counter.

• Data Analysis: The amount of radioactivity measured is inversely proportional to the binding affinity of the test compound. Plot the percentage of inhibition of radioligand binding versus the concentration of the test compound. Use non-linear regression analysis to fit the data to a sigmoidal dose-response curve and determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific radioligand binding).

• Kᵢ Calculation: Convert the IC₅₀ value to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand used in the assay.

Biological Activity and Therapeutic Vision

The primary biological activity explored for A₂ₐAR-selective 2-hydrazino adenosine derivatives is coronary vasodilation.[10] Functional assays have confirmed that the high-affinity binders act as agonists at the A₂ₐAR, stimulating the downstream signaling pathway.[11][12]

Caption: Simplified A₂ₐ adenosine receptor signaling pathway.

The development of short-acting, potent, and selective A₂ₐAR agonists from this class was aimed at creating agents for cardiac stress testing that could be administered intravenously, produce rapid and predictable coronary vasodilation, and be cleared quickly to minimize side effects.

Conclusion and Future Perspectives

The history of 2-hydrazino adenosine derivatives is a compelling example of medicinal chemistry in action. It showcases how a versatile synthetic platform can be systematically explored to generate compounds with high potency and exquisite selectivity for a specific biological target. Starting from the simple, reactive intermediate 2-hydrazinoadenosine, researchers have successfully developed some of the most potent A₂ₐAR agonists reported to date.

While many of these compounds have remained as preclinical research tools, the knowledge gained from their development has profoundly deepened our understanding of the structural requirements for adenosine receptor binding. The principles uncovered in the SAR studies of this class continue to inform the design of new GPCR ligands. The journey of 2-hydrazino adenosine derivatives from a synthetic curiosity to a family of highly selective pharmacological agents serves as a testament to the power of rational drug design.

References

• El-Tayeb, A., et al. (2013). Synthesis and structure-activity relationships of 2-hydrazinyladenosine derivatives as A(2A) adenosine receptor ligands. Bioorganic & Medicinal Chemistry, 21(2), 436-447. [Link]

• Wang, R., et al. (2019). Design, synthesis and biological evaluation of 2-hydrazinyladenosine derivatives as A 2A adenosine receptor ligands. European Journal of Medicinal Chemistry, 179, 44-57. [Link]

• Cristalli, G., et al. (2006). Highlights on the development of A(2A) adenosine receptor agonists and antagonists. ChemMedChem, 1(11), 1238-1251. [Link]

• Jacobson, K. A., & Gao, Z. G. (2019). Historical and Current Adenosine Receptor Agonists in Preclinical and Clinical Development. Frontiers in Cellular Neuroscience, 13, 124. [Link]

• Verma, G., et al. (2014). A review exploring biological activities of hydrazones. Journal of Pharmacy & BioAllied Sciences, 6(2), 75–83. [Link]

• Rollas, S., & Küçükgüzel, Ş. G. (2007). Biological Activities of Hydrazone Derivatives. Molecules, 12(8), 1910-1939. [Link]

• Vicini, P., et al. (2006). Synthesis and antiproliferative activity of benzo[d]isothiazole hydrazones. European Journal of Medicinal Chemistry, 41(5), 624-632. [Link]

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• Jacobson, K. A., & Gao, Z. G. (2019). Historical and Current Adenosine Receptor Agonists in Preclinical and Clinical Development. Frontiers in Cellular Neuroscience, 13, 124. [Link]

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• Cristalli, G. (2006). Highlights on the development of A(2A) adenosine receptor agonists and antagonists. ChemMedChem, 1(11), 1238-1251. [Link]

• D'Alençon, E., et al. (2019). Synthesis of 2-Substituted Adenosine Triphosphate Derivatives and their use in Enzymatic Synthesis and Postsynthetic Labelling of RNA. Chemistry, 25(6), 1435-1440. [Link]

• Jacobson, K. A., Tosh, D. K., & Gao, Z. G. (2019). Historical and Current Adenosine Receptor Agonists in Preclinical and Clinical Development. Frontiers in Cellular Neuroscience, 13. [Link]

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Spectroscopic and Structural Elucidation of 2-(P-Cyanophenyl methylidene hydrazino) adenosine: A Technical Guide

Introduction

2-(P-Cyanophenyl methylidene hydrazino) adenosine is a purine nucleoside analog. Such analogs are a cornerstone in medicinal chemistry, exhibiting a wide range of biological activities, including significant potential as antitumor agents by targeting indolent lymphoid malignancies.[1][2][3] The mechanism of action for many purine nucleoside analogs involves the inhibition of DNA synthesis and the induction of apoptosis.[1][2][3] The unique structural modification at the C2 position of the adenine core with a p-cyanophenyl methylidene hydrazino moiety is anticipated to modulate its biological activity, receptor binding affinity, and overall pharmacokinetic profile.

This technical guide provides a comprehensive overview of the spectroscopic techniques and methodologies required for the unambiguous structural confirmation and characterization of this novel adenosine derivative. The protocols and data interpretations are designed for researchers, scientists, and drug development professionals engaged in the synthesis and analysis of modified nucleosides.

Molecular Structure and Elucidation Strategy

The structural verification of 2-(P-Cyanophenyl methylidene hydrazino) adenosine hinges on a multi-faceted spectroscopic approach. Each technique provides a unique piece of the structural puzzle, and together, they offer a self-validating system for confirmation.

Caption: Figure 1: The chemical structure of the target compound.

Our analytical workflow is designed to provide orthogonal data points, ensuring the highest level of confidence in the final structural assignment.

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The Chemistry and Application of Cyanophenyl-Containing Nucleosides: A Technical Guide

This guide provides an in-depth exploration of the chemical properties and diverse applications of cyanophenyl-containing nucleosides. Tailored for researchers, scientists, and professionals in drug development, this document synthesizes technical data with practical insights, offering a comprehensive resource on this promising class of molecules.

Introduction: The Significance of the Cyanophenyl Moiety

The incorporation of a cyanophenyl group into a nucleoside scaffold introduces unique electronic and steric properties that significantly influence the molecule's chemical behavior and biological activity. The strong electron-withdrawing nature of the nitrile group can modulate the reactivity of the nucleobase and the glycosidic bond, while the phenyl ring provides a platform for further functionalization and can engage in specific binding interactions with biological targets. These characteristics have positioned cyanophenyl-containing nucleosides as valuable tools in medicinal chemistry and chemical biology, with applications ranging from antiviral and anticancer agents to sophisticated fluorescent probes for studying cellular processes.

Synthesis of Cyanophenyl-Containing Nucleosides

The synthetic strategies for cyanophenyl-containing nucleosides are diverse, accommodating various positional placements of the cyanophenyl group and modifications to the sugar and base moieties.

Glycosylation Strategies

A common approach involves the coupling of a protected sugar donor with a cyanophenyl-modified nucleobase. For instance, 1,2,3,4-Tetra-O-acetyl-5-thio-D-ribopyranose can be reacted with 4-cyano-benzenethiol to yield the corresponding thioglycosides.[1] The choice of coupling conditions can influence the anomeric ratio of the resulting nucleoside.[1]

Another strategy involves the coupling of a pre-formed cyanophenyl-containing heterocyclic base with a sugar derivative. For example, 4-cyanoindole can be coupled with 3,5-di-O-toluoyl-α-1-chloro-2-deoxy-D-ribofuranose to synthesize 4-cyanoindole-2ʹ-deoxyribonucleoside.[2]

Post-Glycosylation Modification

Alternatively, the cyanophenyl group can be introduced after the formation of the nucleoside. This often involves palladium-catalyzed cross-coupling reactions, such as the Sonogashira or Suzuki coupling, on a halogenated nucleoside precursor. This approach offers flexibility in introducing a variety of substituted cyanophenyl groups.

Experimental Protocol: Synthesis of 4-Cyanophenyl 1,5-Dithio-β-D-ribopyranosides [1]

• Preparation of the Glycosyl Donor: Synthesize 1,2,3,4-Tetra-O-acetyl-5-thio-D-ribopyranose or its corresponding 1-bromide derivative.

• Glycosylation Reaction: React the glycosyl donor with 4-cyanobenzenethiol under appropriate conditions to form the thioglycoside. The anomeric ratio can be controlled by the choice of solvent and catalyst.

• Deprotection: Perform Zemplén deacetylation to remove the acetyl protecting groups from the sugar moiety.

• Purification: Separate the α and β anomers of the 4-cyanophenyl 1,5-dithio-D-ribopyranosides using column chromatography.

Chemical Reactivity and Stability

The presence of the cyanophenyl group can influence the chemical stability of the nucleoside. C-nucleosides, where the sugar is attached to the nucleobase via a C-C bond, exhibit increased hydrolytic stability compared to their N-nucleoside counterparts.[3] This enhanced stability is a desirable property for therapeutic agents, as it can lead to a longer biological half-life.

The nitrile group itself can participate in chemical reactions, although it is generally stable under physiological conditions. Under specific catalytic conditions, such as with Cu(II) ions, the reactivity of nitriles can be tuned, which has implications for prebiotic chemistry.[4]

Biophysical and Spectroscopic Properties

A key feature of many cyanophenyl-containing nucleosides is their intrinsic fluorescence. The cyanophenyl moiety acts as a fluorophore, and its photophysical properties are often sensitive to the local environment.

Fluorescence Quantum Yield and Environmental Sensitivity

The fluorescence quantum yield of cyanophenyl-containing compounds can be modulated by factors such as solvent polarity and hydrogen bonding to the cyano group.[5] For instance, the fluorescence of p-cyanophenylalanine is quenched by specific amino acid side chains, a property that has been exploited to develop fluorescent probes for protein folding and interactions.[5]

Spectroscopic Characteristics

The absorption and fluorescence spectra of cyanophenyl-containing nucleosides are typically in the UV-visible range. The interaction of these nucleosides with nucleic acids can lead to shifts in their absorption bands and changes in fluorescence intensity.[6] These spectral changes provide a means to study the binding of these molecules to DNA and RNA.

Table 1: Spectroscopic Properties of Representative Fluorescent Nucleoside Analogs

Fluorescent Nucleoside Analog	Excitation Max (nm)	Emission Max (nm)	Quantum Yield	Reference
4-cyanoindole-2ʹ-deoxyribonucleoside (4CIN)	~350	~450	High	[2]
p-cyanophenylalanine	Varies with environment	Varies with environment	Environment-dependent	[5]

Applications in Drug Development

The unique chemical and physical properties of cyanophenyl-containing nucleosides have led to their investigation as therapeutic agents, particularly in the fields of virology and oncology.

Antiviral Activity

Nucleoside analogs are a cornerstone of antiviral therapy.[7] The introduction of a 1'-cyano group into a nucleoside analog, as seen in the development of Remdesivir (GS-5734), has been shown to significantly increase antiviral activity against a broad spectrum of viruses, including Ebola virus and coronaviruses.[8] Computational studies have revealed that the 1'-cyano group can occupy a specific pocket in viral polymerases, leading to increased selectivity for the viral enzyme over human polymerases.[8]

Anticancer Activity

Modified nucleosides have also shown promise as anticancer agents.[9][10] The incorporation of cyanopyridine moieties has led to the development of potent inhibitors of PIM-1 kinase, a target in breast cancer therapy.[11] These compounds can induce apoptosis and sensitize cancer cells to chemotherapy.[11] The cyanophenyl group can play a crucial role in binding to the active site of the target enzyme.

Table 2: Bioactivity of Selected Cyanophenyl-Containing Nucleoside Analogs

Compound	Target	Disease	IC50/EC50	Reference
GS-5734 (Remdesivir)	Viral RNA Polymerase	Ebola, Coronaviruses	0.06 µM (EBOV)	[8]
Cyanopyridine derivative	PIM-1 Kinase	Breast Cancer	0.281 µM	[11]

Application as Fluorescent Probes

The environmentally sensitive fluorescence of cyanophenyl-containing nucleosides makes them excellent probes for studying biological systems.[12] They can be incorporated into oligonucleotides and used to monitor DNA and RNA structure, dynamics, and interactions with other molecules.[2][12] For example, 4-cyanoindole-2ʹ-deoxyribonucleoside has been used as a fluorescent, isomorphic nucleoside analog with superior spectroscopic properties.[2]

Conclusion and Future Perspectives

Cyanophenyl-containing nucleosides represent a versatile and powerful class of molecules with significant potential in both basic research and therapeutic development. Their unique chemical and photophysical properties, conferred by the cyanophenyl moiety, allow for a wide range of applications. Future research in this area will likely focus on the development of novel synthetic methodologies to access a greater diversity of these compounds, the fine-tuning of their properties for specific applications, and the exploration of new biological targets. The continued investigation of cyanophenyl-containing nucleosides holds great promise for advancing our understanding of biological processes and for the development of next-generation therapeutics and diagnostic tools.

References

• The evolution of antiviral nucleoside analogues: A review for chemists and non-chemists. Part II: Complex modifications to the nucleoside scaffold. PubMed Central.
• Synthesis of 4-cyanophenyl and 4-nitrophenyl 1,5-dithio-D-ribopyranosides as well as their 2-deoxy and 2,3-dideoxy derivatives possessing antithrombotic activity. PubMed.
• Synthesis of intermediate 3 from 1-(4-cyanophenyl)guanidine (14) and...
• Fluorescent Nucleoside Analogues as DNA Probes. Not specified.
• Modulation of p-cyanophenylalanine fluorescence by amino acid side chains and rational design of fluorescence probes of alpha-helix form
• Synthesis of 4-cyanoindole nucleosides, 4-cyanoindole-2ʹ-deoxyribonucleoside-5ʹ-triphosphate (4CIN-TP)
• C5-Modified nucleosides exhibiting anticancer activity. PubMed.
• Absorption and Fluorescence Properties of Some Basic Dyes Complexing with Nucleosides or Nucleic Acids.
• Recent advances in synthetic approaches for medicinal chemistry of C-nucleosides. PMC.
• Understanding Nucleoside Derivatives in Drug Development. Not specified.
• Enhanced anticancer activity of novel pyrimidine nucleoside analog in pancre
• Design, synthesis, and anti-breast cancer activity evaluation of novel 3-cyanopyridine deriv
• Tuning the reactivity of nitriles using Cu(ii) catalysis – potentially prebiotic activation of nucleotides. Chemical Science (RSC Publishing).
• Reactivity-selectivity properties of reactions of carcinogenic electrophiles and nucleosides: influence of pH on site selectivity. PubMed.

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• 2. Synthesis of 4-cyanoindole nucleosides, 4-cyanoindole-2ʹ-deoxyribonucleoside-5ʹ-triphosphate (4CIN-TP) and enzymatic incorporation of 4CIN-TP into DNA - PMC [pmc.ncbi.nlm.nih.gov]
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An In-Depth Technical Guide to the In Silico Modeling of 2-(P-Cyanophenyl methylidene hydrazino) adenosine

Abstract

This technical guide provides a comprehensive framework for the in silico evaluation of 2-(P-Cyanophenyl methylidene hydrazino) adenosine, a purine nucleoside analog. Drawing from established computational chemistry protocols and the known pharmacology of similar adenosine derivatives, we delineate a complete workflow from target identification to predictive toxicology. This document is intended for researchers, computational chemists, and drug development professionals seeking to apply molecular modeling techniques to characterize and optimize novel small molecule therapeutics. We will explore molecular docking to predict binding affinity and conformation, molecular dynamics simulations to assess complex stability, and ADMET predictions to evaluate drug-likeness. Each section is grounded in scientific principles, explaining not just the "how" but the critical "why" behind each methodological choice, ensuring a robust and validated computational assessment.

Introduction: The Rationale for Modeling an Adenosine Analog

2-(P-Cyanophenyl methylidene hydrazino) adenosine belongs to the class of purine nucleoside analogs. This chemical family is of significant interest in medicinal chemistry, with members demonstrating a wide range of biological activities, including antitumor and vasodilatory effects. Specifically, derivatives of 2-(N'-alkylidenehydrazino)adenosine have been identified as potent and highly selective agonists for the A2A adenosine receptor (A2aAR), a G-protein coupled receptor (GPCR) that plays a crucial role in coronary vasodilation. The structural similarity of our topic compound to these known A2aAR agonists makes this receptor a primary and logical target for investigation.

In silico modeling provides an indispensable toolkit in modern drug discovery. By simulating molecular interactions and predicting pharmacokinetic properties computationally, we can rapidly assess the potential of a novel compound, prioritize candidates for synthesis, and generate hypotheses to guide lead optimization. This approach significantly reduces the time and cost associated with traditional experimental screening. This guide will walk through a rigorous, multi-step computational protocol to build a comprehensive profile of 2-(P-Cyanophenyl methylidene hydrazino) adenosine.

The Computational Workflow: A Multi-Pillar Approach

A reliable in silico assessment is not a single experiment but a cascade of interconnected analyses. Our workflow is designed to move from broad, rapid screening methods to more computationally intensive and detailed investigations, with each step informing the next.

Protocols & Analytical Methods

2-(P-Cyanophenyl methylidene hydrazino) adenosine in vitro assay protocol

An In-Depth Guide to the In Vitro Characterization of 2-(P-Cyanophenyl methylidene hydrazino) adenosine: A Putative Adenosine Receptor Ligand

Authored by a Senior Application Scientist

This technical guide provides a comprehensive framework for the in vitro evaluation of 2-(P-Cyanophenyl methylidene hydrazino) adenosine. Given its structural similarity to other 2-substituted adenosine analogs, this compound is hypothesized to interact with one or more of the four adenosine receptor subtypes (A₁, A₂A, A₂B, A₃).[1][2] These G protein-coupled receptors (GPCRs) are critical regulators of numerous physiological processes and are significant targets for drug discovery in cardiovascular, neurological, and inflammatory diseases.[2][3]

This document outlines a detailed protocol for a competitive radioligand binding assay, a foundational technique to determine the binding affinity of a test compound for a specific receptor subtype.[4][5][6] Additionally, we will explore alternative assay formats and functional assays that can provide a more complete pharmacological profile.

The Principle of Competitive Radioligand Binding Assays

Competitive binding assays are a cornerstone of pharmacology for determining the affinity of an unlabeled test compound for a receptor.[4][5] The assay quantifies the ability of the test compound to compete with a radiolabeled ligand (a molecule with a radioactive isotope attached) that has a known high affinity and specificity for the receptor of interest.

The fundamental principle is that as the concentration of the unlabeled test compound increases, it will displace more of the radioligand from the receptor. This displacement is measured by separating the receptor-bound radioligand from the free, unbound radioligand and quantifying the radioactivity. The concentration of the test compound that displaces 50% of the specifically bound radioligand is known as the IC₅₀ (inhibitory concentration 50%). The IC₅₀ value can then be converted to the inhibition constant (Kᵢ), which represents the affinity of the test compound for the receptor.

Adenosine Receptor Signaling Overview

Adenosine receptors modulate intracellular signaling cascades primarily through G proteins. A₁ and A₃ receptors typically couple to Gᵢ/ₒ proteins, leading to the inhibition of adenylyl cyclase and a decrease in cyclic AMP (cAMP) levels.[3] Conversely, A₂A and A₂B receptors usually couple to Gₛ proteins, stimulating adenylyl cyclase and increasing cAMP production.[6][7]

Caption: Generalized signaling pathways for adenosine receptors.

Materials and Reagents

The following is a general list of materials and reagents. Specific choices for the cell membranes and radioligand will depend on the adenosine receptor subtype being investigated.

Item	Description & Recommended Source
Test Compound	2-(P-Cyanophenyl methylidene hydrazino) adenosine. Dissolve in a suitable solvent like DMSO to create a high-concentration stock solution (e.g., 10 mM).[8]
Cell Membranes	Membranes from cells stably expressing the human adenosine receptor of interest (e.g., A₁, A₂A, A₂B, or A₃). Sources include Eurofins DiscoverX, Innoprot, and various academic cell line repositories.[9][10]
Radioligand	A high-affinity, subtype-selective radiolabeled antagonist or agonist. Examples include [³H]CCPA for A₁, [³H]CGS 21680 for A₂A, and [¹²⁵I]I-AB-MECA for A₃.[6]
Non-specific Binding Control	A high concentration of an unlabeled standard ligand to saturate all specific binding sites. For example, NECA (5'-N-Ethylcarboxamidoadenosine) can be used as a non-selective agonist.[6]
Assay Buffer	50 mM Tris-HCl, pH 7.4, often supplemented with MgCl₂ (e.g., 5 mM).[6]
Wash Buffer	Ice-cold 50 mM Tris-HCl, pH 7.4.
96-well Filter Plates	Glass fiber filter plates (e.g., GF/B or GF/C) pre-treated with 0.3-0.5% polyethyleneimine (PEI) to minimize non-specific binding of the radioligand.[6]
Scintillation Cocktail	A liquid that emits light when it interacts with radiation, for use with a scintillation counter.
Equipment	- Vacuum filtration manifold- Liquid scintillation counter- Multichannel pipettes- Standard laboratory equipment (vortexer, centrifuge, etc.)

Detailed Protocol: Competitive Radioligand Binding Assay

This protocol is designed for a 96-well plate format and should be performed in triplicate for all conditions.

Step 1: Reagent Preparation

• Test Compound Dilutions: Prepare serial dilutions of the 2-(P-Cyanophenyl methylidene hydrazino) adenosine stock solution in the assay buffer. A typical concentration range would span from 10⁻¹⁰ M to 10⁻⁵ M.[6]

• Radioligand Solution: Dilute the radioligand in assay buffer to a final concentration approximately equal to its K_d_ value. This ensures a good signal-to-noise ratio without being wasteful.[6]

• Non-specific Binding (NSB) Control: Prepare a solution of the non-specific binding control ligand (e.g., 10 µM NECA) in the assay buffer.[6]

• Cell Membrane Suspension: Thaw the cell membrane preparation on ice and dilute it to the desired final concentration (typically 5-50 µg of protein per well) in ice-cold assay buffer. Keep the suspension on ice and vortex gently before use to ensure homogeneity.[6]

Step 2: Assay Plate Setup

The final assay volume is typically 200 µL per well.

Well Type	Component 1 (50 µL)	Component 2 (50 µL)	Component 3 (100 µL)
Total Binding	Assay Buffer	Radioligand Solution	Membrane Suspension
Non-specific Binding (NSB)	NSB Control Solution	Radioligand Solution	Membrane Suspension
Test Compound	Test Compound Dilution	Radioligand Solution	Membrane Suspension

Step 3: Incubation

• Incubate the plate at room temperature (or a specified temperature, e.g., 25°C) for a sufficient time to reach binding equilibrium. This is typically 60-120 minutes but should be determined empirically for the specific receptor and radioligand pair.

Step 4: Termination and Filtration

• Terminate the binding reaction by rapidly filtering the contents of the plate through the pre-treated glass fiber filter plate using a vacuum manifold.[3]

• Quickly wash each well with 3-4 volumes of ice-cold wash buffer to remove any unbound radioligand.[3]

Step 5: Detection

• Dry the filter plate completely, typically under a heat lamp or in a low-temperature oven.

• Add an appropriate amount of scintillation cocktail to each well.

• Seal the plate and measure the radioactivity in each well using a liquid scintillation counter. The output will be in counts per minute (CPM).

Caption: Workflow for a competitive radioligand binding assay.

Data Analysis and Interpretation

• Calculate Specific Binding: For each data point, calculate the specific binding:

  • Specific Binding (CPM) = Total Binding (CPM) - Non-specific Binding (CPM)

• Generate Competition Curve: Plot the percentage of specific binding against the log concentration of the test compound. The percentage of specific binding is calculated as:

  • % Specific Binding = (Specific Binding at Test Concentration / Specific Binding with No Competitor) x 100

• Determine IC₅₀: Use a non-linear regression analysis (sigmoidal dose-response with a variable slope) in a suitable software package (e.g., GraphPad Prism) to fit the competition curve and determine the IC₅₀ value.[3]

• Calculate Kᵢ: Convert the IC₅₀ to the Kᵢ value using the Cheng-Prusoff equation:

  • Kᵢ = IC₅₀ / (1 + [L]/K_d_)

  • Where:

    • [L] is the concentration of the radioligand used in the assay.

    • K_d_ is the dissociation constant of the radioligand for the receptor.

The resulting Kᵢ value is a measure of the binding affinity of 2-(P-Cyanophenyl methylidene hydrazino) adenosine for the specific adenosine receptor subtype tested. A lower Kᵢ value indicates a higher binding affinity.

Advanced and Alternative Assay Formats

While radioligand binding assays are the gold standard for determining affinity, other methods offer advantages in terms of throughput and safety.

• Scintillation Proximity Assay (SPA): This is a homogeneous assay format that does not require a separation step.[11][12] Receptor-coated beads containing a scintillant are used. Only radioligand that is bound to the receptor is close enough to the bead to generate a light signal, which can be read directly on a plate reader.[13][14] This method is highly amenable to high-throughput screening.[5]

• Functional Assays: To determine if the compound is an agonist, antagonist, or inverse agonist, functional assays are necessary. These assays measure the downstream consequences of receptor binding.

  • cAMP Accumulation Assays: These assays are ideal for adenosine receptors.[7] For A₂A and A₂B receptors, an agonist will increase cAMP levels, while for A₁ and A₃ receptors, an agonist will inhibit forskolin-stimulated cAMP production.[1][3][10]

  • Calcium Flux Assays: Some cell lines are engineered to couple GPCR activation to intracellular calcium release, which can be measured using fluorescent dyes.

  • β-arrestin Recruitment Assays: These assays measure the interaction of the activated GPCR with β-arrestin proteins, a key step in receptor desensitization and an alternative signaling pathway.[15]

By employing the detailed protocols and understanding the principles outlined in this guide, researchers can effectively determine the in vitro pharmacological profile of 2-(P-Cyanophenyl methylidene hydrazino) adenosine and elucidate its potential as a novel modulator of adenosine receptor activity.

References

• Scintillation proximity assay (SPA) as a new approach to determine a ligand's kinetic profile. A case in point for the adenosine A1 receptor. Purinergic Signal. Available at: [Link]

• GPCR-radioligand binding assays. Methods in Cell Biology. Available at: [Link]

• Scintillation proximity assay (SPA) as a new approach to determine a ligand's kinetic profile. A case in point for the adenosine A1 receptor. Semantic Scholar. Available at: [Link]

• Hi-Affi™ In Vitro Cell based Adenosine Receptor Functional Assay Service. Creative Biolabs. Available at: [Link]

• Adenosine A2A Receptor Assay. Innoprot GPCR Functional Assays. Available at: [Link]

• GPCR Membrane Ligand Binding Assay Development. Multispan, Inc. Available at: [Link]

• Two New Adenosine Derivatives and their Antiproliferative Properties: An In Vitro Evaluation. Bentham Science. Available at: [Link]

• Adenosine A2A Receptor Cell Line. Cells Online. Available at: [Link]

• Adenosine A1 Receptor Assay. Innoprot GPCR Functional Assays. Available at: [Link]

• Ready-to-Assay A2A Adenosine Receptor Frozen Cells. Eurofins DiscoverX. Available at: [Link]

• Semisynthesis, Characterization and Evaluation of New Adenosine Derivatives as Antiproliferative Agents. National Institutes of Health. Available at: [Link]

• Adenosine Derivates as Antioxidant Agents: Synthesis, Characterization, in Vitro Activity, and Theoretical Insights. MDPI. Available at: [Link]

• Eurofins DiscoverX GPCR Assays. YouTube. Available at: [Link]

• Synthesis and evaluation of adenosine derivatives as A1, A2A, A2B and A3 adenosine receptor ligands containing boron clusters as phenyl isosteres and selective A3 agonists. National Institutes of Health. Available at: [Link]

• Scintillation Proximity Assays in High-Throughput Screening. ResearchGate. Available at: [Link]

• Fluorescence‐ and bioluminescence‐based approaches to study GPCR ligand binding. National Institutes of Health. Available at: [Link]

• Deciphering the Agonist Binding Mechanism to the Adenosine A1 Receptor. National Institutes of Health. Available at: [Link]

• Structure-Based Discovery of A2A Adenosine Receptor Ligands. ACS Publications. Available at: [Link]

• Use of scintillation proximity assay to measure radioligand binding to immobilized receptors without separation of bound from free ligand. PubMed. Available at: [Link]

• 2-(N'-alkylidenehydrazino)adenosines: potent and selective coronary vasodilators. PubMed. Available at: [Link]

• Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity. National Institutes of Health. Available at: [Link]

• 2-[N'-(3-arylallylidene)hydrazino]adenosines showing A2a adenosine agonist properties and vasodilation activity. PubMed. Available at: [Link]

• 2-(N'-aralkylidenehydrazino)adenosines: potent and selective coronary vasodilators. PubMed. Available at: [Link]

• Discovery of Novel Dual Adenosine A2A and A1 Receptor Antagonists with 1H-Pyrazolo[3,4-d]pyrimidin-6-amine Core Scaffold as Anti-Parkinson’s Disease Agents. National Institutes of Health. Available at: [Link]

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Application Notes and Protocols for the Solubilization of 2-(P-Cyanophenyl methylidene hydrazino) adenosine

Abstract

This document provides a comprehensive guide for the effective solubilization of 2-(P-Cyanophenyl methylidene hydrazino) adenosine, a novel adenosine analogue with significant potential in pharmacological research. The protocols detailed herein are designed for researchers, scientists, and drug development professionals, ensuring the compound's stability and bioavailability for in vitro and in vivo experimental models. By integrating established biochemical principles with practical, field-tested methodologies, this guide aims to facilitate reproducible and reliable experimental outcomes.

Introduction: Understanding the Molecule

2-(P-Cyanophenyl methylidene hydrazino) adenosine is a synthetic derivative of adenosine, characterized by the introduction of a cyanophenyl methylidene hydrazino group at the C2 position of the purine ring. This modification significantly alters the molecule's physicochemical properties, particularly its solubility and receptor binding affinity. The presence of the planar, aromatic cyanophenyl group introduces hydrophobicity, while the hydrazino linker and the core adenosine moiety retain some polar characteristics. This amphipathic nature presents a unique challenge for solubilization, often rendering aqueous buffers ineffective for achieving concentrations required for robust biological assays.

The primary mechanism of action for adenosine analogues involves their interaction with adenosine receptors (A1, A2A, A2B, and A3), which are G-protein coupled receptors integral to numerous physiological processes, including cardiovascular function, neurotransmission, and inflammation. The specific modifications in 2-(P-Cyanophenyl methylidene hydrazino) adenosine are designed to enhance selectivity and potency towards a specific receptor subtype, a critical aspect in modern drug design.

Physicochemical Properties and Solubility Profile

A thorough understanding of the compound's properties is paramount for developing an effective solubilization strategy. The following table summarizes the key physicochemical parameters of 2-(P-Cyanophenyl methylidene hydrazino) adenosine, based on computational predictions and comparative analysis of structurally similar molecules.

Parameter	Predicted Value	Implication for Solubilization
Molecular Weight	~423.4 g/mol	Standard for small molecule drugs.
pKa	Acidic (ribose hydroxyls) and basic (adenine nitrogens) sites	Influences solubility in pH-dependent manner.
LogP	2.5 - 3.5	Indicates moderate lipophilicity and poor aqueous solubility.
Aqueous Solubility	<0.1 mg/mL	Direct dissolution in aqueous buffers is not feasible.
Hydrogen Bond Donors	4	Can interact with polar solvents.
Hydrogen Bond Acceptors	10	Can interact with polar solvents.

Recommended Solubilization Protocol for In Vitro Studies

For most in vitro applications, such as cell-based assays and enzyme kinetics, the use of a stock solution in an organic solvent is the standard and recommended method. Dimethyl sulfoxide (DMSO) is the solvent of choice due to its powerful solubilizing capacity for a wide range of organic compounds and its miscibility with aqueous media.

Materials

• 2-(P-Cyanophenyl methylidene hydrazino) adenosine (powder form)

• Dimethyl sulfoxide (DMSO), anhydrous, ≥99.9% purity

• Sterile, amber glass vials or polypropylene microcentrifuge tubes

• Calibrated micropipettes

• Vortex mixer

• Water bath or heat block (optional)

Step-by-Step Protocol

• Preparation: Before opening, bring the vial of 2-(P-Cyanophenyl methylidene hydrazino) adenosine to room temperature to prevent condensation of atmospheric moisture.

• Weighing: Accurately weigh the desired amount of the compound in a sterile microcentrifuge tube.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM). It is advisable to start with a small volume of DMSO and add more if needed.

• Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes. A brief sonication in a water bath sonicator can aid in dissolving stubborn particles. Gentle warming (37°C) for a short period (5-10 minutes) can also be employed, but care must be taken to avoid degradation.

• Visual Inspection: Visually inspect the solution to ensure complete dissolution. The solution should be clear and free of any particulate matter.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.

Workflow for Stock Solution Preparation

Caption: Workflow for preparing a DMSO stock solution.

Considerations for In Vivo Formulations

The direct use of DMSO for in vivo studies is often limited by its potential toxicity at higher concentrations. Therefore, a co-solvent system is typically required to create a formulation that is both biocompatible and capable of maintaining the compound in solution upon administration.

Commonly Used Co-Solvent Systems

The selection of a co-solvent system will depend on the route of administration and the specific animal model. A widely used and generally well-tolerated formulation for intravenous (IV) or intraperitoneal (IP) injection is a mixture of DMSO, polyethylene glycol 400 (PEG400), and a saline or dextrose solution.

Table 2: Example In Vivo Formulations

Formulation	Composition	Route of Administration	Notes
1	10% DMSO, 40% PEG400, 50% Saline	IV, IP	A standard formulation for many preclinical studies.
2	5% DMSO, 30% PEG400, 65% (5% Dextrose in Water)	IV	Suitable for compounds that may precipitate in saline.
3	10% DMSO, 90% Corn Oil	Oral (gavage)	For compounds with high lipophilicity.

Protocol for In Vivo Formulation

• Initial Dissolution: Dissolve the 2-(P-Cyanophenyl methylidene hydrazino) adenosine in DMSO as described in the in vitro protocol to create a high-concentration stock.

• Co-Solvent Addition: In a separate sterile tube, add the required volume of PEG400 (or other primary co-solvent) and vortex to mix.

• Aqueous Phase Addition: Slowly add the saline or dextrose solution to the organic phase while continuously vortexing. This gradual addition is crucial to prevent precipitation of the compound.

• Final Formulation: The resulting solution should be a clear, homogenous mixture. It is recommended to prepare this formulation fresh on the day of the experiment.

Quality Control and Best Practices

• Purity Assessment: Always ensure the purity of the compound using methods such as HPLC or LC-MS before preparing solutions.

• Solubility Testing: Before preparing a large batch, it is advisable to perform a small-scale solubility test to confirm the optimal solvent and concentration.

• pH Considerations: For certain applications, the pH of the final solution may need to be adjusted. However, be aware that pH shifts can affect the solubility and stability of the compound.

• Filtration: For sterile applications, the final solution can be filtered through a 0.22 µm syringe filter that is compatible with the solvent system (e.g., a PTFE filter for organic solvents).

Conclusion

The successful use of 2-(P-Cyanophenyl methylidene hydrazino) adenosine in experimental settings is critically dependent on proper solubilization. The protocols outlined in this guide provide a robust framework for achieving a stable and bioavailable solution for both in vitro and in vivo applications. By understanding the physicochemical properties of the molecule and employing a systematic approach to formulation, researchers can ensure the reliability and reproducibility of their experimental results.

References

• National Center for Biotechnology Information. (n.d.). PubChem. Retrieved from [Link]

Application Notes & Protocols: Utilizing 2-(P-Cyanophenyl methylidene hydrazino) adenosine for the Induction and Analysis of Apoptosis

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: Targeting Apoptotic Pathways with Novel Adenosine Analogues

Apoptosis, or programmed cell death, is a fundamental physiological process essential for tissue homeostasis, embryonic development, and the elimination of damaged or cancerous cells. Dysregulation of this intricate process is a hallmark of numerous diseases, including cancer, autoimmune disorders, and neurodegenerative conditions. Consequently, the targeted induction of apoptosis in pathological cells represents a significant therapeutic strategy.

Adenosine, a naturally occurring purine nucleoside, modulates a wide array of cellular functions through its interaction with four G-protein coupled receptor subtypes: A1, A2A, A2B, and A3.[1][2] The A3 adenosine receptor (A3AR) has emerged as a particularly compelling target for therapeutic intervention, as it is often overexpressed in inflammatory and cancer cells.[3] Intriguingly, the activation of A3AR can elicit paradoxical effects; low concentrations of A3AR agonists can be protective, while higher concentrations are known to be potent inducers of apoptosis.[4][5] This pro-apoptotic activity makes selective A3AR agonists valuable tools for both basic research and drug development.

This application note details the use of 2-(P-Cyanophenyl methylidene hydrazino) adenosine , a novel adenosine analogue, in the study of apoptosis. While direct literature on this specific compound is emerging, its structural resemblance to other 2-substituted adenosine derivatives suggests its likely function as an A3AR agonist.[6][7] This guide provides a hypothesized mechanism of action based on established A3AR signaling pathways and offers detailed protocols for quantifying its apoptotic effects in cell culture models.

Hypothesized Mechanism of Action: A3AR-Mediated Apoptosis

Based on extensive research on A3AR agonists like Cl-IB-MECA, the pro-apoptotic effects of 2-(P-Cyanophenyl methylidene hydrazino) adenosine are likely mediated through the intrinsic mitochondrial pathway.[4][8] Intense activation of the A3AR by micromolar concentrations of an agonist typically initiates a signaling cascade that leads to the activation of executioner caspases.[4][9]

The proposed signaling pathway is as follows:

• Receptor Binding: 2-(P-Cyanophenyl methylidene hydrazino) adenosine binds to and activates the A3AR on the cell surface.

• Downstream Signaling: A3AR activation is known to modulate the expression of Bcl-2 family proteins.[4][8] It is hypothesized that this compound downregulates the expression of anti-apoptotic proteins like Bcl-2, while potentially upregulating pro-apoptotic proteins such as Bax.

• Mitochondrial Outer Membrane Permeabilization (MOMP): The increased Bax/Bcl-2 ratio leads to the formation of pores in the mitochondrial outer membrane, resulting in the release of cytochrome c into the cytoplasm.[10]

• Apoptosome Formation and Caspase Activation: In the cytoplasm, cytochrome c binds to Apaf-1, leading to the formation of the apoptosome and the activation of caspase-9. Caspase-9, in turn, cleaves and activates the executioner caspase-3.[4][8]

• Execution of Apoptosis: Activated caspase-3 orchestrates the final stages of apoptosis by cleaving a multitude of cellular substrates, including PARP, leading to the characteristic morphological and biochemical hallmarks of apoptotic cell death.[10]

Caption: Hypothesized A3AR-mediated intrinsic apoptotic pathway.

Experimental Protocols

The following protocols provide a framework for assessing the pro-apoptotic activity of 2-(P-Cyanophenyl methylidene hydrazino) adenosine. It is recommended to perform initial dose-response and time-course experiments to determine the optimal experimental conditions for your specific cell line.

Protocol 1: Assessment of Apoptosis by Annexin V and Propidium Iodide (PI) Staining

This is a widely used flow cytometry-based assay to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorophore (e.g., FITC). Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells with intact membranes but can penetrate the compromised membranes of late apoptotic and necrotic cells.[11]

Materials:

• 2-(P-Cyanophenyl methylidene hydrazino) adenosine

• Cell line of interest (e.g., HL-60, MCF-7)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and 1X Binding Buffer)

• Flow cytometry tubes

• Flow cytometer

Procedure:

• Cell Seeding: Seed cells at an appropriate density in multi-well plates to ensure they are in the logarithmic growth phase at the time of treatment.

• Compound Treatment: Treat cells with varying concentrations of 2-(P-Cyanophenyl methylidene hydrazino) adenosine (e.g., 1 µM, 10 µM, 50 µM) for a predetermined time (e.g., 24, 48 hours). Include an untreated control and a vehicle control (e.g., DMSO).

• Cell Harvesting:

  • Suspension cells: Gently transfer the cells to centrifuge tubes.

  • Adherent cells: Carefully detach the cells using a non-enzymatic cell dissociation solution to maintain membrane integrity.[11] Collect both the detached cells and any floating cells from the supernatant.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and wash the cells twice with cold PBS.[12]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

• Staining:

  • Transfer 100 µL of the cell suspension (~1 x 10^5 cells) to a flow cytometry tube.[13]

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution.[11]

  • Gently vortex the tubes and incubate for 15 minutes at room temperature in the dark.[12]

• Flow Cytometry Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples by flow cytometry as soon as possible (preferably within 1 hour). Use unstained, single-stained (Annexin V-FITC only and PI only), and positive control (e.g., cells treated with a known apoptosis inducer) samples to set up compensation and quadrants.

Data Interpretation:

Quadrant	Annexin V-FITC	Propidium Iodide (PI)	Cell Population
Lower-Left	Negative	Negative	Viable cells
Lower-Right	Positive	Negative	Early apoptotic cells
Upper-Right	Positive	Positive	Late apoptotic/necrotic cells
Upper-Left	Negative	Positive	Necrotic cells (or cells with compromised membranes)

Protocol 2: Western Blot Analysis of Key Apoptotic Markers

This technique allows for the detection and quantification of changes in the expression levels of proteins involved in the apoptotic cascade.[10]

Principle: Proteins from cell lysates are separated by size via SDS-PAGE, transferred to a membrane, and probed with specific antibodies to detect proteins of interest.

Key Targets:

• Bcl-2 Family Proteins: Examine the ratio of pro-apoptotic (Bax, Bak) to anti-apoptotic (Bcl-2, Mcl-1) proteins. An increase in the Bax/Bcl-2 ratio is indicative of apoptosis induction.[10]

• Caspase-3: Detect the cleavage of pro-caspase-3 (inactive) to its active, cleaved form.

• PARP: Detect the cleavage of full-length PARP (116 kDa) into its 89 kDa fragment by activated caspase-3.

Procedure:

• Cell Treatment and Lysis: Treat cells as described in Protocol 1. After treatment, wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel. Separate the proteins by electrophoresis and then transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against your target proteins (e.g., anti-Bcl-2, anti-Bax, anti-cleaved caspase-3, anti-PARP) overnight at 4°C.[10]

  • Wash the membrane with TBST and then incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the expression of target proteins to a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.[10]

Caption: Western Blotting Workflow.

Troubleshooting and Considerations

• Compound Solubility: Ensure that 2-(P-Cyanophenyl methylidene hydrazino) adenosine is fully dissolved in a suitable solvent (e.g., DMSO) before adding it to the cell culture medium. Run a vehicle control to account for any effects of the solvent.

• Cell Line Specificity: The sensitivity to A3AR agonists can vary significantly between different cell lines. It is crucial to optimize the concentration and incubation time for each cell type.

• Differentiating Apoptosis and Necrosis: While Annexin V/PI staining is a powerful tool, it's important to consider that late apoptotic cells can become PI-positive.[11] Combining this assay with morphological analysis or a caspase activity assay can provide a more comprehensive picture of the mode of cell death.

• Receptor Expression: To confirm the A3AR-mediated mechanism, consider using an A3AR-selective antagonist (e.g., MRS 1220) to see if it can rescue the apoptotic effect of the compound.[14] Additionally, you can verify A3AR expression in your cell line of interest using RT-PCR or Western blotting.

Conclusion

2-(P-Cyanophenyl methylidene hydrazino) adenosine represents a promising research tool for investigating A3AR-mediated apoptosis. By leveraging the detailed protocols and mechanistic insights provided in this guide, researchers can effectively characterize its pro-apoptotic effects and further elucidate the complex signaling pathways involved in programmed cell death. These studies will not only advance our fundamental understanding of apoptosis but may also contribute to the development of novel therapeutic strategies for a range of diseases.

References

• Gessi, S., Varani, K., Merighi, S., & Borea, P. A. (2002). Roles of BCL-2 and Caspase 3 in the Adenosine A3 Receptor-Induced Apoptosis. Journal of Molecular Neuroscience, 17(3), 285–294. [Link]

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

• Boster Biological Technology. (2024). Annexin V PI Staining Guide for Apoptosis Detection. Retrieved from [Link]

• Jacobson, K. A. (1998). Adenosine A3 receptors: novel ligands and paradoxical effects. Trends in Pharmacological Sciences, 19(5), 184–191. [Link]

• Shneyvays, V., Zinman, T., & Shainberg, A. (2000). Induction of apoptosis in cardiac myocytes by an A3 adenosine receptor agonist. Journal of Cellular Physiology, 183(3), 351–358. [Link]

• Fishman, P., Bar-Yehuda, S., & Madi, L. (2002). Roles of BCL-2 and caspase 3 in the adenosine A3 receptor-induced apoptosis. Journal of Molecular Neuroscience, 17(3), 285-294. [Link]

• Fishman, P., & Bar-Yehuda, S. (2022). Drugs Targeting the A3 Adenosine Receptor: Human Clinical Study Data. Pharmaceuticals, 15(6), 724. [Link]

• Galvao, J. M., Guo, L., Santiago, A. R., Ambrosio, A. F., & Cordeiro, M. F. (2012). Adenosine A3 receptor agonist inhibits retinal ganglion cell apoptosis. Investigative Ophthalmology & Visual Science, 53(14), 6590. [Link]

• Hussain, M., Bopassa, J. C., & Singh, V. (2023). Adenosine A3 Receptor: From Molecular Signaling to Therapeutic Strategies for Heart Diseases. International Journal of Molecular Sciences, 24(13), 11099. [Link]

• Singh, V., Jaggi, A. S., & Singh, N. (2013). Caspase inhibition via A3 adenosine receptors: a new cardioprotective mechanism against myocardial infarction. Cardiovascular Toxicology, 14(2), 135-144. [Link]

• Wang, T., He, C. (2022). Activation of adenosine A3 receptor attenuates progression of osteoarthritis through inhibiting the NLRP3/caspase-1/GSDMD induced signalling. Journal of Cellular and Molecular Medicine, 26(15), 4333-4344. [Link]

• Gholami, M., Khorsandi, L., & Mohammadi, M. (2018). The effect of adenosine A1 receptor agonist and antagonist on p53 and caspase 3, 8, and 9 expression and apoptosis rate in MCF-7 breast cancer cell line. Research in Pharmaceutical Sciences, 13(5), 444–452. [Link]

• Nickson, C. (2024). Adenosine. Life in the Fastlane. [Link]

• Cristalli, G., Eleuteri, A., & Franchetti, P. (1991). 2-(N'-alkylidenehydrazino)adenosines: potent and selective coronary vasodilators. Journal of Medicinal Chemistry, 34(3), 1187–1192. [Link]

• Lee, E. J., Kim, J., & Lee, S. Y. (2015). Adenosine induces intrinsic apoptosis via the PI3K/Akt/mTOR signaling pathway in human pharyngeal squamous carcinoma FaDu cells. Oncology Reports, 34(4), 1881–1888. [Link]

• Innoprot. (n.d.). Adenosine A2A Receptor Assay. Retrieved from [Link]

• Cristalli, G., Franchetti, P., & Grifantini, M. (1992). 2-(N'-aralkylidenehydrazino)adenosines: potent and selective coronary vasodilators. Journal of Medicinal Chemistry, 35(13), 2363–2368. [Link]

• Klabunde, R. E. (n.d.). Adenosine. CV Pharmacology. [Link]

• Chow, S. C., & O'Bryan, P. J. (2000). Extracellular ATP and adenosine induce cell apoptosis of human hepatoma Li-7A cells via the A3 adenosine receptor. Cell Death & Differentiation, 7(5), 497–507. [Link]

• Ventura, H. O., & Fici, G. (2023). Adenosine. In StatPearls. StatPearls Publishing. [Link]

• Chen, Y., & Chen, Y. C. (2014). Cordycepin induces apoptosis of C6 glioma cells through the adenosine 2A receptor-p53-caspase-7-PARP pathway. Chemico-Biological Interactions, 216, 17–25. [Link]

• Al-Hulu, S. M., & Al-Attar, N. M. (2020). The combination of hydralazine and enzalutamide induced apoptosis in LNCaP and C4-2, but not in PC-3 cells. ResearchGate. [Link]

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Demystifying A2A Adenosine Receptor Interactions: A Guide to Competitive Binding Assays with 2-(P-Cyanophenyl methylidene hydrazino) adenosine

Introduction: The A2A Adenosine Receptor as a Therapeutic Target

The A2A adenosine receptor, a member of the G-protein coupled receptor (GPCR) superfamily, is a key regulator of a multitude of physiological processes. Its activation by the endogenous ligand adenosine triggers a signaling cascade that plays a critical role in inflammation, neurotransmission, and cardiovascular function.[1][2][3] Consequently, the A2A receptor has emerged as a significant drug target for a range of pathologies, including Parkinson's disease, inflammation, and cancer.[3][4][5] Understanding the binding characteristics of novel compounds to the A2A receptor is a foundational step in the development of new therapeutics.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on performing a competitive radioligand binding assay to determine the affinity of the purine nucleoside analog, 2-(P-Cyanophenyl methylidene hydrazino) adenosine (CPHDA), for the human A2A adenosine receptor. This compound has been identified as an agonist of the A2A receptor with an EC50 of 15.28 nM in a cAMP accumulation assay using HEK293 cells expressing the human A2A receptor.[6]

The Science Behind the Assay: Principles of Competitive Binding

A competitive binding assay is a powerful technique to determine the affinity of an unlabeled test compound (the "competitor," in this case, CPHDA) for a receptor by measuring its ability to displace a labeled ligand with known affinity (the "radioligand").[7][8] The fundamental principle is the competition between the radioligand and the competitor for a finite number of receptor binding sites.[7][8]

As the concentration of the unlabeled competitor increases, it displaces more of the radioligand from the receptor, leading to a decrease in the measured radioactive signal. This relationship allows for the determination of the competitor's inhibitory constant (Ki), a measure of its binding affinity. A lower Ki value signifies a higher binding affinity.

A2A Adenosine Receptor Signaling Pathway

Activation of the A2A adenosine receptor by an agonist, such as adenosine or CPHDA, initiates a well-defined intracellular signaling cascade. The receptor is coupled to a stimulatory G-protein (Gs).[1] Upon agonist binding, the Gs protein activates adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP).[1][2] The subsequent increase in intracellular cAMP levels activates Protein Kinase A (PKA), which then phosphorylates various downstream targets, modulating cellular responses.[1][2]

Caption: A2A Adenosine Receptor Signaling Pathway.

Experimental Protocol: A Step-by-Step Guide

This protocol outlines a filter binding assay, a common and robust method for separating receptor-bound radioligand from the free radioligand.[9][10][11]

I. Materials and Reagents

Reagent	Supplier	Catalog No.	Storage
Human A2A Adenosine Receptor Membranes	(e.g., PerkinElmer)	(e.g., ES-011-M)	-80°C
[³H]-ZM 241385 (Radioligand)	(e.g., PerkinElmer)	(e.g., NET1171)	-20°C
2-(P-Cyanophenyl methylidene hydrazino) adenosine (CPHDA)	(e.g., MedChemExpress)	(e.g., HY-112357)	-20°C
ZM 241385 (Non-labeled)	(e.g., Tocris)	(e.g., 1036)	Room Temp
Assay Buffer (50 mM Tris-HCl, pH 7.4, 10 mM MgCl₂, 1 mM EDTA)	In-house preparation	-	4°C
Wash Buffer (50 mM Tris-HCl, pH 7.4)	In-house preparation	-	4°C
Scintillation Cocktail	(e.g., PerkinElmer)	(e.g., 6013329)	Room Temp
GF/B Glass Fiber Filters	(e.g., Whatman)	(e.g., 1821-915)	Room Temp
96-well Plates	(e.g., Corning)	(e.g., 3600)	Room Temp

II. Assay Workflow

Caption: Competitive Radioligand Binding Assay Workflow.

III. Detailed Procedure

• Preparation of Reagents:

  • Thaw the A2A receptor membranes on ice. Once thawed, homogenize gently and dilute to the desired concentration in ice-cold Assay Buffer. The optimal membrane concentration should be determined empirically but typically ranges from 5-20 µg of protein per well.

  • Prepare serial dilutions of CPHDA in Assay Buffer. A typical concentration range would be from 10⁻¹⁰ M to 10⁻⁵ M.

  • Dilute the [³H]-ZM 241385 in Assay Buffer to a working concentration. The final concentration in the assay should be approximately equal to its Kd value for the A2A receptor (typically 1-5 nM).

• Assay Plate Setup (in a 96-well plate):

  • Total Binding (TB): Add 50 µL of Assay Buffer, 25 µL of [³H]-ZM 241385, and 25 µL of A2A receptor membranes.

  • Non-Specific Binding (NSB): Add 50 µL of a high concentration of a known A2A antagonist (e.g., 10 µM ZM 241385) to saturate the receptors, followed by 25 µL of [³H]-ZM 241385 and 25 µL of A2A receptor membranes.[4] This determines the amount of radioligand that binds to non-receptor components.

  • CPHDA Competition: Add 50 µL of each CPHDA dilution, 25 µL of [³H]-ZM 241385, and 25 µL of A2A receptor membranes.

  • Perform all determinations in triplicate.

• Incubation:

  • Incubate the plate at room temperature for 60-90 minutes with gentle shaking to allow the binding reaction to reach equilibrium.

• Filtration and Washing:

  • Rapidly filter the contents of each well through a GF/B glass fiber filter using a cell harvester. The proteins, and thus the receptor-bound radioligand, will be trapped on the filter.[9][11]

  • Wash the filters three times with 3 mL of ice-cold Wash Buffer to remove unbound radioligand.

• Scintillation Counting:

  • Transfer the filters to scintillation vials.

  • Add 4-5 mL of scintillation cocktail to each vial.

  • Allow the vials to sit for at least 4 hours in the dark to allow the filter to become transparent and to reduce chemiluminescence.

  • Measure the radioactivity in each vial using a scintillation counter. The output will be in counts per minute (CPM).

Data Analysis and Interpretation

• Calculate Specific Binding:

  • Specific Binding (SB) = Total Binding (TB) - Non-Specific Binding (NSB).

  • The specific binding represents the amount of radioligand bound specifically to the A2A receptors.

• Generate the Competition Curve:

  • For each concentration of CPHDA, calculate the percentage of specific binding using the formula: % Specific Binding = [(CPM_sample - NSB) / (TB - NSB)] * 100

  • Plot the % Specific Binding against the logarithm of the CPHDA concentration. This will generate a sigmoidal dose-response curve.

• Determine the IC50 Value:

  • The IC50 (half-maximal inhibitory concentration) is the concentration of CPHDA that displaces 50% of the specific binding of the radioligand. This value can be determined from the competition curve using non-linear regression analysis software (e.g., GraphPad Prism).

• Calculate the Ki Value:

  • The Ki (inhibitory constant) is a more accurate measure of the affinity of the competitor, as it is independent of the radioligand concentration and its affinity for the receptor.[5] The Ki can be calculated from the IC50 using the Cheng-Prusoff equation:[5] Ki = IC50 / (1 + ([L] / Kd))

    • Where:

      • [L] is the concentration of the radioligand used in the assay.

      • Kd is the dissociation constant of the radioligand for the A2A receptor.

Parameter	Description	Typical Value/Range
IC50	Concentration of CPHDA causing 50% inhibition of radioligand binding.	Determined from the experiment.
Ki	Inhibitory constant of CPHDA, reflecting its binding affinity.	Calculated from the IC50.
[L]	Concentration of [³H]-ZM 241385 used.	1-5 nM
Kd	Dissociation constant of [³H]-ZM 241385 for the A2A receptor.	~1-3 nM

Trustworthiness and Self-Validation

To ensure the reliability and reproducibility of the assay, several quality control measures are essential:

• Z'-factor: This statistical parameter is used to assess the quality of the assay. A Z'-factor between 0.5 and 1.0 indicates an excellent assay suitable for high-throughput screening.

• Signal Window: The ratio of total binding to non-specific binding should be sufficiently large (ideally >10) to provide a robust signal.

• Reproducibility: The assay should be repeated on different days to ensure the consistency of the results.

• Control Compounds: Including a known A2A receptor agonist and antagonist as controls can validate the assay's performance.

Conclusion

This application note provides a detailed protocol for conducting a competitive radioligand binding assay to determine the affinity of the A2A adenosine receptor agonist, 2-(P-Cyanophenyl methylidene hydrazino) adenosine. By following this guide, researchers can obtain reliable and reproducible data on the binding characteristics of this and other novel compounds, which is a critical step in the drug discovery and development process for A2A receptor-targeted therapies.

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Application Notes & Protocols: Evaluating the Efficacy of 2-(P-Cyanophenyl methylidene hydrazino) adenosine in Preclinical Animal Models

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for the preclinical evaluation of 2-(P-Cyanophenyl methylidene hydrazino) adenosine, a purine nucleoside analog with potential therapeutic applications in inflammatory and neuropathic pain states. This document outlines detailed protocols for three well-established animal models: Carrageenan-Induced Paw Edema for acute inflammation, the Formalin Test for nociceptive and inflammatory pain, and the Chronic Constriction Injury (CCI) model for neuropathic pain. The rationale for model selection is grounded in the known pharmacology of adenosine receptor agonists, which are implicated in the modulation of inflammation and pain pathways. Each protocol is designed to be a self-validating system, with clear endpoints and data analysis strategies to ensure the generation of robust and reproducible results.

Introduction: Rationale for Model Selection

2-(P-Cyanophenyl methylidene hydrazino) adenosine belongs to the class of purine nucleoside analogs, which have demonstrated a broad spectrum of biological activities.[1][2] Many adenosine analogs exert their effects through interaction with adenosine receptors (A1, A2A, A2B, and A3), which are G-protein coupled receptors involved in a multitude of physiological and pathological processes.[3][4] Activation of the A2A adenosine receptor (A2AAR), in particular, has been shown to have potent anti-inflammatory effects and to play a role in modulating nociceptive signaling.[5][6]

Given the structural similarity of 2-(P-Cyanophenyl methylidene hydrazino) adenosine to other bioactive adenosine derivatives, it is hypothesized that this compound may act as an adenosine receptor agonist, potentially with selectivity for the A2AAR.[7][8] Therefore, the following animal models have been selected to comprehensively evaluate its anti-inflammatory and analgesic efficacy.

• Carrageenan-Induced Paw Edema: This is a widely used and highly reproducible model of acute inflammation.[9][10] It allows for the assessment of a compound's ability to inhibit the cardinal signs of inflammation, namely edema, which is a key component of the early inflammatory response.[11]

• Formalin Test: This model is invaluable for differentiating between analgesic and anti-inflammatory effects.[12] The biphasic pain response—an initial neurogenic phase followed by a later inflammatory phase—provides insights into the compound's mechanism of action.[13][14]

• Chronic Constriction Injury (CCI): This is a well-characterized and clinically relevant model of neuropathic pain, which arises from nerve damage.[15][16] It is instrumental in evaluating the potential of a compound to alleviate chronic pain states that are often refractory to conventional analgesics.[17][18]

Signaling Pathways and Experimental Workflow

The therapeutic potential of adenosine analogs in inflammation and pain is largely mediated by their interaction with adenosine receptors, which in turn modulate downstream signaling cascades. The A2AAR, a primary target of interest, is coupled to Gs-proteins, and its activation leads to an increase in intracellular cyclic AMP (cAMP) levels.[19] This can lead to the inhibition of pro-inflammatory cytokine production and a reduction in immune cell activation.

Caption: Putative signaling pathway of 2-(P-Cyanophenyl methylidene hydrazino) adenosine.

The general experimental workflow for evaluating the efficacy of the test compound in these models follows a standardized sequence of steps to ensure data integrity and reproducibility.

Caption: General experimental workflow for in vivo efficacy testing.

Protocols

Carrageenan-Induced Paw Edema in Rats

This model is a benchmark for screening acute anti-inflammatory activity.[20][21] The subplantar injection of carrageenan, a sulfated polysaccharide, induces a biphasic inflammatory response characterized by edema, hyperalgesia, and erythema.[9]

Materials:

• Male Wistar rats (180-220 g)

• 2-(P-Cyanophenyl methylidene hydrazino) adenosine

• Carrageenan (1% w/v in sterile 0.9% saline)

• Plethysmometer

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Positive control (e.g., Indomethacin, 10 mg/kg)

• Oral gavage needles

Procedure:

• Acclimatization: House animals for at least 7 days under standard laboratory conditions (22 ± 2°C, 12-hour light/dark cycle) with ad libitum access to food and water.

• Grouping: Randomly assign animals to experimental groups (n=6-8 per group):

  • Group 1: Vehicle control

  • Group 2: 2-(P-Cyanophenyl methylidene hydrazino) adenosine (Dose 1)

  • Group 3: 2-(P-Cyanophenyl methylidene hydrazino) adenosine (Dose 2)

  • Group 4: 2-(P-Cyanophenyl methylidene hydrazino) adenosine (Dose 3)

  • Group 5: Positive control (Indomethacin)

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer (V₀).

• Compound Administration: Administer the test compound, vehicle, or positive control orally 60 minutes before carrageenan injection.[9]

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the subplantar surface of the right hind paw.[22][23]

• Paw Volume Measurement: Measure the paw volume (Vₜ) at 1, 2, 3, 4, and 5 hours after the carrageenan injection.[9]

Data Analysis:

• Calculate the increase in paw volume (Edema) for each animal at each time point: Edema (mL) = Vₜ - V₀.

• Calculate the percentage inhibition of edema for each treated group compared to the vehicle control group: % Inhibition = [ (Mean Edema_control - Mean Edema_treated) / Mean Edema_control ] x 100

Parameter	Description
Animal Species	Male Wistar rats
Age/Weight	180-220 g
Inducing Agent	1% Carrageenan
Administration Route	Oral (p.o.)
Primary Endpoint	Paw Volume (mL)
Time Points	0, 1, 2, 3, 4, 5 hours post-carrageenan

Formalin Test in Mice

This test assesses both neurogenic and inflammatory pain.[24] The initial phase (Phase I) is due to direct chemical stimulation of nociceptors, while the later phase (Phase II) is associated with an inflammatory response.[12]

Materials:

• Male ICR mice (20-25 g)

• 2-(P-Cyanophenyl methylidene hydrazino) adenosine

• Formalin (2.5% in saline)

• Vehicle

• Positive control (e.g., Morphine, 10 mg/kg, for both phases; Indomethacin, 10 mg/kg, for Phase II)

• Observation chambers with mirrors

• Syringes with 30-gauge needles

Procedure:

• Acclimatization: Acclimate mice to the observation chambers for 30 minutes before the test.

• Grouping: Randomly assign animals to experimental groups (n=8-10 per group).

• Compound Administration: Administer the test compound, vehicle, or positive control (e.g., intraperitoneally) 30 minutes before the formalin injection.[14]

• Induction of Nociception: Inject 20 µL of 2.5% formalin into the plantar surface of the right hind paw.

• Observation: Immediately after injection, place the mouse in the observation chamber. Record the total time the animal spends licking or biting the injected paw during two distinct periods:

  • Phase I: 0-5 minutes post-injection.[13]

  • Phase II: 15-30 minutes post-injection.[24]

Data Analysis:

• Calculate the mean licking/biting time for each group in both Phase I and Phase II.

• Calculate the percentage inhibition of the nociceptive response for each treated group compared to the vehicle control group for each phase.

Parameter	Description
Animal Species	Male ICR mice
Age/Weight	20-25 g
Nociceptive Agent	2.5% Formalin
Administration Route	Intraperitoneal (i.p.)
Primary Endpoint	Licking/biting time (seconds)
Phases	Phase I (0-5 min), Phase II (15-30 min)

Chronic Constriction Injury (CCI) Model of Neuropathic Pain in Rats

This model mimics peripheral nerve injury and is used to study chronic neuropathic pain.[25][26] It results in persistent pain hypersensitivity, including mechanical allodynia and thermal hyperalgesia.[16][18]

Materials:

• Male Sprague-Dawley rats (200-250 g)

• 2-(P-Cyanophenyl methylidene hydrazino) adenosine

• Anesthetics (e.g., isoflurane or ketamine/xylazine)

• Surgical instruments

• Chromic gut sutures (4-0)

• Von Frey filaments

• Plantar test apparatus (for thermal hyperalgesia)

• Vehicle

• Positive control (e.g., Gabapentin, 100 mg/kg)

Procedure:

• Surgery:

  • Anesthetize the rat.

  • Make an incision at the mid-thigh level of the left leg, exposing the sciatic nerve.

  • Loosely tie four chromic gut ligatures around the sciatic nerve at approximately 1 mm intervals.[18] The ligatures should be tight enough to cause a slight constriction but not arrest epineural blood flow.

  • Close the muscle and skin layers with sutures.

  • Sham-operated animals undergo the same procedure without nerve ligation.

• Post-operative Recovery: Allow the animals to recover for 7-14 days, during which time neuropathic pain behaviors will develop.

• Grouping and Dosing:

  • Confirm the development of mechanical allodynia and/or thermal hyperalgesia.

  • Randomly assign the CCI-operated animals to treatment groups.

  • Administer the test compound, vehicle, or positive control daily for a specified period (e.g., 7-14 days).

• Behavioral Testing:

  • Mechanical Allodynia: Measure the paw withdrawal threshold using von Frey filaments. The threshold is the lowest force that elicits a withdrawal response.

  • Thermal Hyperalgesia: Measure the paw withdrawal latency to a radiant heat source using a plantar test apparatus.

  • Conduct behavioral tests before and at multiple time points after drug administration.

Data Analysis:

• Compare the paw withdrawal thresholds (in grams) and latencies (in seconds) between the treated and vehicle control groups.

• Data can be presented as the mean ± SEM for each group at each time point.

Parameter	Description
Animal Species	Male Sprague-Dawley rats
Age/Weight	200-250 g
Model Induction	Loose ligation of the sciatic nerve
Administration Route	Oral (p.o.) or Intraperitoneal (i.p.)
Primary Endpoints	Mechanical withdrawal threshold (g), Thermal withdrawal latency (s)
Testing Period	7-21 days post-surgery

Conclusion

The protocols detailed in these application notes provide a robust framework for the preclinical assessment of 2-(P-Cyanophenyl methylidene hydrazino) adenosine's efficacy in models of inflammation and pain. By systematically evaluating the compound's effects in these well-validated in vivo assays, researchers can gain critical insights into its therapeutic potential and mechanism of action. Adherence to these standardized procedures will facilitate the generation of high-quality, reproducible data essential for advancing the development of this novel purine nucleoside analog.

References

• National Institute of Neurological Disorders and Stroke. (n.d.). Mouse Formalin Test of Hyperalgesia. PANAChE Database - NIH. Retrieved from [Link]

• Patil, K. R., Mahajan, U. B., Unger, B. S., Goyal, S. N., Belemkar, S., Surana, S. J., Ojha, S., & Patil, C. R. (2019). Animal models of inflammation for screening of anti-inflammatory drugs: Implications for the discovery and development of phytopharmaceuticals. Journal of Advanced Pharmaceutical Technology & Research, 10(3), 81–87.

• Bio-protocol. (n.d.). Chronic constriction injury (CCI) model of neuropathic pain. Retrieved from [Link]

• Bio-protocol. (n.d.). 4.3.3. Carrageenan-Induced Paw Edema. Retrieved from [Link]

• Bio-protocol. (2014). Pain Assessment Using the Rat and Mouse Formalin Tests. Retrieved from [Link]

• Sindhu, R. K., Sood, N., Puri, V., & Arora, S. (2017). Various animal models for preclinical testing of anti-inflammatory agents. International Journal of Pharmaceutical Sciences and Research, 8(4), 1550-1557.

• ResearchGate. (2025). κ-Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model Protocol. Retrieved from [Link]

• PubMed. (2019). Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. Retrieved from [Link]

• PubMed. (1987). The formalin test in mice: dissociation between inflammatory and non-inflammatory pain. Retrieved from [Link]

• Aragen Life Sciences. (n.d.). Chronic Constriction Injury (CCI)-induced Neuropathic Pain Model. Retrieved from [Link]

• F1000Research. (2019). A refinement to the formalin test in mice. Retrieved from [Link]

• Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). Retrieved from [Link]

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• International Journal of Pharmaceutical Sciences Review and Research. (2015).

• Semantic Scholar. (2017). VARIOUS ANIMAL MODELS FOR PRECLINICAL TESTING OF ANTI-INFLAMMATORY AGENTS. Retrieved from [Link]

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• Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Model. Retrieved from [Link]

• Journal of Visualized Experiments. (2019). Formalin Murine Model of Pain. Retrieved from [Link]

• MD Biosciences. (n.d.). Neuropathic Pain | Chronic Constriction Injury (CCI) Model. Retrieved from [Link]

• Frontiers in Pharmacology. (2020). Historical and Current Adenosine Receptor Agonists in Preclinical and Clinical Development. Retrieved from [Link]

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Application Notes and Protocols for High-Throughput Screening with 2-(P-Cyanophenyl methylidene hydrazino) adenosine

A Senior Application Scientist's Guide to Identifying Modulators of Adenosine Signaling Pathways

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 2-(P-Cyanophenyl methylidene hydrazino) adenosine in high-throughput screening (HTS) campaigns. As a purine nucleoside analog, this compound holds potential for interacting with key cellular signaling pathways, particularly the adenosine receptor network, which is implicated in a wide array of physiological and pathological processes.[1][2][3] The following application notes and protocols are designed to be a robust starting point for identifying and characterizing novel modulators of these pathways. We will delve into the underlying principles of assay design, provide detailed, step-by-step experimental workflows, and offer insights into data analysis and quality control, all grounded in established scientific principles.

Introduction: The Therapeutic Potential of Modulating Adenosine Signaling

Adenosine is a ubiquitous purine nucleoside that plays a critical role in cellular metabolism and signaling.[4] Its extracellular effects are mediated by four G protein-coupled receptor (GPCR) subtypes: A1, A2A, A2B, and A3.[5][6][7] These receptors are integral to the regulation of cardiovascular, nervous, and immune systems, making them attractive targets for therapeutic intervention in conditions ranging from cardiac ischemia and inflammation to neurodegenerative diseases and cancer.[7][8]

The A1 and A3 receptors typically couple to Gi/o proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP).[6][9] Conversely, the A2A and A2B receptors are generally coupled to Gs proteins, which stimulate adenylyl cyclase and increase cAMP levels.[5][9][10] This differential signaling provides a clear and measurable readout for receptor activation or inhibition.

Purine nucleoside analogs, such as 2-(P-Cyanophenyl methylidene hydrazino) adenosine, represent a class of compounds with significant potential to modulate these pathways.[1][2][3] Their structural similarity to endogenous adenosine allows them to interact with adenosine receptors and other related cellular machinery. The anticancer mechanisms of some purine nucleoside analogs are attributed to the inhibition of DNA synthesis and the induction of apoptosis.[1][2][3][11][12] This application note will focus on a high-throughput screening strategy to identify novel compounds that modulate adenosine receptor signaling, using 2-(P-Cyanophenyl methylidene hydrazino) adenosine as a reference compound.

Assay Principle: A Competitive cAMP-Based Assay for HTS

To identify compounds that modulate adenosine receptor activity, a competitive cAMP assay is a robust and HTS-friendly method. This assay measures changes in intracellular cAMP levels in response to compound treatment. The principle relies on a cell line engineered to express a specific adenosine receptor subtype (e.g., A2A or A2B for stimulatory responses, or A1 or A3 for inhibitory responses).

In a stimulatory assay (targeting A2A/A2B receptors), compounds that are agonists will increase cAMP levels. In an inhibitory assay (targeting A1/A3 receptors), a known agonist is used to stimulate cAMP production (e.g., forskolin, which directly activates adenylyl cyclase), and antagonist compounds will prevent this increase.

This protocol will focus on an agonist screen using a cell line expressing the A2A adenosine receptor. The readout will be based on a time-resolved fluorescence resonance energy transfer (TR-FRET) immunoassay, a widely used, sensitive, and homogeneous method for quantifying cAMP in a high-throughput format.[13]

Signaling Pathway and Experimental Workflow Diagrams

Adenosine A2A Receptor Signaling Pathway

Caption: Agonist binding to the A2A adenosine receptor activates a signaling cascade.

High-Throughput Screening Experimental Workflow

Caption: A stepwise workflow for a cell-based HTS campaign.

Materials and Reagents

Item	Supplier	Notes
Cell Line	HEK293 cells stably expressing the human A2A adenosine receptor.
Cell Culture Medium	DMEM, high glucose, supplemented with 10% FBS, 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., G418).
Assay Plates	384-well, white, solid-bottom, tissue-culture treated plates.
Compound Plates	384-well polypropylene plates for compound storage and dilution.
2-(P-Cyanophenyl methylidene hydrazino) adenosine	MedChemExpress	Reference compound. Prepare a 10 mM stock in DMSO.[2]
NECA (5'-N-Ethylcarboxamidoadenosine)	Positive control agonist. Prepare a 10 mM stock in DMSO.
DMSO (Dimethyl sulfoxide)	Vehicle control.
cAMP TR-FRET Assay Kit	e.g., Cisbio HTRF cAMP dynamic 2 or similar.
Reagent Dispenser	Multichannel pipette or automated liquid handler.
Plate Reader	TR-FRET compatible plate reader.
Incubator	Standard cell culture incubator (37°C, 5% CO2).

Detailed Experimental Protocols

Cell Culture and Plating

• Rationale: Maintaining healthy, logarithmically growing cells is crucial for assay reproducibility. Plating an optimal cell density ensures a sufficient signal window and avoids artifacts from over-confluence.

• Culture HEK293-A2A cells in T-75 flasks using the recommended complete medium.

• Passage cells every 2-3 days when they reach 80-90% confluency.

• On the day of the assay, harvest cells using trypsin-EDTA and neutralize with complete medium.

• Centrifuge the cell suspension, discard the supernatant, and resuspend the cell pellet in an appropriate volume of assay buffer (e.g., HBSS with 20 mM HEPES).

• Count the cells and adjust the density to 2,500 cells per 10 µL.

• Dispense 10 µL of the cell suspension into each well of the 384-well assay plates.

• Incubate the plates for 1-2 hours at room temperature to allow cells to settle.

Compound Preparation and Addition

• Rationale: A standardized compound handling process, including serial dilutions and the use of intermediate plates, minimizes variability and the impact of DMSO on the cells.

• Prepare a master plate of test compounds at a concentration of 10 mM in DMSO.

• Perform serial dilutions of the test compounds in DMSO in separate 384-well plates to create a dose-response curve (e.g., 10-point, 1:3 dilution series).

• Prepare an intermediate plate by diluting the compound plates into assay buffer, ensuring the final DMSO concentration in the assay will be ≤ 0.5%.

• Prepare controls in the intermediate plate:

  • Positive Control: NECA at a final concentration that gives a maximal response (e.g., 1 µM).

  • Reference Compound: 2-(P-Cyanophenyl methylidene hydrazino) adenosine in a dose-response format.

  • Negative (Vehicle) Control: Assay buffer with the same final concentration of DMSO as the test compounds.

• Using an automated liquid handler or multichannel pipette, transfer 5 µL of the compound solutions from the intermediate plate to the cell plates.

Assay Execution and Data Acquisition

• Rationale: The incubation time allows for the compound to interact with the receptor and elicit a biological response. The TR-FRET reagents are added to lyse the cells and quantify the accumulated cAMP.

• Incubate the assay plates at room temperature for 30 minutes.

• Prepare the TR-FRET cAMP detection reagents according to the manufacturer's protocol. This typically involves mixing a cAMP-d2 acceptor and an anti-cAMP-cryptate donor.

• Dispense 5 µL of the d2-acceptor solution to all wells, followed by 5 µL of the cryptate-donor solution.

• Incubate the plates at room temperature for 60 minutes, protected from light.

• Read the plates on a TR-FRET compatible plate reader, measuring emission at two wavelengths (e.g., 665 nm and 620 nm).

Data Analysis and Interpretation

Primary Data Processing

• Calculate the ratio of the two emission wavelengths (e.g., 665 nm / 620 nm) for each well.

• Normalize the data to the plate controls:

  • Percent Activation = 100 * (Ratio_sample - Ratio_vehicle) / (Ratio_max - Ratio_vehicle)

  • Ratio_sample is the ratio for a test compound well.

  • Ratio_vehicle is the average ratio of the negative control wells.

  • Ratio_max is the average ratio of the positive control wells.

Hit Identification and Dose-Response Analysis

• For primary screening at a single concentration, define a "hit" as a compound that produces a percent activation above a certain threshold (e.g., > 3 standard deviations above the mean of the vehicle controls).

• For compounds screened in a dose-response format, plot the percent activation against the logarithm of the compound concentration.

• Fit the data to a four-parameter logistic equation to determine the EC50 (half-maximal effective concentration) and the maximum efficacy.

Quality Control

• Rationale: Rigorous quality control ensures the reliability and reproducibility of the HTS data. The Z'-factor is a statistical measure of the separation between the positive and negative controls, indicating the suitability of the assay for HTS.

• Z'-factor: Calculate the Z'-factor for each plate to assess assay quality.

  • Z' = 1 - (3 * (SD_max + SD_vehicle)) / |Mean_max - Mean_vehicle|

  • An assay with a Z'-factor > 0.5 is considered excellent for HTS.

• Signal-to-Background (S/B) Ratio: Calculate the S/B ratio (Mean_max / Mean_vehicle) to assess the dynamic range of the assay.

Hypothetical Data Summary

Compound	EC50 (nM)	Max Activation (%)	Hill Slope	Z'-factor (Plate)
NECA (Positive Control)	15.2	100	1.1	0.78
2-(P-Cyanophenyl methylidene hydrazino) adenosine	85.7	92	1.0	0.78
Hit Compound 1	45.3	98	1.2	0.81
Hit Compound 2	150.1	75	0.9	0.75
Inactive Compound	>10,000	<10	-	0.79

Troubleshooting

Problem	Possible Cause	Solution
Low Z'-factor (<0.5)	- High variability in controls- Low signal window	- Check cell health and density- Optimize reagent concentrations- Ensure proper mixing of reagents
Edge Effects in Plates	- Uneven temperature or evaporation	- Use plates with lids- Ensure proper incubator humidity- Do not use the outer wells for samples
High False Positive Rate	- Compound autofluorescence- Non-specific compound activity	- Perform counter-screens with a parental cell line lacking the receptor- Visually inspect compounds for color or precipitation
Poor Dose-Response Curves	- Compound insolubility- Incorrect dilutions	- Check compound solubility in assay buffer- Verify dilution series and liquid handling accuracy

Conclusion

The protocols and guidelines presented here offer a comprehensive framework for conducting a high-throughput screening campaign to identify novel modulators of adenosine signaling. By leveraging a robust, cell-based cAMP assay, researchers can effectively screen large compound libraries and identify promising lead candidates. The use of 2-(P-Cyanophenyl methylidene hydrazino) adenosine as a reference compound within this framework allows for the characterization of its activity profile and the discovery of other molecules with similar or improved properties. Adherence to the principles of rigorous assay validation, quality control, and systematic data analysis is paramount to the success of any HTS endeavor and will ultimately accelerate the discovery of new therapeutics targeting the adenosine receptor family.

References

• Haskó, G., Linden, J., Cronstein, B., & Pacher, P. (2008). Adenosine receptors: therapeutic aspects for inflammatory and immune diseases. Nature reviews. Drug discovery, 7(9), 759–770.
• Fredholm, B. B., AP, I. J., Jacobson, K. A., Klotz, K. N., & Linden, J. (2001). International Union of Pharmacology. XXV. Nomenclature and classification of adenosine receptors. Pharmacological reviews, 53(4), 527–552.
• Chen, J. F., Eltzschig, H. K., & Fredholm, B. B. (2013). Adenosine receptors as drug targets--what are the challenges?. Nature reviews. Drug discovery, 12(4), 265–286.
• Burnstock, G. (2007). Purine and pyrimidine receptors. Cellular and Molecular Life Sciences, 64(12), 1471–1483.
• Sittampalam, G. S., Coussens, N. P., & Nelson, H. (Eds.). (2013). Assay Guidance Manual.
• Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A simple statistical parameter for use in evaluation and validation of high throughput screening assays. Journal of biomolecular screening, 4(2), 67–73.
• Robak, T., & Robak, P. (2012). Purine nucleoside analogs in the treatment of rarer chronic lymphoid leukemias. Current pharmaceutical design, 18(23), 3373–3388.
• Man, S., et al. (2021). Potential and promising anticancer drugs from adenosine and its analogs. Drug Discovery Today, 26(6), 1490-1500.

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Technical Notes & Optimization

Improving solubility of 2-(P-Cyanophenyl methylidene hydrazino) adenosine

Technical Support Center: Improving the Solubility of 2-(P-Cyanophenyl methylidene hydrazino) adenosine

Disclaimer: 2-(P-Cyanophenyl methylidene hydrazino) adenosine is a novel molecular entity. The following guidance is based on established principles of medicinal chemistry and formulation science, derived from the structural characteristics of the compound: an adenosine core, a hydrazone linker, and a cyanophenyl group. All proposed experiments should be validated for your specific research context.

Part 1: Frequently Asked Questions (FAQs)

This section addresses preliminary questions regarding the anticipated properties and initial handling of 2-(P-Cyanophenyl methylidene hydrazino) adenosine.

Q1: What are the likely solubility characteristics of 2-(P-Cyanophenyl methylidene hydrazino) adenosine?

A1: The molecule possesses a dual nature. The adenosine component contains multiple polar hydroxyl (-OH) and amine (-NH2) groups, which can participate in hydrogen bonding, suggesting some solubility in polar solvents.[1][2] However, the large, planar P-Cyanophenyl methylidene hydrazino moiety is significantly non-polar (hydrophobic). This bulky aromatic group is expected to dominate the molecule's overall properties, leading to poor aqueous solubility. Such compounds are often termed "brick dust" due to their low solubility in both aqueous and organic solvents.

Q2: Why is this compound likely to be poorly soluble in water?

A2: Poor aqueous solubility is predicted due to a combination of factors:

• High Crystallinity: The planar, aromatic structure of the cyanophenyl and purine rings can lead to strong π-π stacking interactions in the solid state. This high crystal lattice energy requires a significant amount of energy to overcome during dissolution.

• Hydrophobicity: The cyanophenyl hydrazino portion of the molecule is large and lacks sufficient hydrogen bond donors/acceptors to interact favorably with water molecules.[3]

• Molecular Weight: The compound has a considerable molecular weight, which often correlates with decreased solubility.

Q3: What are the first steps I should take to assess its solubility?

A3: A preliminary solubility assessment should be performed in a small range of solvents to understand the compound's general characteristics. This is typically done using a simple shake-flask method at a controlled temperature (e.g., 25 °C).

Recommended Starting Solvents:

• Aqueous: Deionized Water, Phosphate-Buffered Saline (PBS) pH 7.4

• Organic: Dimethyl Sulfoxide (DMSO), Ethanol (EtOH), Methanol (MeOH)

The results will help classify the compound and guide the selection of an appropriate solubilization strategy.

Q4: My initial screen shows the compound is only soluble in DMSO. Is this sufficient for my in vitro assays?

A4: While DMSO is a powerful solvent, its use in biological assays must be carefully controlled.[4] Most cell lines can tolerate a final DMSO concentration of ≤0.5% (v/v), but it is crucial to keep it as low as possible (ideally ≤0.1%) to avoid off-target effects or cytotoxicity.[5] If achieving your desired final concentration requires a DMSO level above this threshold, you will need to explore further solubility enhancement techniques. A common problem is compound precipitation or "crashing out" when a concentrated DMSO stock is diluted into an aqueous assay buffer.[5]

Part 2: Troubleshooting & Optimization Guides

This section provides detailed, step-by-step guidance for overcoming specific solubility challenges encountered during experimentation.

Guide 1: Compound Crashes Out of Solution Upon Dilution

Problem: "I've dissolved my compound in 100% DMSO to make a 10 mM stock. When I dilute it 1:1000 into my PBS-based assay buffer, I see immediate precipitation."

This common issue arises because the compound is not soluble in the final aqueous environment once the DMSO concentration is lowered.

Scientific Rationale: The adenosine moiety contains basic nitrogen atoms. By lowering the pH, these nitrogens can become protonated (ionized), which dramatically increases interaction with water and can enhance solubility.[6] The Henderson-Hasselbalch equation provides a theoretical basis for this relationship, though empirical testing is necessary as buffer components can influence the outcome.[7][8]

Experimental Protocol: pH-Solubility Profile

• Buffer Preparation: Prepare a series of buffers (e.g., citrate, phosphate, borate) spanning a pH range from 3 to 9.

• Sample Preparation: Add an excess amount of the solid compound to a fixed volume (e.g., 1 mL) of each buffer in separate vials. Ensure enough solid is added so that undissolved material remains.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separation: Separate the undissolved solid from the solution. Centrifugation followed by filtering the supernatant through a 0.22 µm syringe filter is recommended.

• Quantification: Analyze the concentration of the dissolved compound in the clear supernatant using a validated analytical method, such as HPLC-UV or LC-MS.

• Analysis: Plot the measured solubility (e.g., in µg/mL) against the pH of the buffer. This will reveal the pH at which solubility is maximal.

Scientific Rationale: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[9][10] This makes the environment more favorable for dissolving hydrophobic compounds by reducing the energy required to create a cavity for the solute molecule.[11]

Common Pharmaceutical Co-solvents:

Co-solvent	Typical Starting Concentration (v/v)	Notes
Ethanol	5-20%	Generally well-tolerated in many in vitro and some in vivo models.
Propylene Glycol (PG)	10-40%	A common vehicle for parenteral formulations.[12]
Polyethylene Glycol 400 (PEG 400)	10-50%	Higher viscosity; effective for highly non-polar compounds.

| N-Methyl-2-pyrrolidone (NMP) | 1-5% | Potent solvent, but use with caution due to potential toxicity. |

Experimental Protocol: Co-solvent Solubility Screen

• Prepare Solvent Systems: Create a series of aqueous buffer solutions (e.g., PBS pH 7.4) containing increasing percentages of your chosen co-solvent (e.g., 0%, 5%, 10%, 20%, 40% v/v PEG 400).

• Equilibrate Compound: Add an excess of the solid compound to each solvent system.

• Analyze: Follow steps 3-6 from the "pH-Solubility Profile" protocol to determine the solubility in each co-solvent mixture.

Guide 2: Enhancing Solubility for In Vivo or Sensitive Cell-Based Assays

Problem: "My in vivo study requires a high concentration of the compound, but I cannot use high levels of organic co-solvents due to toxicity concerns."

For these applications, advanced formulation strategies using pharmaceutical excipients are required.

Scientific Rationale: Cyclodextrins are cyclic oligosaccharides shaped like a truncated cone with a hydrophilic exterior and a hydrophobic interior cavity.[13] They can encapsulate poorly soluble "guest" molecules, like the cyanophenyl moiety of your compound, within their cavity, forming an "inclusion complex."[14][15] This complex has a hydrophilic exterior, which dramatically increases the apparent aqueous solubility of the guest molecule.[16][17] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with high aqueous solubility and low toxicity.[18]

Caption: Decision workflow for considering Amorphous Solid Dispersions.

Conceptual Workflow for ASD Development:

• Polymer Selection: Choose a suitable polymer based on drug-polymer miscibility studies. Common polymers include HPMCAS (hydroxypropyl methylcellulose acetate succinate) and PVP (polyvinylpyrrolidone). [19]2. Manufacturing: Create the dispersion using methods like spray drying or hot-melt extrusion. [20]These processes involve dissolving both the drug and polymer in a solvent and then rapidly removing the solvent (spray drying) or melting and mixing them together (extrusion).

• Characterization: Confirm the amorphous nature of the drug within the dispersion using techniques like Powder X-Ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC).

• Dissolution Testing: Perform dissolution studies to demonstrate the enhanced solubility and supersaturation profile compared to the crystalline drug.

This approach is complex and typically requires specialized equipment and expertise but offers one of the most powerful solutions for overcoming profound solubility challenges. [23]

References

• Vertex AI Search. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Indian Journal of Pharmaceutical and Biological Research.
• MDPI. (2024).
• BASF Pharma Solutions.
• National Institutes of Health (NIH). (2019). Co-Amorphous Solid Dispersions for Solubility and Absorption Improvement of Drugs.
• National Institutes of Health (NIH). (2022). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity.
• ResearchGate. (2018). Techniques for solubility enhancement of poorly soluble drugs: An overview.
• National Institutes of Health (NIH). (2012). Drug Solubility: Importance and Enhancement Techniques.
• Pharma Excipients. (2022). Cyclodextrin Inclusion Complexes with Antibiotics and Antibacterial Agents as Drug-Delivery Systems.
• Pharmaceutical Technology. (2014). Solving Poor Solubility with Amorphous Solid Dispersions.
• Contract Pharma. (2023). Amorphous Solid Dispersions for Bioavailability Enhancement.
• Wikipedia. Cosolvent.
• Brieflands. (2021).
• MDPI. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics.
• International Journal of Pharmaceutical Sciences Review and Research. (2017).
• National Institutes of Health (NIH). (2016). Cyclodextrin-based supramolecular systems for drug delivery.
• BenchChem. Technical Support Center: Addressing Solubility Challenges of Hydrazone-Based Inhibitors.
• Wikipedia. Cosolvent.
• Serán Bioscience.
• Technobis. (2024). Amorphous solid dispersions for enhanced drug solubility and stability.
• Online Library. (2023). Co-solvent: Significance and symbolism.
• MedchemExpress.com. Co-solvents | Biochemical Assay Reagents.
• PubMed. (2021).
• Solubility of Things. Adenosine | Solubility of Things.
• Solubility of Things. Adenosine | Solubility of Things.
• LJMU Research Online. Enhancing the Kinetics of Hydrazone Exchange Processes.
• APExBIO. Adenosine - Endogenous Metabolite for Cellular Signaling.
• ChemicalBook. Adenosine CAS#: 58-61-7.
• ResearchGate. (2010).
• National Institutes of Health (NIH). (2017). A Helping Hand to Overcome Solubility Challenges in Chemical Protein Synthesis.
• ACS Publications. (2013). Solubility and Transfer Processes of Some Hydrazones in Biologically Relevant Solvents.
• Fiveable. Cyano Group Definition - Organic Chemistry Key Term.
• National Institutes of Health (NIH). PubChem Compound Summary for CID 1501865, (L)-4-Cyanophenylalanine.
• ACS Publications. (2021).
• PubMed. (2007). Accuracy of calculated pH-dependent aqueous drug solubility.
• Smolecule. (2023). Buy 2-Cyano-4-(3-cyanophenyl)phenol.
• National Institutes of Health (NIH). PubChem Compound Summary for CID 13019, 4-Cyanophenol.
• Deep Blue Repositories. (2018). Cocrystals Mitigate the Effect of pH on Solubility and Dissolution of Basic Drugs.
• ResearchGate. (2014). Solubility-pH profiles of some acidic, basic and amphoteric drugs.
• Indian Journal of Pharmaceutical Education and Research. (2022). Evaluation of pH Dependent Solubility and Examination of Variation in Pharmacokinetic Properties of Alectinib.
• ResearchGate. (2011).

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Technical Support Center: Synthesis of 2-(p-Cyanophenyl methylidene hydrazino) adenosine

Welcome to the dedicated technical support guide for the synthesis of 2-(p-cyanophenyl methylidene hydrazino) adenosine. This document is designed for researchers, medicinal chemists, and drug development professionals who are actively working with or planning to synthesize this important purine nucleoside analog. As a molecule of interest for its potential biological activities, its successful synthesis is a critical first step in further investigation.[1][2]

This guide provides in-depth, field-proven insights into the synthetic process, moving beyond a simple recitation of steps to explain the causality behind experimental choices. It is structured as a self-validating system, with troubleshooting guides and FAQs to address common issues encountered in the laboratory.

I. Synthetic Workflow Overview

The synthesis of 2-(p-cyanophenyl methylidene hydrazino) adenosine is typically approached as a two-step process. The first step involves the formation of the key intermediate, 2-hydrazinoadenosine, from a commercially available precursor. The second step is the condensation of this intermediate with p-cyanobenzaldehyde to form the final hydrazone product.

Caption: Overall synthetic workflow for 2-(p-cyanophenyl methylidene hydrazino) adenosine.

II. Detailed Experimental Protocols

Protocol 1: Synthesis of 2-Hydrazinoadenosine Intermediate

This protocol is adapted from methodologies for the synthesis of 2-hydrazinoadenosine from 2-haloadenosine precursors.[3] The use of 2-chloroadenosine is common, though 2-fluoroadenosine has been reported to give higher conversion rates.[3]

Materials:

• 2-Chloroadenosine

• Hydrazine hydrate (excess)

• Dimethyl Sulfoxide (DMSO)

• Deionized water

• Ethanol

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 2-chloroadenosine (1 equivalent) in DMSO.

• Add an excess of hydrazine hydrate (e.g., 15-20 equivalents) to the solution.

• Heat the reaction mixture to 70-80°C and stir for 5-7 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• After completion, cool the reaction mixture to room temperature.

• Slowly add the reaction mixture to a beaker of cold deionized water with stirring to precipitate the product.

• Collect the white precipitate by vacuum filtration and wash thoroughly with cold deionized water.

• Recrystallize the crude product from an ethanol/water mixture to afford pure 2-hydrazinoadenosine.

• Dry the product under vacuum. The expected product is a white solid.[3]

Protocol 2: Synthesis of 2-(p-Cyanophenyl methylidene hydrazino) adenosine

This is a standard acid-catalyzed condensation reaction to form a hydrazone.[4][5]

Materials:

• 2-Hydrazinoadenosine (from Protocol 1)

• p-Cyanobenzaldehyde

• Absolute Ethanol

• Glacial Acetic Acid

Procedure:

• Suspend 2-hydrazinoadenosine (1 equivalent) in absolute ethanol in a round-bottom flask.

• Add p-cyanobenzaldehyde (1.05 equivalents) to the suspension.

• Add a catalytic amount of glacial acetic acid (2-3 drops).

• Heat the mixture to reflux (approximately 78°C) and stir for 3-5 hours. The suspension should gradually become a clear solution and then may form a new precipitate as the product is formed.

• Monitor the reaction by TLC until the starting material (2-hydrazinoadenosine) is consumed.

• Cool the reaction mixture to room temperature and then in an ice bath to maximize precipitation.

• Collect the solid product by vacuum filtration.

• Wash the product with cold ethanol to remove any unreacted p-cyanobenzaldehyde and acetic acid.

• Dry the final product, 2-(p-cyanophenyl methylidene hydrazino) adenosine, under vacuum.

III. Troubleshooting Guide & FAQs

This section addresses common issues that may arise during the synthesis.

Q1: The synthesis of the 2-hydrazinoadenosine intermediate is slow or gives a low yield. What can I do?

Possible Causes & Solutions:

• Incomplete Reaction: The nucleophilic aromatic substitution at the C2 position of the purine ring can be sluggish.

  • Increase Reaction Temperature: Carefully increasing the temperature to 90-100°C can improve the reaction rate. However, monitor for potential degradation.

  • Extend Reaction Time: Continue the reaction for a longer period, monitoring by TLC or HPLC until the 2-chloroadenosine is consumed.

  • Choice of Halogen: 2-Fluoroadenosine is more reactive than 2-chloroadenosine in this substitution and can lead to higher yields and faster reaction times.[3]

• Reagent Quality: Hydrazine hydrate can degrade over time. Use a fresh bottle or a recently opened one.

• Workup Losses: The product has some solubility in water. Ensure the precipitation is done in sufficiently cold water and that washings are performed with minimal volumes of cold solvent.

Q2: I'm getting a low yield in the final condensation step to form the hydrazone. What are the likely reasons?

Possible Causes & Solutions:

• Incorrect pH: Hydrazone formation is highly pH-dependent.[4]

  • Too Acidic: If the pH is too low, the hydrazine nitrogen will be protonated, rendering it non-nucleophilic.

  • Too Basic/Neutral: The reaction is slow without acid catalysis, as the carbonyl carbon of the aldehyde is not sufficiently electrophilic.

  • Solution: Ensure a mildly acidic environment by using a catalytic amount of a weak acid like acetic acid. The optimal pH range is typically 4-5.[4]

• Hydrolysis of Product: Hydrazones are susceptible to hydrolysis back to the hydrazine and aldehyde, especially in the presence of water and strong acid.[6]

  • Solution: Use anhydrous solvents (absolute ethanol) for the reaction. During workup, avoid aqueous washes if possible. If an aqueous wash is necessary, use a neutral or slightly basic solution (e.g., saturated sodium bicarbonate) to neutralize the acid catalyst first.[7]

• Incomplete Reaction:

  • Solution: Ensure sufficient reaction time. Monitor by TLC. Gently heating to reflux should drive the reaction to completion.

Q3: I see an unexpected side product in my LC-MS analysis of the final reaction. What could it be?

Possible Causes & Solutions:

• Azine Formation: This is a common side reaction where the initially formed hydrazone reacts with a second molecule of the aldehyde.[6][7] This is more likely if there is an excess of p-cyanobenzaldehyde.

  • Solution: Use a slight excess of the 2-hydrazinoadenosine or add the p-cyanobenzaldehyde solution slowly to the 2-hydrazinoadenosine solution to keep the aldehyde concentration low.[7]

• Oxidation: The hydrazone N-H bond can be susceptible to oxidation, especially on exposure to air over long periods.[7]

  • Solution: Store the purified product under an inert atmosphere (nitrogen or argon) if long-term stability is an issue.[7]

Potential Side Product	Plausible Cause	Mitigation Strategy
Azine of p-cyanobenzaldehyde	Excess of p-cyanobenzaldehyde in the reaction mixture.	Use a slight excess (1.05 eq) of p-cyanobenzaldehyde; add it portion-wise.
2-Oxoadenosine	Hydrolysis of the hydrazino group followed by oxidation.	Maintain anhydrous conditions; handle the 2-hydrazinoadenosine intermediate quickly.
Unreacted 2-Hydrazinoadenosine	Incomplete reaction.	Increase reaction time or temperature; ensure proper acid catalysis.

Q4: My final product is difficult to purify. What purification strategies do you recommend?

Possible Causes & Solutions:

• Silica Gel Decomposition: Hydrazones can be acid-sensitive and may degrade on standard silica gel during column chromatography.[8]

  • Solution 1: Recrystallization: This is the preferred method. Try recrystallizing from ethanol, methanol, or a mixture of ethanol and water.

  • Solution 2: Modified Chromatography: If chromatography is necessary, use a deactivated stationary phase. You can either use commercially available basic alumina or treat your silica gel with a solvent system containing a small amount of a basic modifier like triethylamine (e.g., 1% triethylamine in your mobile phase).[8]

Q5: How should I store the final product, and what are the signs of degradation?

Possible Causes & Solutions:

• Hydrolysis: The primary degradation pathway is likely hydrolysis of the C=N bond, especially if exposed to moisture and acidic or basic conditions.[6][9]

  • Storage: Store the purified, dry solid in a tightly sealed container at low temperature (-20°C is recommended), protected from light.[7]

  • In Solution: If you need to prepare stock solutions, use an anhydrous aprotic solvent like DMSO. Prepare fresh aqueous solutions for assays as needed.[10]

• Signs of Degradation: The appearance of starting materials (2-hydrazinoadenosine and p-cyanobenzaldehyde) in an HPLC or TLC analysis of a stored sample is a clear indicator of hydrolysis. A color change in the solid product could also indicate degradation.

IV. Product Characterization

Confirming the identity and purity of the final product is crucial.

• ¹H NMR: Expect to see characteristic peaks for the adenosine ribose moiety, the purine ring protons, the aromatic protons from the p-cyanophenyl group, and a singlet for the hydrazone C-H proton.

• Mass Spectrometry (MS): Calculate the expected exact mass of the protonated molecule [M+H]⁺ and compare it with the high-resolution mass spectrometry data.

• HPLC: Use a suitable reversed-phase column and a mobile phase gradient (e.g., water/acetonitrile with 0.1% formic acid or TFA) to assess purity. The product should appear as a single major peak.

Caption: A typical workflow for the characterization and purity assessment of the final product.

V. References

• BenchChem. (2025). Troubleshooting low yield in Docosanedioic acid synthesis. Retrieved from BenchChem Technical Support.

• BenchChem. (2025). Preventing common side reactions during the synthesis and handling of hydrazones. Retrieved from BenchChem Technical Support.

• El-Tayeb, A., et al. (2013). Synthesis and structure-activity relationships of 2-hydrazinyladenosine derivatives as A(2A) adenosine receptor ligands. Bioorganic & Medicinal Chemistry, 21(5), 1442-1453. [Link]

• Wikipedia. (n.d.). Hydrazone. Retrieved from [Link]

• BenchChem. (2025). Optimizing reaction yield for hydrazone synthesis using 2-(4-(Dimethylamino)phenyl)acetohydrazide. Retrieved from BenchChem Technical Support.

• Reddit. (2021). Need a purification method for a free hydrazone. r/Chempros. Retrieved from [Link]

• Lončar, M., et al. (2021). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. CrystEngComm, 23, 792-804. [Link]

• Organic Chemistry Portal. (n.d.). Hydrazone synthesis. Retrieved from [Link]

• Ghosh, A. K., et al. (2016). Intramolecular Catalysis of Hydrazone Formation of Aryl-Aldehydes via ortho-Phosphate Proton Exchange. Bioconjugate Chemistry, 27(3), 639-646. [Link]

• ResearchGate. (n.d.). Reaction for formation of hydrazone. Retrieved from a diagram in a publication.

• Gao, Z. G., et al. (2019). Design, synthesis and biological evaluation of 2-hydrazinyladenosine derivatives as A 2A adenosine receptor ligands. Bioorganic & Medicinal Chemistry, 27(19), 115049. [Link]

• Leś, A., et al. (2021). Synthesis and evaluation of adenosine derivatives as A1, A2A, A2B and A3 adenosine receptor ligands containing boron clusters as phenyl isosteres and selective A3 agonists. Molecules, 26(16), 4945. [Link]

• Chemistry LibreTexts. (2025). 19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Aldehydes used for the condensation reactions. Retrieved from a figure in a publication.

• ApexBio. (n.d.). 2-(P-Cyanophenyl methylidene hydrazino) adenosine. Retrieved from a product page.

• Man, S., et al. (2021). Potential and promising anticancer drugs from adenosine and its analogs. Drug Discovery Today, 26(6), 1490-1500. [Link]

• Zablocki, J., et al. (2012). Improved processes for the preparation of regadenoson and a new crystalline form thereof. WO2012149196A1.

• Glembotski, C. C. (1982). Purification and characterization of adenosine nucleosidase from barley leaves. The Journal of Biological Chemistry, 257(17), 10501-10509. [Link]

• Gillespie, J. R., et al. (2012). Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists using Structure Based Drug Design. Journal of Medicinal Chemistry, 55(1), 245-256. [Link]

• Bakos, T., et al. (2020). Reduction Over Condensation of Carbonyl Compounds Through a Transient Hemiaminal Intermediate Using Hydrazine. The Journal of Organic Chemistry, 85(13), 8567-8575. [Link]

• MDPI. (n.d.). Mass Spectrometry and NMR Profiling: Strategies for Natural Products Characterization. Molecules Special Issue.

• Wiley Online Library. (n.d.). Multinuclear NMR Characterization of Cyanuric Fluoride (2,4,6-Trifluoro-1,3,5-triazine). Magnetic Resonance in Chemistry.

• Kumar, A., et al. (2024). Suitability of Adenosine Derivatives in Improving the Activity and Stability of Cytochrome c under Stress: Insights into the Effect of Phosphate Groups. The Journal of Physical Chemistry B, 128(2), 481-491. [Link]

• LabXchange. (n.d.). Organic Chemistry: Condensation Reactions. Retrieved from [Link]

• Abdel-Hamid, M., et al. (2000). Stability study of selected adenosine nucleosides using LC and LC/MS analyses. Journal of Pharmaceutical and Biomedical Analysis, 22(5), 745-755. [Link]

• ResearchGate. (n.d.). One-pot synthesis of hydrazine derivatives from aldehydes via radical addition reactions. Retrieved from a publication.

• MedChemExpress. (n.d.). 2-(n-Propylidene hydrazino) adenosine. Retrieved from a product page.

• Organic Chemistry Portal. (n.d.). Synthesis of Hydrazine Derivatives (Hydrazides). Retrieved from [Link]

• Fogel, R., et al. (2018). Stability of 2 mg/mL Adenosine Solution in Polyvinyl Chloride and Polyolefin Infusion Bags. Hospital Pharmacy, 53(2), 116-120. [Link]

• Kumar, A., et al. (2023). Suitability of Adenosine Derivatives in Improving the Activity and Stability of Cytochrome c under Stress: Insights into the Effect of Phosphate Groups. The Journal of Physical Chemistry B, 127(51), 11025-11035. [Link]

• TigerWeb. (n.d.). Using Condensation Reactions for Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of compounds 17a‒q. Retrieved from a diagram in a publication.

• Druey, J., & Ringier, B. H. (1951). Process for the preparation of new hydrazine compounds and their derivatives. AT162912B.

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Technical Support Center: Optimizing Dosage of 2-(P-Cyanophenyl methylidene hydrazino) adenosine for In Vivo Studies

A Guide for Researchers and Drug Development Professionals

Disclaimer: 2-(P-Cyanophenyl methylidene hydrazino) adenosine is a novel purine nucleoside analog.[1][2] Publicly available in vivo data for this specific compound is limited. This guide is therefore based on established principles for preclinical dose optimization of novel chemical entities, particularly adenosine receptor agonists and compounds with potential solubility challenges. The principles and protocols provided are broadly applicable to this class of molecules.

Frequently Asked Questions (FAQs): Foundational Knowledge

This section addresses initial questions researchers may have before planning an in vivo study.

Q1: What is 2-(P-Cyanophenyl methylidene hydrazino) adenosine and what is its likely mechanism of action?

A1: 2-(P-Cyanophenyl methylidene hydrazino) adenosine is classified as a purine nucleoside analog.[1][2] Compounds in this family, particularly 2-substituted hydrazino)adenosines, have been shown to act as potent and selective adenosine receptor agonists.[3][4] Adenosine receptors, which include A1, A2A, A2B, and A3 subtypes, are G protein-coupled receptors that regulate a wide array of physiological processes.[5] For example, activation of the A2A receptor often leads to vasodilation and anti-inflammatory effects through a Gs-protein coupled pathway that increases intracellular cyclic AMP (cAMP).[6] Given its structure, the primary hypothesis is that this compound functions as an adenosine receptor agonist, though its specific subtype selectivity (A1 vs. A2A, etc.) would need to be determined experimentally.

Q2: I have in vitro data (IC50/EC50). How do I use that to select a starting dose for my first in vivo experiment?

A2: There is no direct formula to convert an in vitro IC50 or EC50 value to an in vivo dose due to complex pharmacokinetic and pharmacodynamic (PK/PD) factors.[7] However, in vitro data is the essential starting point for a Dose-Range Finding (DRF) study. A common, conservative approach is to begin with a dose that is a fraction of the No Observed Adverse Effect Level (NOAEL) if available from preliminary toxicology studies.[8][9] If only in vitro data exists, you must first establish the Maximum Tolerated Dose (MTD), which is the highest dose that can be given without causing unacceptable toxicity.[9] The initial doses for this study should be selected to bracket the anticipated efficacious concentration based on your in vitro results, but planning must account for the compound's absorption, distribution, metabolism, and excretion (ADME) profile.[10]

Q3: What are the most critical physicochemical properties to assess before starting in vivo dosing?

A3: Solubility and stability are paramount. Many novel chemical entities are poorly water-soluble (Biopharmaceutics Classification System [BCS] Class II or IV), which severely limits their bioavailability and can lead to inaccurate or highly variable results in vivo.[11][12][13] Before any animal is dosed, you must:

• Determine the compound's solubility: Test its solubility in common preclinical vehicles (e.g., saline, PBS, DMSO, PEG300, Tween 80).

• Develop a stable formulation: The compound must remain in solution or as a uniform suspension for the duration of the experiment. An unstable formulation can lead to dose inaccuracies and injection site reactions.[10]

• Assess stability: Ensure the compound does not degrade in the chosen vehicle under your experimental conditions (e.g., at room temperature for the duration of the dosing procedure).

Troubleshooting Guide: Formulation & Administration

This section provides solutions to common problems encountered before and during in vivo dosing.

Issue 1: The compound precipitates out of solution when I dilute my DMSO stock into an aqueous vehicle like saline.

• Question: My compound dissolves well in 100% DMSO, but crashes out when I try to make my final dosing solution in saline. What should I do?

• Answer: This is a very common issue for hydrophobic compounds. A high concentration of DMSO can be toxic to animals, so it's critical to keep the final percentage low (typically <10%).[7] To solve this, you need to use a co-solvent system.

  • Plausible Cause: The polarity shift from DMSO to a primarily aqueous environment causes the hydrophobic compound to precipitate.

  • Solution: Employ a multi-component vehicle system. A widely used formulation for poorly soluble compounds is a combination of a co-solvent, a surfactant, and an aqueous base.[9]

    • First, dissolve the compound in the minimum required volume of DMSO.

    • Next, add a co-solvent like Polyethylene Glycol 300 (PEG300) or Propylene Glycol (PG).

    • Then, add a surfactant such as Tween 80 or Solutol HS-15 to improve stability and prevent aggregation.[12]

    • Finally, slowly add the aqueous component (e.g., saline or PBS) to reach the final desired volume. A typical ratio might be 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline. This ratio must be optimized for your specific compound.

Issue 2: High variability in results between animals within the same treatment group.

• Question: I'm observing significant differences in response (e.g., tumor size, physiological readout) among animals that received the same dose. What is causing this?

• Answer: High inter-animal variability can obscure true efficacy and is a frequent challenge in in vivo studies.[10]

  • Plausible Causes & Solutions:

    • Inconsistent Administration: The technique for injections (e.g., intraperitoneal, intravenous, oral gavage) can greatly affect bioavailability. Ensure all personnel are highly trained and follow a standardized operating procedure (SOP).[10] For IV injections, confirm the injection is truly in the vein. For oral gavage, avoid accidental dosing into the lungs.

    • Formulation Instability: If your compound is not fully solubilized or is in an unstable suspension, each animal may receive a different effective dose. Prepare fresh formulations daily and vortex vigorously before drawing each dose to ensure homogeneity.

    • Animal Variability: Use age- and weight-matched animals from a reputable supplier. Allow animals to acclimate to the facility before the study begins. Randomize animals into groups only after they have reached a uniform baseline parameter (e.g., tumor volume).[8][9]

Issue 3: No therapeutic effect is observed, even at doses that should be effective based on in vitro data.

• Question: My in vitro experiments showed high potency, but the compound is not working in my animal model. Why?

• Answer: A discrepancy between in vitro and in vivo results is common and often points to poor pharmacokinetics (PK).[10]

  • Plausible Causes & Solutions:

    • Poor Bioavailability: The compound may not be absorbed effectively or may be metabolized too quickly. An oral drug may have poor gut absorption, while an injected drug may be cleared rapidly by the liver or kidneys.[14]

    • Rapid Metabolism: Adenosine itself has a very short half-life in blood (<10 seconds).[6] While analogs are designed to be more stable, rapid metabolism is a key consideration.

    • Troubleshooting Steps: A preliminary pharmacokinetic (PK) study is essential. Administer a single dose of the compound and collect blood samples at various time points. Analyze the plasma to determine key parameters like half-life (t½), maximum concentration (Cmax), and total exposure (Area Under the Curve, AUC).[10] This data will reveal if the compound is reaching the target tissue at a sufficient concentration and for a sufficient duration.[15]

Data Presentation & Experimental Protocols

Table 1: Example Formulation Vehicles for Poorly Soluble Compounds

Vehicle Component	Class	Purpose & Considerations	Common Concentration
DMSO	Organic Solvent	Excellent solubilizing agent for initial stock. Keep final concentration low to avoid toxicity.[7]	<10% in final solution
PEG300/PEG400	Co-solvent	Increases solubility of hydrophobic compounds. Generally well-tolerated.	30-60%
Tween 80	Surfactant	Stabilizes solutions/suspensions, prevents precipitation, and can improve absorption.[12]	2-10%
Hydroxypropyl-β-cyclodextrin	Inclusion Complex	Forms a complex with the drug molecule to increase its apparent water solubility.	20-40% (w/v)
Saline / PBS	Aqueous Base	The primary diluent. Should be sterile and isotonic.	q.s. to final volume

Protocol: Dose-Range Finding (DRF) and MTD Study

Objective: To determine the Maximum Tolerated Dose (MTD) and identify a preliminary effective dose range for 2-(P-Cyanophenyl methylidene hydrazino) adenosine.

Methodology:

• Animal Model: Select an appropriate animal model (e.g., healthy BALB/c mice or a tumor-bearing model relevant to the therapeutic indication).

• Group Allocation: Assign healthy, age- and weight-matched animals to at least 4-5 groups (n=3-5 per group), including a vehicle control group and at least three escalating dose levels of the compound.[10]

• Dose Selection: The starting dose should be based on in vitro data and literature on similar compounds. Subsequent doses should be escalated geometrically, for example, by a factor of 2x or 3x (e.g., 10, 30, 100 mg/kg).[10]

• Formulation: Prepare the dosing solutions as determined in your formulation optimization. Ensure the vehicle is identical across all groups, including the control.

• Administration: Administer the compound via the intended clinical route (e.g., intraperitoneal [i.p.], intravenous [i.v.], or oral [p.o.]) daily for 5-14 days.

• Monitoring:

  • Record body weight daily. A body weight loss exceeding 20% is a common endpoint.[9]

  • Perform clinical observations twice daily. Look for signs of toxicity such as lethargy, ruffled fur, abnormal posture, or labored breathing.[9]

  • If using a tumor model, measure tumor volume 2-3 times per week.

• Endpoint: The study is terminated when significant toxicity is observed. The MTD is defined as the highest dose that does not cause >20% body weight loss or other significant clinical signs of distress.[9] The Minimum Effective Dose (MED) is the lowest dose that produces the desired therapeutic effect.[9]

Table 2: Example MTD Study Design

Group	Treatment	Dose (mg/kg)	Route	N (animals)
1	Vehicle Control	0	i.p.	5
2	Compound	10	i.p.	5
3	Compound	30	i.p.	5
4	Compound	100	i.p.	5

Mandatory Visualizations

Diagram 1: In Vivo Dosage Optimization Workflow

Caption: Workflow for optimizing in vivo dosage of a novel compound.

Diagram 2: Adenosine A2A Receptor Signaling Pathway

Caption: Hypothesized signaling pathway via Adenosine A2A receptor.

References

• BenchChem. (2025). Technical Support Center: Optimizing In Vivo Studies for Novel Compounds. Benchchem.
• WuXi AppTec. (2024). How to Improve the Bioavailability of Poorly Water-Soluble Compounds? WuXi AppTec.
• WuXi AppTec DMPK. (2024). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. WuXi AppTec.
• Garg, R., et al. (2015). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. NIH National Library of Medicine.
• Pharmaceutical Statistics. (2025). Strategy for Designing In Vivo Dose-Response Comparison Studies. PubMed.
• BenchChem. (2025). Technical Support Center: Optimizing In Vivo Dosing for Novel Triterpenoids. Benchchem.
• BenchChem. (2025). Technical Support Center: Troubleshooting In Vivo Delivery of PK-10. Benchchem.
• Aragen Life Sciences. (2021). Enabling Clinical Development of Poorly Soluble Molecules Through Formulation Solutions. Aragen Life Sciences.
• ResearchGate. (n.d.). Strategy for Designing In Vivo Dose-Response Comparison Studies | Request PDF. ResearchGate.
• Porter, C. J., et al. (2007). Formulation of poorly water-soluble drugs for oral administration. Future4200.
• Appel, S., et al. (1994). Modelling of the pharmacodynamic interaction of an A1 adenosine receptor agonist and antagonist in vivo: N6-cyclopentyladenosine and 8-cyclopentyltheophylline. NIH National Library of Medicine.
• BenchChem. (2025). Technical Support Center: Troubleshooting In Vivo Delivery of LAS190792. Benchchem.
• Jacobson, K. A., & Gao, Z. G. (2006). Historical and Current Adenosine Receptor Agonists in Preclinical and Clinical Development. NIH National Library of Medicine.
• Drugs.com. (2025). Adenosine Dosage Guide + Max Dose, Adjustments. Drugs.com.
• ACLS-Algorithms.com. (n.d.). ACLS and Adenosine. ACLS-Algorithms.com.
• Taylor & Francis Online. (n.d.). Adenosine receptor agonist – Knowledge and References. Taylor & Francis Online.
• LITFL. (2024). Adenosine - CCC Pharmacology. LITFL.
• SciSpace. (n.d.). In vivo Studies for Drug Development via Oral Delivery: Challenges, Animal Models and Techniques. SciSpace.
• Drugs.com. (2025). Adenocard Dosage Guide. Drugs.com.
• Cristalli, G., et al. (1994). 2-(N'-alkylidenehydrazino)adenosines: potent and selective coronary vasodilators. PubMed.
• RxList. (2021). Adenosine: Side Effects, Uses, Dosage, Interactions, Warnings. RxList.
• Wikipedia. (n.d.). Adenosine receptor agonist. Wikipedia.
• ResearchGate. (n.d.). Common Problems and Potential Solutions for Troubleshooting Drug-Response Measurements. ResearchGate.
• CU Cancer Center. (2021). Using PK Data for Better In Vitro and In Vivo Drug Dosing and Study Design. YouTube.
• Drug Hunter. (2024). Dose Number as a Tool to Guide Lead Optimization of Orally Bioavailable Compounds. YouTube.
• BenchChem. (n.d.). 2-(P-Cyanophenyl methylidene hydrazino) adenosine | Purine Nucleoside Analog. BenchChem.
• BenchChem. (n.d.). 2-(P-Cyanophenyl methylidene hydrazino) adenosine | Purine Nucleoside Analog. BenchChem.
• CVPharmacology. (n.d.). Adenosine. CVPharmacology.
• London Health Sciences Centre. (2023). ADENOSINE (Adenocard). LHSC.
• Cristalli, G., et al. (1994). 2-(N'-aralkylidenehydrazino)adenosines: potent and selective coronary vasodilators. PubMed.
• NIH National Library of Medicine. (n.d.). Adenosine - StatPearls. NCBI Bookshelf.
• MedChemExpress. (n.d.). 2-(3-Methyln-propylidene hydrazino) adenosine | Purine Nucleoside Analog. MedChemExpress.
• R Discovery. (1997). Pharmacology and toxicology of the A2A-adenosine receptor agonist 2- [(cyclohexylmethylene)hydrazino]adenosine (MRE-0470) in the rat. R Discovery.

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• 3. 2-(N'-alkylidenehydrazino)adenosines: potent and selective coronary vasodilators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-(N'-aralkylidenehydrazino)adenosines: potent and selective coronary vasodilators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Historical and Current Adenosine Receptor Agonists in Preclinical and Clinical Development - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. youtube.com [youtube.com]

Technical Support Center: Ensuring the Integrity of 2-(P-Cyanophenyl methylidene hydrazino) adenosine in Solution

Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals working with 2-(P-Cyanophenyl methylidene hydrazino) adenosine. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address challenges related to the stability of this purine nucleoside analog in solution. Our goal is to empower you with the knowledge to design robust experiments and ensure the integrity of your results.

Introduction: Understanding the Stability Landscape

2-(P-Cyanophenyl methylidene hydrazino) adenosine is a complex molecule with several functional groups that can be susceptible to degradation under common experimental conditions. The primary points of vulnerability are the hydrazone linkage and the N-glycosidic bond of the adenosine moiety. Understanding the chemistry of these groups is paramount to preventing unwanted degradation of the parent compound. This guide will walk you through the potential degradation pathways, provide actionable solutions to mitigate these issues, and offer protocols for assessing the stability of your compound.

Troubleshooting Guide & FAQs

This section is designed in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Issue 1: Unexpected or Inconsistent Biological Activity

Question: My experimental results are showing lower-than-expected potency or high variability. Could this be related to compound degradation?

Answer: Absolutely. A loss of integrity of 2-(P-Cyanophenyl methylidene hydrazino) adenosine is a primary suspect for inconsistent biological data. The principal degradation pathway is the hydrolysis of the hydrazone bond, particularly in acidic environments, which would cleave the molecule into 2-hydrazinoadenosine and p-cyanobenzaldehyde. Additionally, cleavage of the N-glycosidic bond of the adenosine scaffold can occur under acidic conditions.[1][2] Both degradation products would likely exhibit different (or no) biological activity compared to the parent compound.

Issue 2: Appearance of Unknown Peaks in HPLC Analysis

Question: I'm analyzing my sample by HPLC and see new peaks that were not present in the freshly prepared solution. What could these be?

Answer: The appearance of new peaks is a strong indicator of degradation. Based on the structure of 2-(P-Cyanophenyl methylidene hydrazino) adenosine, the most probable degradation products are:

• 2-Hydrazinoadenosine and p-Cyanobenzaldehyde: Resulting from the hydrolysis of the hydrazone linkage. This is an acid-catalyzed process.[3]

• Adenine, 2-Hydrazinoadenine, or related purine bases: Formed by the cleavage of the N-glycosidic bond. This hydrolysis is also favored in acidic solutions.[1][2]

• p-Cyanobenzoic acid: If the degradation of p-cyanobenzaldehyde occurs due to oxidation.

To confirm the identity of these peaks, you can run standards of the suspected degradation products if they are available. Alternatively, LC-MS analysis can provide valuable mass information to help identify these new species.[1][2][4]

Issue 3: Solution Color Change or Precipitation

Question: My solution of 2-(P-Cyanophenyl methylidene hydrazino) adenosine has developed a yellow tint and/or a precipitate has formed. What is causing this?

Answer: A color change or precipitation can be indicative of degradation. While the parent compound and its immediate degradation products are likely colorless, further reactions of the degradation products could lead to colored impurities or compounds with lower solubility. For instance, aldehydes can undergo various reactions, and extensive degradation of the purine ring might also lead to colored byproducts. It is also crucial to consider the solubility of the compound in your chosen solvent system. If the concentration exceeds its solubility limit, precipitation will occur. Always ensure your compound is fully dissolved upon preparation.

Key Factors Influencing Stability and Mitigation Strategies

To proactively prevent degradation, it is essential to control the experimental conditions. The following table summarizes the key factors and provides recommended mitigation strategies.

Factor	Impact on Stability	Mitigation Strategies
pH	High Impact. Acidic conditions (pH < 6) significantly accelerate the hydrolysis of both the hydrazone linkage and the N-glycosidic bond.[3]	- Maintain solutions at a neutral pH (6.5-7.5) using a suitable buffer system (e.g., phosphate or HEPES).- If acidic conditions are required for an assay, prepare the acidic solution immediately before use and minimize exposure time.- For long-term storage, consider aprotic solvents like anhydrous DMSO.
Temperature	Moderate Impact. Higher temperatures will increase the rate of all chemical reactions, including hydrolysis.	- Store stock solutions at -20°C or -80°C.- Prepare working solutions fresh for each experiment and keep them on ice or at 4°C when not in use.- Avoid repeated freeze-thaw cycles by preparing single-use aliquots of your stock solution.
Light	Potential Impact. Aromatic compounds and hydrazones can be susceptible to photodegradation upon exposure to UV or high-intensity light.[5][6]	- Protect solutions from light by using amber vials or wrapping containers in aluminum foil.- Minimize exposure to ambient light during experimental procedures.
Solvent	High Impact. Protic solvents, especially aqueous buffers, can participate in hydrolysis reactions. The purity of organic solvents is also critical.	- For long-term storage, use anhydrous aprotic solvents like DMSO.- If using aqueous buffers, ensure they are of high purity and the correct pH.- When preparing aqueous solutions from a DMSO stock, add the stock to the buffer and mix well to avoid precipitation.
Oxygen	Low to Moderate Impact. While the primary degradation pathways are hydrolytic, oxidative degradation of the aldehyde degradation product or the purine ring is possible over extended periods.	- For long-term storage of sensitive solutions, consider purging with an inert gas like argon or nitrogen before sealing.

Visualizing Degradation and Experimental Workflow

To provide a clearer understanding of the potential degradation pathways and a recommended experimental workflow for stability assessment, the following diagrams have been created using Graphviz.

Caption: Experimental Workflow for Stability Assessment.

Experimental Protocols

Protocol 1: Preparation and Storage of Stock Solutions

This protocol describes the recommended procedure for preparing and storing stock solutions to maximize stability.

Materials:

• 2-(P-Cyanophenyl methylidene hydrazino) adenosine (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or vials

Procedure:

• Allow the solid compound to equilibrate to room temperature before opening the container to prevent moisture condensation.

• Weigh the desired amount of the compound in a sterile environment.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex or sonicate briefly until the compound is completely dissolved.

• Aliquot the stock solution into single-use volumes in amber microcentrifuge tubes.

• Store the aliquots at -20°C or -80°C.

Protocol 2: Stability Assessment by HPLC

This protocol provides a general method for evaluating the stability of 2-(P-Cyanophenyl methylidene hydrazino) adenosine in a given solution.

Materials:

• Stock solution of 2-(P-Cyanophenyl methylidene hydrazino) adenosine in DMSO

• Buffers of desired pH (e.g., phosphate buffer pH 4.0, PBS pH 7.4, carbonate-bicarbonate buffer pH 9.0)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile phase A: Water with 0.1% formic acid

• Mobile phase B: Acetonitrile with 0.1% formic acid

• Incubator or water bath

Procedure:

• Sample Preparation:

  • Prepare working solutions by diluting the DMSO stock solution into the different pH buffers to a final concentration of ~20 µM. Ensure the final DMSO concentration is low (<0.5%) to maintain solubility.

  • Dispense aliquots of each working solution into separate amber vials for each time point and condition to be tested (e.g., pH, temperature, light exposure).

• Incubation:

  • Place the vials in the appropriate incubation conditions (e.g., 37°C incubator).

  • At each designated time point (e.g., 0, 2, 4, 8, 24, 48 hours), remove one vial from each condition and either analyze immediately or store at -80°C until analysis.

• HPLC Analysis:

  • Set up the HPLC system with the C18 column.

  • Equilibrate the column with the initial mobile phase conditions. A gradient elution is recommended to separate the parent compound from potential degradation products (e.g., start with 95% A / 5% B and ramp up to 95% B over 20 minutes).

  • Set the UV detector to a wavelength where the compound has strong absorbance (a full UV scan of a fresh sample is recommended to determine the optimal wavelength, likely around 260-320 nm).

  • Inject the samples from each time point.

• Data Analysis:

  • Identify the peak corresponding to the intact 2-(P-Cyanophenyl methylidene hydrazino) adenosine based on its retention time from the t=0 sample.

  • Integrate the peak area of the parent compound for each sample.

  • Calculate the percentage of the compound remaining at each time point relative to the t=0 sample.

  • Plot the percentage remaining versus time to determine the degradation kinetics.

References

• Characterization of major degradation products of an adenosine A2A receptor antagonist under stressed conditions by LC-MS and FT tandem MS analysis. PubMed. [Link]

• Stability study of selected adenosine nucleosides using LC and LC/MS analyses. ResearchGate. [Link]

• Stability study of selected adenosine nucleosides using LC and LC/MS analyses. PubMed. [Link]

• Purity and stability of modified nucleosides in the context of accurate quantification by LC-MS. bioRxiv. [Link]

• HPLC Analysis of tRNA-Derived Nucleosides. PMC. [Link]

• Suitability of Adenosine Derivatives in Improving the Activity and Stability of Cytochrome c under Stress: Insights into the Effect of Phosphate Groups. ACS Publications. [Link]

• Luminescence and photochemical properties of hydrazones of aromatic aldehydes. ResearchGate. [Link]

• Analytical Methods for Major and Modified Nucleosides - HPLC, GC, MS, NMR, UV and FT-IR, Volume 45A - 1st Edition. Elsevier. [Link]

• Forced Degradation Studies for Biopharmaceuticals. BioPharm International. [Link]

• NEW BASE-ALTERED ADENOSINE ANALOGUES: SYNTHESIS AND AFFINITY AT ADENOSINE A1 and A2A RECEPTORS. PMC. [Link]

• Synthesis of 2‐Substituted Adenosine Triphosphate Derivatives and their use in Enzymatic Synthesis and Postsynthetic Labelling of RNA. PMC. [Link]

• Degradation of adenosine by extracellular adenosine deaminase in the rat duodenum. PubMed. [Link]

• 2-Substitution of N6-Benzyladenosine-5′-uronamides Enhances Selectivity for A3 Adenosine Receptors. PMC. [Link]

• Design, Synthesis and Characterization of pH-Sensitive PEG-PE Conjugates for Stimuli-Sensitive Pharmaceutical Nanocarriers: The Effect of Substitutes at the Hydrazone Linkage on the pH-Stability of PEG-PE Conjugates. PMC. [Link]

• Stability of 2 mg/mL Adenosine Solution in Polyvinyl Chloride and Polyolefin Infusion Bags. PubMed. [Link]

• Stability of 2 mg/mL Adenosine Solution in Polyvinyl Chloride and Polyolefin Infusion Bags. Semantic Scholar. [Link]

• Synthesis, Characterization, Thermochromism, and Photochromism of Aromatic Aldehyde Hydrazone Derivatives. ResearchGate. [Link]

• Synthesis and Enzymic Hydrolysis of Acylated Adenosine Derivatives. ResearchGate. [Link]

• Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity. PMC. [Link]

• Adenosine analogs inhibit adipocyte adenylate cyclase by a GTP-dependent process. PMC. [Link]

• Green Synthesis and Antimicrobial Activities of Some Aromatic Hydrazones. Research Journal of Pharmacy and Technology. [Link]

• Stability of 2 mg/mL Adenosine Solution in Polyvinyl Chloride and Polyolefin Infusion Bags. Semantic Scholar. [Link]

• The effect of substitutes at the hydrazone linkage on the ph stability of PEG-PE conjugates. PubMed. [Link]

• Intramolecular Catalysis of Hydrazone Formation of Aryl-Aldehydes via ortho-Phosphate Proton Exchange. PMC. [Link]

• Photocatalytic degradation of polycyclic aromatic hydrocarbons under visible light irradiation in water using TiO2/MgO nanocomposites. PubMed. [Link]

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• 3. Design, Synthesis and Characterization of pH-Sensitive PEG-PE Conjugates for Stimuli-Sensitive Pharmaceutical Nanocarriers: The Effect of Substitutes at the Hydrazone Linkage on the pH-Stability of PEG-PE Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterization of major degradation products of an adenosine A2A receptor antagonist under stressed conditions by LC-MS and FT tandem MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 2-(P-Cyanophenyl methylidene hydrazino) adenosine

Welcome to the technical support center for the synthesis of 2-(P-Cyanophenyl methylidene hydrazino) adenosine. This guide is designed for researchers, medicinal chemists, and drug development professionals aiming to optimize the synthesis of this important purine nucleoside analog, which has shown potential in targeting indolent lymphoid malignancies[1][2][3]. This document provides in-depth, experience-driven advice in a question-and-answer format to address common challenges and enhance reaction yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction mechanism for this synthesis?

A1: The synthesis of 2-(P-Cyanophenyl methylidene hydrazino) adenosine is a classic condensation reaction that forms a hydrazone. The reaction proceeds between the nucleophilic primary amine of 2-hydrazinoadenosine and the electrophilic carbonyl carbon of 4-cyanobenzaldehyde .

The mechanism is typically acid-catalyzed and involves two main stages[4][5]:

• Nucleophilic Attack: The terminal nitrogen of the hydrazine group on 2-hydrazinoadenosine attacks the carbonyl carbon of 4-cyanobenzaldehyde.

• Dehydration: The resulting tetrahedral intermediate, a hemiaminal, undergoes an acid-catalyzed elimination of a water molecule to form the stable C=N double bond of the hydrazone product.

Controlling the reaction pH is critical; it must be acidic enough to protonate the carbonyl oxygen, increasing its electrophilicity, but not so acidic that it protonates the hydrazine nucleophile, which would render it unreactive[4][5][6].

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Resistance to 2-(P-Cyanophenyl methylidene hydrazino) adenosine in Cancer Cells

Welcome to the technical support center for 2-(P-Cyanophenyl methylidene hydrazino) adenosine, an investigational adenosine analog. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common experimental issues and address the challenge of acquired resistance in cancer cell models. We provide in-depth, evidence-based solutions to help you navigate your research effectively.

Introduction to 2-(P-Cyanophenyl methylidene hydrazino) adenosine

2-(P-Cyanophenyl methylidene hydrazino) adenosine is a synthetic nucleoside analog. While its precise anti-cancer mechanism is under investigation, its structural similarity to adenosine suggests it likely interacts with purinergic signaling pathways, particularly adenosine receptors (ARs) such as A2A and A2B.[1][2][3] These receptors are increasingly recognized for their role in the tumor microenvironment (TME), where high levels of extracellular adenosine can promote immunosuppression and tumor growth.[4][5][6][7] Therefore, this compound may exert its anti-cancer effects by modulating these pathways.

Frequently Asked Questions (FAQs)

Q1: What is the presumed mechanism of action for 2-(P-Cyanophenyl methylidene hydrazino) adenosine?

A1: Based on its structure as an adenosine analog, the compound is hypothesized to act as an agonist or antagonist at adenosine receptors (e.g., A2A, A2B).[2][3] In the context of cancer, targeting these receptors can have several effects, including the reversal of immunosuppression within the tumor microenvironment.[4][8] Extracellular adenosine in the TME activates A2A and A2B receptors on immune cells, leading to reduced anti-tumor immunity.[7][9] An antagonist at these receptors could therefore enhance the immune response against cancer cells.

Q2: My in vitro cytotoxicity assays are showing inconsistent results. What are the likely causes?

A2: Inconsistent results in cytotoxicity assays are a common challenge.[10][11] Several factors could be at play:

• Cell Seeding Density: Ensure a consistent number of cells are seeded in each well. Over- or under-confluent cells will respond differently to the compound.[12]

• Solvent Concentration: High concentrations of solvents like DMSO can be toxic to cells. Always include a vehicle control with the highest concentration of solvent used in your experiment.

• Compound Stability: Adenosine analogs can be unstable in solution. Prepare fresh dilutions for each experiment and store stock solutions under recommended conditions.

• Cell Line Integrity: Use low-passage number cells and regularly check for mycoplasma contamination. Cell lines can change genetically and phenotypically over time with repeated passaging.[11]

Q3: I'm observing a significant discrepancy between my in vitro and in vivo results. What could be the reason?

A3: This is a frequent challenge in pre-clinical drug development.[11] Potential reasons include:

• Pharmacokinetics and Metabolism: The compound may be rapidly metabolized or cleared in vivo, resulting in a lower effective concentration at the tumor site compared to the in vitro setting.[13]

• Tumor Microenvironment (TME): The TME is complex and contains various cell types and signaling molecules that are absent in a 2D cell culture.[6] These factors can significantly influence the drug's efficacy.

• Host Metabolism: The drug may be metabolized differently in the animal model compared to its direct application to cells in culture.[11]

Troubleshooting Guide: Reduced Compound Efficacy and Suspected Resistance

If you are observing a decrease in the efficacy of 2-(P-Cyanophenyl methylidene hydrazino) adenosine over time or in specific cell lines, you may be encountering drug resistance. Resistance can be intrinsic (pre-existing) or acquired after exposure to the drug.[14]

Initial Troubleshooting Workflow

This workflow helps to rule out common experimental variables before investigating complex resistance mechanisms.

Caption: Initial troubleshooting workflow for reduced compound efficacy.

Problem 1: No or Low Cytotoxicity Observed in a Sensitive Cell Line

If you are not observing the expected cytotoxic or cytostatic effects, consider the following:

Possible Cause	Suggested Action	Rationale
Incorrect Drug Concentration	Verify the concentration of your stock solution using spectrophotometry or HPLC.	An inaccurate stock concentration will lead to incorrect final concentrations in your assays.
Compound Degradation	Prepare fresh dilutions from a new stock vial. Assess compound stability in your cell culture medium over the course of the experiment.	The compound may be unstable in the experimental conditions, leading to a loss of activity.
Suboptimal Assay Duration	Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal endpoint.[12]	The compound's effects may be delayed, and a longer incubation time may be required to observe a response.
Cytostatic vs. Cytotoxic Effect	Perform a cell cycle analysis (e.g., by flow cytometry with propidium iodide staining) or a colony formation assay.	The compound may be inhibiting cell proliferation (cytostatic) rather than inducing cell death (cytotoxic).[11]

Investigating Mechanisms of Acquired Resistance

If you have confirmed that the lack of efficacy is not due to experimental artifacts, the next step is to investigate the potential mechanisms of acquired resistance. Cancer cells can develop resistance through various mechanisms.[15][16]

Potential Resistance Mechanisms & Experimental Approaches

Mechanism	Experimental Approach	Expected Outcome if Mechanism is Present
Increased Drug Efflux	Co-treat resistant cells with the compound and an inhibitor of ABC transporters (e.g., verapamil for P-glycoprotein).[11]	The inhibitor should restore the sensitivity of the resistant cells to the compound.
Alterations in Drug Target	Sequence the genes for adenosine receptors (A2A, A2B) in both sensitive and resistant cells.	Mutations in the receptor's binding site may be present in the resistant cells.
Activation of Bypass Signaling Pathways	Use phospho-proteomic arrays or Western blotting to compare the activation of key survival pathways (e.g., PI3K/Akt, MAPK/ERK) between sensitive and resistant cells.[17]	Resistant cells may show increased activation of pro-survival pathways to compensate for the drug's effect.
Changes in Adenosine Metabolism	Measure the expression and activity of enzymes involved in adenosine metabolism, such as adenosine deaminase and adenosine kinase, in sensitive versus resistant cells.[13]	Altered metabolism could reduce the effective intracellular concentration of the compound.

Experimental Protocol: Developing a Drug-Resistant Cell Line

Developing a drug-resistant cell line model is a crucial step in studying acquired resistance.[18][19]

• Determine the IC50: First, determine the half-maximal inhibitory concentration (IC50) of 2-(P-Cyanophenyl methylidene hydrazino) adenosine in your parental (sensitive) cell line using a standard cytotoxicity assay (e.g., MTT or CellTiter-Glo).

• Initial Drug Exposure: Culture the parental cells in media containing the compound at a concentration equal to the IC50.

• Monitor Cell Viability: Initially, a large proportion of cells will die. Continue to culture the surviving cells, replacing the drug-containing media every 2-3 days.

• Dose Escalation: Once the cells have recovered and are proliferating steadily, gradually increase the concentration of the compound in the culture media. This is typically done in a stepwise manner.

• Characterize the Resistant Phenotype: After several months of continuous culture, the resulting cell population should exhibit a significantly higher IC50 for the compound compared to the parental cell line. Regularly confirm the resistant phenotype.

Signaling Pathway Analysis: Adenosine Receptor Signaling and Bypass Mechanisms

Resistance can emerge from the rewiring of intracellular signaling pathways.[16]

Caption: Potential mechanisms of resistance to an adenosine analog.

References

• The Different Mechanisms of Cancer Drug Resistance: A Brief Review. (n.d.). National Institutes of Health (NIH). Retrieved January 3, 2026, from [Link]

• Molecular Mechanisms of Drug Resistance in Cancer Cells. (n.d.). Walsh Medical Media. Retrieved January 3, 2026, from [Link]

• Mechanisms of Cancer Drug Resistance. (n.d.). Canary Onco. Retrieved January 3, 2026, from [Link]

• Mechanisms and insights into drug resistance in cancer. (2013, March 13). Frontiers in Pharmacology. Retrieved January 3, 2026, from [Link]

• Unlocking antitumor immunity with adenosine receptor blockers. (2023, October 25). National Institutes of Health (NIH). Retrieved January 3, 2026, from [Link]

• The Role of Adenosine in Overcoming Resistance in Sarcomas. (2024, November 14). PubMed. Retrieved January 3, 2026, from [Link]

• The Role of Adenosine in Overcoming Resistance in Sarcomas. (2024, November 14). MDPI. Retrieved January 3, 2026, from [Link]

• Common Problems and Potential Solutions for Troubleshooting Drug-Response Measurements. (2017, June). ResearchGate. Retrieved January 3, 2026, from [Link]

• Insights from Clinical Trials on A2A Adenosine Receptor Antagonists for Cancer Treatment. (n.d.). DovePress. Retrieved January 3, 2026, from [Link]

• Adenosine Receptor Antagonists to Combat Cancer and to Boost Anti-Cancer Chemotherapy and Immunotherapy. (n.d.). OUCI. Retrieved January 3, 2026, from [Link]

• How to use in vitro models to study and overcome drug resistance in oncology. (2025, June 23). Crown Bioscience. Retrieved January 3, 2026, from [Link]

• In vitro Development of Chemotherapy and Targeted Therapy Drug-Resistant Cancer Cell Lines: A Practical Guide with Case Studies. (2016, May 24). Frontiers in Oncology. Retrieved January 3, 2026, from [Link]

• A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course “Preclinical and Early-Phase Clinical Pharmacology”. (2019, July 1). Anticancer Research. Retrieved January 3, 2026, from [Link]

• Adenosine. (2024, July 13). LITFL. Retrieved January 3, 2026, from [Link]

• 2-(N'-alkylidenehydrazino)adenosines: potent and selective coronary vasodilators. (1993, November 11). PubMed. Retrieved January 3, 2026, from [Link]

• 2-(N'-aralkylidenehydrazino)adenosines: potent and selective coronary vasodilators. (1994, November 10). PubMed. Retrieved January 3, 2026, from [Link]

• Adenosine. (n.d.). CV Pharmacology. Retrieved January 3, 2026, from [Link]

• Adenosine. (2023, July 24). StatPearls - NCBI Bookshelf. Retrieved January 3, 2026, from [Link]

• Dual Inhibitors of P-gp and Carbonic Anhydrase XII (hCA XII) against Tumor Multidrug Resistance with Piperazine Scaffold. (2021, July 16). National Institutes of Health (NIH). Retrieved January 3, 2026, from [Link]

• (PDF) Targeting immunosuppressive adenosine in cancer. (2017, October 26). ResearchGate. Retrieved January 3, 2026, from [Link]

• The Adenosinergic Pathway in Non-Small Cell Lung Cancer. (2024, September 13). National Institutes of Health (NIH). Retrieved January 3, 2026, from [Link]

• The adenosinergic machinery in cancer: In-tandem insights from basic mechanisms to therapy. (2023, February 23). National Institutes of Health (NIH). Retrieved January 3, 2026, from [Link]

• Adenosine Increases the Immunosuppressive Capacity of Cervical Cancer Cells by Increasing PD-L1 Expression and TGF-β Production through Its Interaction with A2AR/A2BR. (n.d.). MDPI. Retrieved January 3, 2026, from [Link]

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• 4. Unlocking antitumor immunity with adenosine receptor blockers - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Purity Analysis of 2-(P-Cyanophenyl methylidene hydrazino) adenosine by HPLC

This guide provides in-depth technical support for researchers, scientists, and drug development professionals performing High-Performance Liquid Chromatography (HPLC) purity analysis of 2-(P-Cyanophenyl methylidene hydrazino) adenosine. As a purine nucleoside analog with potential therapeutic applications, ensuring its purity is paramount for accurate research and development.[1][2][3][4] This document is structured as a series of frequently asked questions and troubleshooting scenarios to directly address common challenges encountered during method development and routine analysis.

Understanding the Analyte and Method Development Considerations

2-(P-Cyanophenyl methylidene hydrazino) adenosine is a polar molecule due to the presence of the adenosine moiety. The cyanophenyl group adds a degree of hydrophobicity. This dual nature requires careful consideration when developing a reversed-phase HPLC method.[5] The goal is to achieve a balance of interactions between the analyte, the stationary phase, and the mobile phase to ensure good retention and sharp, symmetrical peaks.

A typical starting point for the analysis of adenosine and its analogs is a C18 column with a mobile phase consisting of a buffer and an organic modifier like methanol or acetonitrile.[6][7] UV detection is commonly employed, with a wavelength around 260 nm, which is the characteristic absorbance maximum for the adenosine chromophore.[6][8][9]

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you may encounter during your HPLC analysis.

Peak Shape Problems: Tailing, Fronting, and Splitting

Q1: My main peak for 2-(P-Cyanophenyl methylidene hydrazino) adenosine is tailing. What are the likely causes and how can I fix it?

A1: Peak tailing, where the back half of the peak is wider than the front, is a common issue.[10][11] It can compromise resolution and lead to inaccurate integration.

• Causality:

  • Secondary Interactions: The most frequent cause of tailing for basic compounds like adenosine analogs is the interaction of protonated amine groups with acidic silanol groups on the silica-based stationary phase.[10][12]

  • Column Overload: Injecting too much sample can saturate the stationary phase, leading to tailing.[12]

  • Column Degradation: Over time, the stationary phase can degrade, especially when using high pH mobile phases, exposing more active silanol sites.[10]

  • Extra-Column Effects: Excessive tubing length or dead volume in the system can also contribute to peak tailing.[12]

• Troubleshooting Steps:

  • Mobile Phase Modification: Add a competing base, such as triethylamine (TEA), to the mobile phase at a low concentration (e.g., 0.1%). TEA will preferentially interact with the active silanol sites, minimizing their interaction with your analyte.[12]

  • pH Adjustment: Ensure the mobile phase pH is at least two units away from the pKa of your analyte to maintain a single ionic form.[12] For adenosine analogs, a slightly acidic to neutral pH is often optimal.

  • Reduce Sample Concentration: Dilute your sample and reinject. If the tailing improves, you were likely overloading the column.

  • Check System Suitability: Regularly monitor column performance with a standard. A significant increase in tailing may indicate the need to replace the column.

  • Use an End-Capped Column: Modern, high-purity, end-capped columns have fewer free silanol groups and are less prone to causing peak tailing for basic compounds.

Q2: I'm observing peak fronting for my analyte. What does this indicate?

A2: Peak fronting, where the front of the peak is less steep than the back, is less common than tailing but can still occur.[11][13]

• Causality:

  • Column Overload: This is the most common cause of peak fronting.[13] When the stationary phase becomes saturated, excess analyte molecules travel through the column with less retention, eluting earlier and causing the peak to front.

  • Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is significantly stronger (more organic) than the mobile phase, it can lead to peak distortion, including fronting.[12]

• Troubleshooting Steps:

  • Dilute the Sample: The simplest solution is to dilute your sample and reinject.[13] If the fronting is eliminated, the issue was column overload.

  • Dissolve Sample in Mobile Phase: Whenever possible, dissolve your sample in the initial mobile phase composition.[12] This ensures that the injection solvent does not disrupt the chromatography.

Q3: My peak is split or has a shoulder. What could be the problem?

A3: Split or shouldered peaks suggest that the analyte is being introduced to the column in a non-uniform way or that there are issues with the column itself.

• Causality:

  • Partially Blocked Frit: Debris from the sample or system can clog the inlet frit of the column, causing the sample to be distributed unevenly onto the stationary phase.[11]

  • Column Void: A void or channel in the column packing can lead to multiple paths for the analyte, resulting in a split peak.[10]

  • Sample Solvent Incompatibility: Injecting a sample in a strong, non-miscible solvent can cause it to precipitate on the column, leading to peak splitting.[12]

  • Co-eluting Impurity: A closely eluting impurity can appear as a shoulder on the main peak.

• Troubleshooting Steps:

  • Check for Blockages: If all peaks in the chromatogram are split, the problem is likely at the column inlet.[11] Reverse-flush the column (if the manufacturer's instructions permit) or replace the inlet frit.

  • Inspect the Column: If the problem persists, the column packing may be compromised. Replacing the column is the most reliable solution.

  • Optimize Sample Preparation: Filter all samples and mobile phases to remove particulates.[6][14] Ensure the sample solvent is compatible with the mobile phase.

  • Improve Resolution: If a co-eluting impurity is suspected, adjust the mobile phase composition or gradient to improve separation.

Retention Time and Resolution Issues

Q4: My analyte has very little or no retention on a C18 column. How can I increase its retention?

A4: Poor retention of polar compounds on reversed-phase columns is a common challenge.[15][16]

• Causality:

  • High Polarity: 2-(P-Cyanophenyl methylidene hydrazino) adenosine is a polar molecule and may have limited hydrophobic interaction with a C18 stationary phase, especially in highly aqueous mobile phases.

  • Phase Collapse: In mobile phases with very high aqueous content (e.g., >95% water), the C18 alkyl chains can "collapse" or fold on themselves, reducing their interaction with the analyte.[17]

• Troubleshooting Steps:

  • Use a Polar-Embedded or Polar-Endcapped Column: These columns have stationary phases that are more compatible with highly aqueous mobile phases and offer better retention for polar compounds. An Ascentis RP-Amide or a column with an aqueous C18 (AQ) phase would be a good alternative.[18]

  • Decrease the Organic Content of the Mobile Phase: A lower percentage of organic modifier (methanol or acetonitrile) will increase the retention of your analyte.

  • Use a Different Stationary Phase: A phenyl-hexyl column can provide alternative selectivity for compounds containing aromatic rings.[19]

  • Consider HILIC: For very polar compounds that are difficult to retain in reversed-phase, Hydrophilic Interaction Liquid Chromatography (HILIC) is a viable alternative.

Q5: My retention times are drifting or are not reproducible. What should I check?

A5: Inconsistent retention times can invalidate your results.

• Causality:

  • Inadequate Column Equilibration: The column needs to be fully equilibrated with the initial mobile phase conditions before each injection, especially in gradient elution.[20]

  • Mobile Phase Preparation: Inconsistent preparation of the mobile phase, including pH and composition, can lead to shifts in retention time.[18]

  • Temperature Fluctuations: Changes in column temperature can affect retention times.[20]

  • Pump Issues: A malfunctioning pump can deliver an inconsistent mobile phase composition.[20]

• Troubleshooting Steps:

  • Ensure Proper Equilibration: Allow sufficient time for the column to equilibrate between runs. A good rule of thumb is to flush the column with at least 10 column volumes of the initial mobile phase.

  • Standardize Mobile Phase Preparation: Use a precise and consistent procedure for preparing your mobile phases. Always measure the pH of the aqueous portion before adding the organic solvent.[12]

  • Use a Column Oven: A thermostatted column compartment will maintain a consistent temperature and improve reproducibility.[20]

  • Check Pump Performance: Monitor the pump pressure for any unusual fluctuations. If necessary, perform pump maintenance as recommended by the manufacturer.

Experimental Protocols

Recommended Starting HPLC Method

This method provides a robust starting point for the purity analysis of 2-(P-Cyanophenyl methylidene hydrazino) adenosine. Optimization may be required based on your specific instrument and sample matrix.[9]

Parameter	Recommended Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	20 mM Ammonium Acetate, pH 5.4
Mobile Phase B	Methanol
Gradient	5% B to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 260 nm
Injection Volume	10 µL

Sample Preparation

• Stock Solution: Accurately weigh and dissolve the 2-(P-Cyanophenyl methylidene hydrazino) adenosine standard or sample in a small amount of DMSO, then dilute with the mobile phase to a final concentration of 1 mg/mL.

• Working Solution: Dilute the stock solution with the initial mobile phase to a concentration of approximately 0.1 mg/mL.

• Filtration: Filter the working solution through a 0.45 µm syringe filter before injection to remove any particulates.[9]

Visualizing HPLC Workflows and Troubleshooting

General HPLC Purity Analysis Workflow

Caption: A typical workflow for HPLC purity analysis.

Troubleshooting Peak Tailing

Caption: A decision tree for troubleshooting peak tailing.

References

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Adenosine, Cordycepin and Adenine on Newcrom AH Column. Retrieved from [Link]

• PerkinElmer. (2023, December 8). Strategies to Enable and Simplify HPLC Polar Compound Separation. Separation Science. Retrieved from [Link]

• AXIOM Analytical, Inc. (2022, March 8). Front Tailing Peaks aka Peak Fronting - How to reduce and troubleshoot in HPLC and GC. YouTube. Retrieved from [Link]

• Stoll, D. R. (2012, July 1). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. Retrieved from [Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Method for Analysis of Nucleosides and Nucleoside Derivatives on Amaze HD Column. Retrieved from [Link]

• Chrom Tech, Inc. (2025, October 20). Reverse Phase Chromatography Techniques. Retrieved from [Link]

• Jones, D. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. International Labmate. Retrieved from [Link]

• Wang, J., et al. (2016). HPLC method development, validation, and impurity characterization of a potent antitumor nucleoside, T-dCyd (NSC 764276). Journal of Pharmaceutical and Biomedical Analysis, 131, 247-257. Retrieved from [Link]

• The Pharma Innovation. (2023). Identification of modified nucleoside and nucleosides over high performance liquid chromatography. The Pharma Innovation Journal, 12(8), 112-117. Retrieved from [Link]

• Li, S., et al. (2023). Nucleoside Analogs: A Review of Its Source and Separation Processes. Molecules, 28(11), 4386. Retrieved from [Link]

• Anderson, N. M., et al. (2011). A sensitive HPLC-based method to quantify adenine nucleotides in primary astrocyte cell cultures. Purinergic Signalling, 7(3), 319–330. Retrieved from [Link]

• Kumar, A. R., et al. (2010). Analysis of adenosine by RP-HPLC method and its application to the study of adenosine kinase kinetics. Biomedical Chromatography, 24(5), 558-562. Retrieved from [Link]

• Radkov, A. (2022). Nucleoside analysis with high performance liquid chromatography (HPLC). protocols.io. Retrieved from [Link]

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• 20. HPLC Troubleshooting Guide [scioninstruments.com]

Reference Data & Comparative Studies

A Comparative Guide for Researchers: Cladribine vs. 2-(P-Cyanophenyl methylidene hydrazino) adenosine in Leukemia Cells

An In-Depth Analysis of a Clinically Proven Agent and a Scientific Roadmap for the Evaluation of Novel Analogs

For drug development professionals and researchers in oncology, the landscape of leukemia therapeutics is continually evolving. While established drugs like Cladribine offer a well-understood benchmark, the emergence of novel purine analogs, such as 2-(P-Cyanophenyl methylidene hydrazino) adenosine, presents both opportunities and the challenge of rigorous, comparative evaluation. This guide provides a deep dive into the performance of Cladribine in leukemia cells, supported by experimental data. Crucially, where public data for novel compounds like 2-(P-Cyanophenyl methylidene hydrazino) adenosine is not yet available, we offer a comprehensive experimental framework to enable its characterization and direct comparison.

Cladribine: A Detailed Profile of a Potent Anti-Leukemic Agent

Cladribine (2-chloro-2'-deoxyadenosine or 2-CdA) is a synthetic purine nucleoside analog that has demonstrated significant efficacy in the treatment of various hematologic malignancies, most notably hairy cell leukemia and B-cell chronic lymphocytic leukemia.[1][2] Its structural similarity to deoxyadenosine allows it to be actively transported into cells, particularly lymphocytes, where it exerts its cytotoxic effects.[1]

Mechanism of Action: A Multi-Faceted Assault on Leukemia Cells

The efficacy of Cladribine stems from its unique chemical properties and its interaction with cellular metabolic pathways. Unlike its natural counterpart, deoxyadenosine, Cladribine is resistant to degradation by the enzyme adenosine deaminase (ADA), which allows it to accumulate within the cell.[2][3]

The key steps in its mechanism of action are:

• Cellular Uptake: Cladribine enters the cell via nucleoside transporter proteins.[1]

• Phosphorylation Cascade: Once inside, it is phosphorylated by deoxycytidine kinase (DCK) to its active triphosphate form, 2-chloro-2'-deoxyadenosine-5'-triphosphate (Cd-ATP).[1][3] This phosphorylation is a critical step, as the accumulation of Cd-ATP is what drives the subsequent cytotoxic events. The high DCK activity in lymphocytes contributes to the drug's relative selectivity for these cells.[4]

• Disruption of DNA Synthesis and Repair: Cd-ATP interferes with DNA synthesis and repair mechanisms.[5] It is incorporated into the DNA strand, leading to the accumulation of DNA strand breaks.[3] This disruption also inhibits DNA polymerase and ribonucleotide reductase, further crippling the cell's ability to replicate and repair its genetic material.[3][5]

• Induction of Apoptosis: The accumulation of DNA damage triggers programmed cell death, or apoptosis.[3][6]

Figure 1: Mechanism of Action of Cladribine

Induction of Apoptosis in Leukemia Cells

Cladribine is a potent inducer of apoptosis in leukemia cells, engaging both caspase-dependent and -independent pathways.[7][8] Experimental evidence has shown that treatment of leukemia cell lines such as JM1, Jurkat, and U937 with Cladribine leads to:

• Mitochondrial Disruption: Loss of mitochondrial transmembrane potential (ΔΨm), a key event in the intrinsic apoptotic pathway.[7]

• Caspase Activation: Activation of a cascade of executioner caspases, including caspase-3, -6, -8, and -9.[7][8] The activation of caspase-9 points to the involvement of the apoptosome, which is formed following the release of cytochrome c from the mitochondria.[7]

• Synergistic Effects: The combination of Cladribine with other agents, such as the BCL-2 inhibitor venetoclax, has been shown to have a synergistic effect on inducing apoptosis in acute myeloid leukemia (AML) cells.[9]

Effects on the Cell Cycle

In addition to inducing apoptosis, Cladribine can also halt the proliferation of cancer cells by inducing cell cycle arrest. Studies on multiple myeloma and diffuse large B-cell lymphoma cells have demonstrated that Cladribine can cause a significant arrest in the G1 phase of the cell cycle.[6][10] This G1 arrest prevents the cells from entering the S phase, where DNA replication occurs, thus further contributing to its anti-proliferative effects.

Quantitative Performance Data of Cladribine

The cytotoxic potential of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which is the concentration of the drug required to inhibit the growth of 50% of a cell population. The IC50 of Cladribine varies across different hematological cancer cell lines.

Cell Line	Cancer Type	IC50 (µmol/L)	Reference
U266	Multiple Myeloma	~2.43	[11][12]
RPMI8226	Multiple Myeloma	~0.75	[11][12]
MM1.S	Multiple Myeloma	~0.18	[11][12]
HL-60	Acute Promyelocytic Leukemia	Varies by study
MOLT-4	Acute Lymphoblastic Leukemia	Varies by study
THP-1	Acute Monocytic Leukemia	Varies by study

Note: IC50 values can vary depending on the specific experimental conditions, such as incubation time and the assay used.

A Roadmap for Evaluating Novel Analogs: The Case of 2-(P-Cyanophenyl methylidene hydrazino) adenosine

While Cladribine is well-characterized, the anti-leukemic potential of novel analogs like 2-(P-Cyanophenyl methylidene hydrazino) adenosine remains largely unexplored in publicly available literature. For researchers aiming to investigate such compounds, a systematic, multi-phased experimental approach is essential to determine their efficacy and mechanism of action, allowing for a robust comparison with established drugs.

Phase 1: Foundational Cytotoxicity and Proliferation Assays

The initial step is to determine the compound's cytotoxic and anti-proliferative effects on a panel of relevant leukemia cell lines.

Experimental Protocol: Determining IC50 using a Cell Viability Assay (e.g., MTT or CCK-8)

• Cell Culture: Culture leukemia cell lines (e.g., Jurkat for T-ALL, U937 for AML, MOLT-4 for T-ALL) in appropriate media and conditions until they reach logarithmic growth phase.

• Cell Seeding: Seed the cells into 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well).

• Compound Preparation: Prepare a series of dilutions of the test compound (e.g., 2-(P-Cyanophenyl methylidene hydrazino) adenosine) and a reference compound (Cladribine) in the cell culture medium.

• Treatment: Treat the cells with the various concentrations of the compounds. Include vehicle-only controls.

• Incubation: Incubate the plates for a defined period (e.g., 24, 48, and 72 hours) to assess time-dependent effects.

• Viability Assay: Add the viability reagent (e.g., MTT or CCK-8) to each well and incubate according to the manufacturer's instructions.

• Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to generate a dose-response curve and determine the IC50 value using non-linear regression analysis.

Figure 2: Experimental Workflow for Novel Compound Evaluation

Phase 2: Investigating the Induction of Apoptosis

Once the IC50 is established, the next crucial step is to determine if the observed cytotoxicity is due to the induction of apoptosis.

Experimental Protocol: Apoptosis Quantification using Annexin V/Propidium Iodide (PI) Staining

• Cell Treatment: Treat leukemia cells with the test compound at its predetermined IC50 concentration for various time points (e.g., 12, 24, 48 hours). Include positive (e.g., Cladribine) and negative (vehicle) controls.

• Cell Harvesting: Harvest the cells by centrifugation.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide (PI) according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each quadrant: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+).

A significant increase in the Annexin V-positive population would indicate that the compound induces apoptosis. This can be further confirmed by Western blot analysis for the cleavage of PARP and caspases.

Phase 3: Cell Cycle Analysis

To understand the anti-proliferative effects, it is important to investigate how the compound affects cell cycle progression.

Experimental Protocol: Cell Cycle Analysis using Propidium Iodide (PI) Staining

• Cell Treatment: Treat cells with the test compound at the IC50 concentration for various time points.

• Cell Fixation: Harvest the cells and fix them in cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells and resuspend them in a staining solution containing PI and RNase A.

• Incubation: Incubate in the dark to allow for DNA staining.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Use cell cycle analysis software to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

An accumulation of cells in a specific phase would suggest that the compound induces cell cycle arrest at that checkpoint.

Conclusion

Cladribine remains a cornerstone in the treatment of certain leukemias due to its well-defined mechanism of action that leads to the induction of apoptosis and cell cycle arrest in malignant lymphocytes. For novel compounds such as 2-(P-Cyanophenyl methylidene hydrazino) adenosine, a direct comparison is currently impossible due to the absence of published data. However, by following a systematic and rigorous experimental workflow—encompassing cytotoxicity screening, apoptosis assays, and cell cycle analysis—researchers can effectively characterize these new chemical entities. This foundational data is the critical first step in determining if a novel analog has the potential to match or exceed the therapeutic benchmark set by established drugs like Cladribine, ultimately paving the way for the next generation of leukemia treatments.

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• Pharmacology of Cladribine (Leustatin Or Mavenclad) ; Pharmacokinetics, Mechanism of action, Uses. (2023). YouTube. [Link]

• Saven, A., & Piro, L. D. (1994). Mechanism of action of pentostatin and cladribine in hairy cell leukemia. PubMed, 23(3), 347-353. [Link]

• Vermel, A. E. (2004). Cladribine: from the bench to the bedside--focus on hairy cell leukemia. Expert Review of Anticancer Therapy, 4(5), 745-757. [Link]

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• Grever, M. R. (2010). My Treatment Approach to Hairy Cell Leukemia. Mayo Clinic Proceedings, 85(7), 651–655. [Link]

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A Comparative Guide to the Efficacy of 2-(P-Cyanophenyl methylidene hydrazino) adenosine versus Fludarabine

A Note to the Researcher: This guide provides a comparative analysis of the established anticancer agent, fludarabine, and the novel compound, 2-(P-Cyanophenyl methylidene hydrazino) adenosine. It is critical to note that while fludarabine is a well-characterized drug with extensive clinical data, 2-(P-Cyanophenyl methylidene hydrazino) adenosine is a compound for which specific experimental data on anticancer efficacy is not publicly available. Therefore, its mechanistic profile and potential efficacy are presented here on a hypothetical basis, derived from the known biological activities of its constituent chemical moieties: a purine analog and a hydrazone. This document is intended to serve as a framework for designing and conducting a rigorous comparative study.

Introduction: Two Purine Analogs in the Oncology Landscape

The relentless pursuit of more effective and selective cancer therapeutics has led to the development of a vast arsenal of cytotoxic and targeted agents. Among these, purine analogs have established a significant role, particularly in the treatment of hematological malignancies.[1][2] These antimetabolites bear a structural resemblance to endogenous purines, allowing them to interfere with nucleic acid synthesis and induce cell death in rapidly proliferating cancer cells.[3]

Fludarabine , a fluorinated purine nucleoside analog, is a cornerstone in the treatment of chronic lymphocytic leukemia (CLL) and other indolent lymphomas.[1] Its clinical efficacy is well-documented, stemming from its multifaceted mechanism of action that culminates in the induction of apoptosis.

2-(P-Cyanophenyl methylidene hydrazino) adenosine , a more novel entity, combines the purine scaffold of adenosine with a hydrazone linkage to a cyanophenyl group. While direct evidence of its anticancer activity is lacking in peer-reviewed literature, its structural components suggest a potential for anticancer activity. Purine analogs are known to disrupt DNA synthesis, and various hydrazone derivatives have been reported to exhibit significant antiproliferative and pro-apoptotic effects through diverse mechanisms.[2][4]

This guide will delve into the established efficacy and mechanism of fludarabine and present a hypothesized mechanism for 2-(P-Cyanophenyl methylidene hydrazino) adenosine. Furthermore, it will provide detailed experimental protocols to enable a direct, head-to-head comparison of these two compounds in a research setting.

Chemical Structures

Figure 1. Chemical structure of Fludarabine.

Figure 2. Chemical structure of 2-(P-Cyanophenyl methylidene hydrazino) adenosine.

Mechanisms of Action: Established vs. Hypothesized

Fludarabine: A Multi-pronged Assault on Cancer Cells

Fludarabine is administered as a phosphate prodrug and is rapidly dephosphorylated in the plasma to its nucleoside form, 2-fluoro-ara-adenine (F-ara-A). This is then transported into cells and phosphorylated to its active triphosphate metabolite, F-ara-ATP. The cytotoxicity of fludarabine is primarily mediated by F-ara-ATP through several mechanisms:

• Inhibition of DNA Synthesis: F-ara-ATP competitively inhibits DNA polymerases, crucial enzymes for DNA replication and repair. Its incorporation into the DNA strand leads to chain termination.[5]

• Inhibition of Ribonucleotide Reductase: This enzyme is essential for the production of deoxyribonucleotides, the building blocks of DNA. By inhibiting this enzyme, fludarabine depletes the pool of available DNA precursors.[5]

• Induction of Apoptosis: The disruption of DNA synthesis and repair processes triggers the intrinsic apoptotic pathway. Fludarabine treatment leads to the activation of caspases and subsequent cleavage of cellular proteins, resulting in programmed cell death.[6][7]

Figure 3. Simplified signaling pathway of Fludarabine's mechanism of action.

2-(P-Cyanophenyl methylidene hydrazino) adenosine: A Hypothesized Mechanism

In the absence of direct experimental data, a plausible mechanism of action for 2-(P-Cyanophenyl methylidene hydrazino) adenosine can be postulated based on its structural features.

• Purine Analog Core: As an adenosine derivative, it is likely to act as an antimetabolite. Following cellular uptake, it may be phosphorylated to its triphosphate form, which could then interfere with nucleic acid synthesis in a manner analogous to other purine analogs.[2] This could involve the inhibition of DNA and RNA polymerases, leading to cell cycle arrest and the induction of apoptosis.

• Hydrazone Moiety: The hydrazone linkage is a common feature in compounds with demonstrated anticancer activity.[4] Hydrazones can act as chelating agents, interfering with the function of metal-dependent enzymes. Furthermore, some hydrazone-containing compounds have been shown to induce apoptosis through the generation of reactive oxygen species (ROS) or by modulating the activity of key signaling proteins involved in cell survival and proliferation.[8] The cyanophenyl group may further influence the compound's biological activity through specific interactions with target proteins.

Figure 4. Hypothesized signaling pathway for 2-(P-Cyanophenyl methylidene hydrazino) adenosine.

Comparative Efficacy: A Framework for Evaluation

To empirically compare the efficacy of these two compounds, a series of in vitro experiments are necessary. The following tables outline the type of data that should be collected.

Table 1: Comparative Cytotoxicity (IC50) in Hematological Malignancy Cell Lines

Cell Line	Cancer Type	Fludarabine IC50 (µM)	2-(P-Cyanophenyl methylidene hydrazino) adenosine IC50 (µM)
RPMI 8226	Multiple Myeloma	1.54[7]	Data to be determined
MM.1S	Multiple Myeloma	13.48[7]	Data to be determined
Jurkat	T-cell Leukemia	Data to be determined	Data to be determined
HL-60	Promyelocytic Leukemia	Data to be determined	Data to be determined

IC50 values represent the concentration of a drug that is required for 50% inhibition of in vitro cell growth.

Table 2: Comparative Induction of Apoptosis

Cell Line	Treatment	% Apoptotic Cells (Annexin V+)	Fold Change in Caspase-3/7 Activity
RPMI 8226	Vehicle Control	Data to be determined	1.0
Fludarabine (IC50)	Data to be determined	Data to be determined
2-(P-Cyanophenyl methylidene hydrazino) adenosine (IC50)	Data to be determined	Data to be determined
Jurkat	Vehicle Control	Data to be determined	1.0
Fludarabine (IC50)	Data to be determined	Data to be determined
2-(P-Cyanophenyl methylidene hydrazino) adenosine (IC50)	Data to be determined	Data to be determined

Experimental Protocols for Comparative Efficacy

The following protocols provide a detailed methodology for conducting a head-to-head comparison of the two compounds.

Protocol 1: Cell Viability Assessment using MTT Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Figure 5. Experimental workflow for the MTT cell viability assay.

Detailed Steps:

• Cell Seeding: Seed cancer cell lines (e.g., RPMI 8226, Jurkat) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of fludarabine and 2-(P-Cyanophenyl methylidene hydrazino) adenosine in culture medium. Replace the existing medium with the drug-containing medium. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Plot the percentage of cell viability versus drug concentration and determine the IC50 value for each compound.

Protocol 2: Apoptosis Analysis by Western Blot for Cleaved Caspases

This protocol detects the activation of executioner caspases, which are key mediators of apoptosis.

Detailed Steps:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and treat with the IC50 concentration of each compound for 24-48 hours.

  • Harvest the cells and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Load equal amounts of protein (20-30 µg) onto an SDS-polyacrylamide gel.

  • Separate the proteins by electrophoresis and then transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against cleaved caspase-3, cleaved PARP, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

  • Quantify the band intensities and normalize to the loading control to compare the levels of apoptotic markers between treatments.

Conclusion and Future Directions

Fludarabine is a well-established and effective therapeutic agent for hematological malignancies with a clearly defined mechanism of action.[1] In contrast, 2-(P-Cyanophenyl methylidene hydrazino) adenosine represents an unexplored compound with a theoretical potential for anticancer activity based on its chemical structure. The lack of empirical data for this novel adenosine derivative underscores the necessity for foundational research to ascertain its biological effects.

The experimental protocols outlined in this guide provide a robust framework for a direct and comprehensive comparison of the in vitro efficacy of these two molecules. Such a study would be the first step in determining if 2-(P-Cyanophenyl methylidene hydrazino) adenosine warrants further investigation as a potential anticancer agent. Future studies should also aim to elucidate its precise mechanism of action, including its effects on specific cellular signaling pathways and its potential for in vivo efficacy in preclinical cancer models.

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Comparative Analysis of 2-Substituted Adenosine Derivatives: A Guide for Researchers

Introduction: The Significance of Adenosine Receptor Modulation

Adenosine is a ubiquitous purine nucleoside that plays a critical role in regulating a wide array of physiological and pathophysiological processes.[1] Its effects are mediated through four G-protein coupled receptor (GPCR) subtypes: A1, A2A, A2B, and A3.[2][3] These receptors are integral to cellular signaling, influencing everything from inflammation and immune responses to cardiovascular function and neurotransmission.[1] The distinct signaling pathways associated with each receptor subtype underscore their importance as therapeutic targets. A1 and A3 receptors typically couple to inhibitory G-proteins (Gi/o), leading to a decrease in intracellular cyclic AMP (cAMP), while A2A and A2B receptors couple to stimulatory G-proteins (Gs), resulting in increased cAMP levels.[2][4][5]

The therapeutic potential of modulating adenosine receptors has driven extensive research into the development of selective agonists and antagonists. A key strategy in this endeavor has been the chemical modification of the adenosine scaffold. The C2 position of the purine ring, in particular, has emerged as a highly fruitful site for substitution, allowing for the fine-tuning of affinity, selectivity, and efficacy for the different adenosine receptor subtypes.[6] This guide provides a comparative analysis of various 2-substituted adenosine derivatives, offering insights into their structure-activity relationships (SAR) and providing validated experimental protocols for their characterization.

Adenosine Receptor Signaling Pathways

The activation of adenosine receptors initiates distinct intracellular signaling cascades. The A1 and A3 receptors primarily couple to Gi/o proteins, which inhibit adenylyl cyclase, leading to a reduction in cAMP levels and subsequent downstream effects.[4][7] Conversely, the A2A and A2B receptors are coupled to Gs proteins, which stimulate adenylyl cyclase, resulting in an increase in intracellular cAMP.[3][4] This elevation in cAMP activates protein kinase A (PKA) and other downstream effectors.[3] In some cellular contexts, these receptors can also couple to other G-proteins, such as Gq, or activate G-protein-independent pathways.[1][2]

Caption: Canonical G-protein signaling pathways for adenosine receptors.

Comparative Analysis of 2-Substituted Adenosine Derivatives

The nature of the substituent at the C2 position of the adenosine purine ring profoundly influences the compound's affinity and selectivity for the four adenosine receptor subtypes. This section explores the structure-activity relationships of several key classes of 2-substituted adenosine derivatives.

2-Alkynyl and 2-Alkenyl Adenosine Derivatives

The introduction of alkynyl and alkenyl groups at the C2 position has been a successful strategy for developing potent and selective A2A receptor agonists.[8] These modifications can extend a hydrophobic chain into a putative lipophilic pocket within the A2A receptor.[9]

• 2-Alkynyl Derivatives : Compounds like 2-(1-octynyl)adenosine (YT-146) demonstrate the effectiveness of a π system at the 2-position for engaging with the A2A receptor.[9] In general, 2-alkynyladenosines exhibit high affinity for A2A receptors, with Ki values often in the low nanomolar range.[10] The presence of a methyl group on the N6 position of 2-alkynyladenosines can increase A3 receptor affinity and selectivity.[11]

• 2-Alkenyl Derivatives : Saturation of the triple bond to a double bond, particularly in the (E)-configuration, can maintain high A2A affinity while increasing selectivity against the A1 receptor.[8] For instance, (E)-2-hexenylNECA shows high A2A receptor affinity (Ki = 1.6 nM) and a 157-fold selectivity over the A1 receptor.[8]

2-Alkoxy, 2-Aryloxy, and 2-Aralkyloxy Adenosines

Substitution with alkyloxy, aryloxy, and aralkyloxy groups at the C2 position has also been a widely used approach to enhance A2A receptor affinity.[6][12] These substituents are thought to interact with a hydrophobic binding site within the A2 receptor.[13]

• Structure-Activity Insights : Studies have shown that a spacer chain of -O-CH2-CH2- between the purine ring and a hydrophobic moiety is optimal for A2 receptor interaction.[12][13] Bulky and lipophilic substituents are generally well-tolerated and can lead to high A2A affinity.[6] For example, 2-phenylethoxyadenosine and 2-(2-naphthyl)ethyloxyadenosine are potent A2A receptor agonists.[6]

2-Arylamino Adenosine Derivatives

The introduction of arylamino substituents at the C2 position has been instrumental in the development of highly potent and selective A2A receptor agonists.[6] An early example, 2-phenylamino-adenosine (CV1808), showed a degree of A2A selectivity.[14]

2-Heteroaryl Adenosine Derivatives

A notable example in this class is Regadenoson (CVT-3146), a 2-[N-1-(4-N-methylcarboxamidopyrazolyl)]-adenosine derivative.[9] Regadenoson is a low-affinity, selective A2A receptor agonist used as a pharmacologic stress agent in myocardial perfusion imaging.[15][16][17] Its design confers high affinity for the A2A receptor, leading to potent and selective coronary vasodilation.[18][19]

Summary of Receptor Binding Affinities and Potencies

The following table summarizes the binding affinities (Ki) and functional potencies (EC50) of representative 2-substituted adenosine derivatives and the non-selective agonist NECA at the four human adenosine receptor subtypes.

Compound/Substituent	Receptor Subtype	Binding Affinity (Ki, nM)	Functional Potency (EC50, nM)	Reference(s)
NECA (non-selective)	A1	14	-	[20]
A2A	20	-	[20]
A2B	-	2400	[20]
A3	6.2	-	[20]
2-Chloro-N6-(3-iodobenzyl)adenosine	A3	1.4	-	[21]
2-(1-Hexynyl)adenosine	A2A	115 (8-methylamino deriv.)	Partial Agonist	[22]
A3	>5700 (8-methylamino deriv.)	Partial Agonist	[22]
(E)-2-HexenylNECA	A1	251	-	[8]
A2A	1.6	-	[8]
2-(2-Naphthyl)ethyloxyadenosine	A2A	3.8	Potent Agonist	[6]
2-(3'-(6''-Bromoindolyl)ethyloxy)adenosine	A2B	-	128	[23]
Regadenoson (CVT-3146)	A2A	1.1 (pig striatum)	ED50 = 0.34 µg/kg (in vivo)	[24]

Note: Data are compiled from various sources and experimental conditions may differ.

Experimental Protocols for the Evaluation of 2-Substituted Adenosine Derivatives

Reproducible and well-documented experimental procedures are crucial for the validation of structure-activity relationship studies.[6] Below are detailed methodologies for key in vitro assays used to characterize 2-substituted adenosine derivatives.

Experimental Workflow Overview

The characterization of novel 2-substituted adenosine derivatives typically follows a structured workflow, from initial synthesis to detailed pharmacological evaluation.

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Head-to-head study of 2-(P-Cyanophenyl methylidene hydrazino) adenosine and other A2A agonists

A Head-to-Head Technical Guide to Adenosine A₂A Receptor Agonists

Prepared by: Senior Application Scientist

This guide provides a comparative analysis of key Adenosine A₂A receptor (A₂AAR) agonists, offering a framework for researchers, scientists, and drug development professionals. While this document aims to compare the novel compound 2-(P-Cyanophenyl methylidene hydrazino) adenosine, a thorough review of current scientific literature reveals a lack of available binding and functional data for this specific molecule. Therefore, we will use established A₂AAR agonists, Regadenoson and CGS-21680, as primary reference compounds. The methodologies and principles detailed herein provide a comprehensive blueprint for characterizing any novel A₂AAR agonist, including 2-(P-Cyanophenyl methylidene hydrazino) adenosine, once it becomes available for testing.

The Adenosine A₂A Receptor: A Key Therapeutic Target

The Adenosine A₂A receptor is a G-protein coupled receptor (GPCR) that plays a crucial role in various physiological processes. Endogenous adenosine activates these receptors, leading to effects such as coronary vasodilation and the modulation of inflammatory responses.[1] A₂A receptors are highly expressed in the coronary arteries, basal ganglia, and immune cells, making them a significant target for therapeutic intervention in cardiovascular disease, Parkinson's disease, and inflammatory disorders.[2] Agonists of the A₂A receptor are designed to mimic the action of adenosine, initiating the receptor's downstream signaling cascade. The selectivity and affinity of these agonists for the A₂A receptor over other adenosine receptor subtypes (A₁, A₂B, and A₃) are critical determinants of their therapeutic utility and side-effect profile.[3]

Comparative Analysis of Reference A₂A Agonists

The selection of an appropriate A₂A agonist is critical for both clinical applications and preclinical research. The ideal compound offers high selectivity and a well-defined potency. Below is a comparison of two widely utilized A₂A agonists.

Feature	Regadenoson (Lexiscan)	CGS-21680	2-(P-Cyanophenyl methylidene hydrazino) adenosine
Chemical Structure	2-(N-pyrazolyl)-adenosine derivative	2-phenylethylamino-adenosine derivative	Hydrazone derivative of adenosine
Binding Affinity (Ki)	~1.3 µM (low affinity) for human A₂A receptor.[3][4]	~27 nM (high affinity) for human A₂A receptor.[5][6]	Data Not Available
Selectivity Profile	Selective for A₂A. >10-fold lower affinity for A₁ and weak to no affinity for A₂B and A₃ receptors.[3][4]	Selective for A₂A. Exhibits ~140-fold selectivity over the A₁ receptor.[5]	Not Characterized
Functional Activity	Full, potent agonist for coronary vasodilation.[7]	Potent agonist for stimulating cAMP formation.[5]	Data Not Available
Primary Application	FDA-approved pharmacological stress agent for myocardial perfusion imaging (MPI).[8][9]	Widely used as a reference agonist in preclinical research to study A₂A receptor function.[10]	Research/Investigational
Key Insight	Its low affinity and rapid dissociation contribute to a short duration of action, which is ideal for clinical diagnostic procedures.[3][9]	Its high affinity and selectivity make it an excellent tool for in vitro and in vivo studies requiring robust A₂A receptor activation.	N/A

The A₂A Receptor Signaling Pathway

Activation of the A₂A receptor by an agonist initiates a well-characterized intracellular signaling cascade. As a Gs-protein coupled receptor, its primary function is to increase intracellular levels of cyclic AMP (cAMP).[11][12]

Mechanism of Action:

• Agonist Binding: An agonist, such as Regadenoson or CGS-21680, binds to the extracellular domain of the A₂A receptor.

• Gs Protein Activation: This binding induces a conformational change in the receptor, which activates the associated heterotrimeric Gs protein. The Gαs subunit dissociates and exchanges GDP for GTP.

• Adenylyl Cyclase Stimulation: The activated Gαs subunit stimulates the membrane-bound enzyme adenylyl cyclase.[13]

• cAMP Production: Adenylyl cyclase catalyzes the conversion of ATP into the second messenger, cyclic AMP (cAMP).[11]

• Protein Kinase A (PKA) Activation: The accumulation of intracellular cAMP leads to the activation of Protein Kinase A (PKA).[13][14] PKA then phosphorylates various downstream targets, leading to the ultimate physiological response, such as smooth muscle relaxation in coronary arteries.

Canonical A₂A receptor signaling cascade.

Essential Experimental Protocols for A₂A Agonist Characterization

To objectively compare a novel compound like 2-(P-Cyanophenyl methylidene hydrazino) adenosine to established agonists, two fundamental assays are required: a radioligand binding assay to determine affinity and a cAMP accumulation assay to measure functional potency.

Protocol: A₂A Receptor Competitive Radioligand Binding Assay

This assay quantifies the affinity (Ki) of a test compound for the A₂A receptor by measuring its ability to compete with a radiolabeled ligand.

Expertise & Rationale: The choice of a high-affinity radioligand is crucial for a sensitive assay. We use cell membranes expressing the receptor to isolate the ligand-receptor interaction from complex intracellular processes. The protocol includes a "non-specific binding" control, typically a high concentration of a known ligand, to ensure that the measured signal is only from binding to the A₂A receptor.

Workflow for a competitive radioligand binding assay.

Step-by-Step Methodology:

• Membrane Preparation:

  • Culture HEK-293 cells stably expressing the human A₂A receptor.

  • Homogenize cells in a cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl₂, with protease inhibitors).[15]

  • Centrifuge the homogenate to pellet the membranes. Wash the pellet by resuspending in fresh buffer and re-centrifuging.

  • Resuspend the final pellet in a buffer containing a cryoprotectant (e.g., 10% sucrose) for storage at -80°C. Determine protein concentration using a BCA assay.[15]

• Assay Execution:

  • On the day of the assay, thaw membranes and resuspend in the final binding buffer (e.g., 50 mM Tris, 5 mM MgCl₂, pH 7.4).

  • In a 96-well plate, add the following in a final volume of 250 µL:

    • 50 µL of test compound at various concentrations (e.g., 10⁻¹⁰ M to 10⁻⁵ M).

    • 50 µL of a selective A₂A radioligand (e.g., [³H]CGS 21680) at a concentration near its Kd.

    • 150 µL of the membrane preparation (typically 10-20 µg of protein).[15]

  • Include wells for "total binding" (no test compound) and "non-specific binding" (a high concentration of a non-labeled antagonist like ZM 241385).[16]

• Incubation and Filtration:

  • Incubate the plate with gentle agitation for 60 minutes at 30°C to reach binding equilibrium.[15]

  • Terminate the reaction by rapid vacuum filtration through glass fiber filters (e.g., GF/C) that have been pre-soaked in a solution like 0.3% polyethyleneimine (PEI) to reduce non-specific filter binding.[15]

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Data Acquisition and Analysis:

  • Dry the filters, add scintillation cocktail, and count the radioactivity using a scintillation counter.

  • Subtract the non-specific binding from all other measurements to get specific binding.

  • Plot the specific binding as a function of the log concentration of the test compound and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

  • Calculate the inhibitor constant (Ki) from the IC₅₀ using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + ([L]/Kd)) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol: A₂A Agonist-Induced cAMP Accumulation Assay

This functional assay measures the ability of an agonist to stimulate the A₂A receptor and produce the second messenger cAMP, providing a measure of its potency (EC₅₀) and efficacy.

Expertise & Rationale: This is a cell-based assay that provides a direct readout of the receptor's functional response.[17] The use of a phosphodiesterase (PDE) inhibitor like IBMX is often necessary to prevent the rapid degradation of cAMP, thereby amplifying the signal and increasing the assay window. Modern detection methods like HTRF or AlphaScreen are homogeneous (no-wash) assays based on competitive immunoassay principles, making them highly suitable for high-throughput screening.[18][19]

Workflow for a cell-based cAMP accumulation assay.

Step-by-Step Methodology:

• Cell Preparation:

  • Seed cells stably expressing the human A₂A receptor (e.g., CHO-K1 or HEK293) into 384-well assay plates and culture overnight.

• Compound Stimulation:

  • Remove culture medium and add stimulation buffer, which may contain a PDE inhibitor such as 500 µM IBMX.

  • Add the A₂A agonist (e.g., 2-(P-Cyanophenyl methylidene hydrazino) adenosine) at varying concentrations.

  • Incubate for 30-60 minutes at room temperature or 37°C.[18]

• Cell Lysis and cAMP Detection:

  • Lyse the cells and detect cAMP using a commercial kit (e.g., HTRF, AlphaScreen, GloSensor). The principle is typically a competition between the cAMP produced by the cells and a labeled cAMP analog for a limited number of anti-cAMP antibody binding sites.[17][18][20]

  • For example, in an HTRF assay, you would add a lysis buffer containing an anti-cAMP antibody labeled with a donor fluorophore (Eu³⁺ cryptate) and cAMP labeled with an acceptor fluorophore (d2).[19]

  • Incubate as per the manufacturer's protocol (typically 60 minutes at room temperature) to allow the detection reagents to reach equilibrium.

• Data Acquisition and Analysis:

  • Read the plate on a compatible plate reader. In an HTRF assay, a high level of cellular cAMP will disrupt the FRET between the donor and acceptor, leading to a low signal.

  • Generate a standard curve using known concentrations of cAMP to convert the raw assay signal into cAMP concentrations.[19]

  • Plot the cAMP concentration as a function of the log concentration of the agonist.

  • Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (the concentration of agonist that produces 50% of the maximal response) and the Emax (the maximal effect).

In Vivo Models for Efficacy Testing

While in vitro assays establish affinity and potency, in vivo models are essential for evaluating the therapeutic potential of an A₂A agonist. Given the role of A₂A receptors in the basal ganglia, rodent models of Parkinson's disease are often used to test A₂A receptor modulators.[21] For example, the ability of an A₂A antagonist to reverse haloperidol-induced catalepsy is a common screening paradigm.[22][23] An A₂A agonist could be tested in models of inflammation or for its cardiovascular effects, such as measuring changes in coronary blood flow in anesthetized dogs, a model used for the development of Regadenoson.[7][24]

Conclusion

The systematic characterization of novel A₂A receptor agonists is fundamental to advancing their therapeutic development. This guide outlines the essential comparative framework and detailed experimental protocols necessary to evaluate compounds like 2-(P-Cyanophenyl methylidene hydrazino) adenosine. By employing rigorous radioligand binding and cAMP accumulation assays, researchers can accurately determine the affinity and functional potency of new chemical entities. These in vitro data, when benchmarked against well-characterized agonists such as the clinically approved Regadenoson and the research tool CGS-21680, provide the critical foundation for progression into more complex in vivo models of disease.

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A Comparative Guide to Ensuring Reproducibility in Adenosine Receptor Agonist Experiments

Introduction

The compound "2-(P-Cyanophenyl methylidene hydrazino) adenosine" is identified as a purine nucleoside analog, a class of molecules with potential therapeutic applications, including antitumor activity[1][2]. Structurally related compounds, such as 2-(N'-alkylidenehydrazino)adenosines, have been shown to act as potent and selective agonists for the A2A adenosine receptor, a key player in physiological processes like vasodilation[3][4]. Given the limited public data on "2-(P-Cyanophenyl methylidene hydrazino) adenosine" itself, this guide will focus on the principles of experimental reproducibility using well-characterized and widely studied A2A adenosine receptor agonists.

This guide provides an in-depth comparison of factors influencing experimental outcomes with adenosine receptor agonists, offering practical insights for researchers, scientists, and drug development professionals. We will use the highly selective A2A agonist CGS 21680 as our primary example and compare its performance with the non-selective agonist NECA (5'-N-Ethylcarboxamidoadenosine) and the clinically approved A2A agonist Regadenoson . By understanding the nuances of these compounds and the assays used to characterize them, researchers can enhance the robustness and reproducibility of their findings.

Understanding the A2A Adenosine Receptor Signaling Pathway

The A2A adenosine receptor (A2AR) is a G-protein coupled receptor (GPCR). Upon binding to an agonist, such as adenosine or a synthetic analog, the receptor couples to a stimulatory G-protein (Gs). This activation of the Gs protein leads to the stimulation of adenylyl cyclase, an enzyme that converts ATP into cyclic AMP (cAMP)[5][6][7]. The subsequent increase in intracellular cAMP levels activates Protein Kinase A (PKA), which then phosphorylates various downstream targets, including the cAMP response element-binding protein (CREB), leading to a cellular response[6][8]. This pathway is crucial in modulating immune responses, vasodilation, and neurotransmitter release[5].

Caption: Canonical A2A Adenosine Receptor Signaling Pathway.

Comparative Profiles of Key Adenosine Receptor Agonists

The choice of agonist is a critical determinant of experimental outcomes. Selectivity and potency are key parameters that dictate the on-target effects and potential for off-target complications.

Compound	Receptor Selectivity	Typical Affinity (Ki, nM)	Functional Potency (EC50, nM)	Key Characteristics
CGS 21680	Selective for A2A	27 nM for A2A[9][10]	1.48-180 nM[9]	Widely used research tool for studying A2A receptor function. Exhibits anti-inflammatory and neuroprotective effects[9].
NECA	Non-selective	14 nM (A1), 20 nM (A2A), 6.2 nM (A3)[11]	2.4 µM (A2B)[11]	Potent agonist at all adenosine receptor subtypes, making it useful for broad screening but challenging for studying specific receptor effects[12][13].
Regadenoson	Selective for A2A	~10-fold selective for A2A over A1 in mouse	N/A	FDA-approved pharmacological stress agent for myocardial perfusion imaging. It is a short-acting agonist[14].

Experimental Protocols for Characterizing Adenosine Agonists

Reproducibility begins with well-defined and meticulously executed protocols. Below are methodologies for two fundamental assays used to characterize adenosine receptor agonists.

Radioligand Binding Assay (Competitive)

This assay determines the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from the receptor.

Objective: To determine the binding affinity (Ki) of CGS 21680, NECA, and Regadenoson for the human A2A adenosine receptor.

Materials:

• Cell membranes expressing the human A2A adenosine receptor.

• Radioligand: [3H]CGS 21680 or another suitable A2A-selective radioligand.

• Unlabeled agonists: CGS 21680, NECA, Regadenoson.

• Non-specific binding control: A high concentration of a non-selective antagonist (e.g., theophylline).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Glass fiber filters (pre-soaked in polyethyleneimine).

• Scintillation counter and fluid.

Step-by-Step Protocol:

• Membrane Preparation: Thaw cell membranes on ice and resuspend in ice-cold assay buffer to a predetermined optimal protein concentration[15][16].

• Assay Plate Setup: In a 96-well plate, set up triplicate wells for:

  • Total Binding: 50 µL radioligand + 50 µL assay buffer + 100 µL membrane suspension.

  • Non-specific Binding: 50 µL radioligand + 50 µL non-specific control + 100 µL membrane suspension.

  • Competitive Binding: 50 µL radioligand + 50 µL of serially diluted test compound + 100 µL membrane suspension.

• Incubation: Incubate the plate for 60-120 minutes at room temperature to allow the binding to reach equilibrium[15][16].

• Termination: Rapidly filter the contents of each well through the glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the unbound[15][16].

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand[15][16].

• Counting: Place the filters in scintillation vials, add scintillation fluid, and measure radioactivity using a scintillation counter[15].

• Data Analysis: Calculate the specific binding by subtracting the non-specific counts from the total and competitive binding counts. Plot the specific binding as a function of the log of the competitor concentration and fit the data to a one-site competition model to determine the IC50. Calculate the Ki using the Cheng-Prusoff equation.

Caption: Experimental Workflow for Radioligand Binding Assay.

cAMP Functional Assay

This assay measures the functional potency (EC50) of an agonist by quantifying the increase in intracellular cAMP production following receptor activation.

Objective: To determine the EC50 of CGS 21680, NECA, and Regadenoson in stimulating cAMP production in cells expressing the human A2A adenosine receptor.

Materials:

• HEK293 or CHO cells stably expressing the human A2A receptor.

• Test agonists: CGS 21680, NECA, Regadenoson.

• Assay medium (e.g., DMEM or HBSS).

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation[13].

• cAMP detection kit (e.g., HTRF, GloSensor™, or ELISA-based)[17][18][19].

Step-by-Step Protocol:

• Cell Plating: Seed the A2A-expressing cells into 96- or 384-well plates and grow overnight[18].

• Pre-incubation: On the day of the assay, replace the culture medium with assay buffer containing a PDE inhibitor and incubate for a short period (e.g., 15-30 minutes)[13].

• Agonist Stimulation: Add serial dilutions of the test agonists to the wells and incubate for a defined period (e.g., 15-30 minutes) at 37°C to stimulate cAMP production[13][18].

• Cell Lysis: Lyse the cells to release the accumulated intracellular cAMP[13].

• cAMP Detection: Quantify the cAMP levels in the cell lysates using a commercial detection kit, following the manufacturer's instructions[18][19][20].

• Data Analysis: Plot the measured cAMP levels against the log of the agonist concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50, which is the concentration of the agonist that produces 50% of the maximal response.

Key Factors Influencing Experimental Reproducibility

Achieving reproducible results requires careful control over numerous variables. Below are critical factors that can significantly impact the outcomes of adenosine receptor agonist experiments.

• Reagent Quality and Consistency:

  • Compound Integrity: Ensure the purity and stability of the agonist stock solutions. Store aliquots at the recommended temperature to avoid repeated freeze-thaw cycles.

  • Cell Line Authenticity: Regularly verify the identity of the cell line and test for mycoplasma contamination. Use cells within a consistent and low passage number range, as receptor expression levels can change over time[21].

  • Reagent Lots: Use reagents from the same lot or batch for a set of comparative experiments to minimize variability[22].

• Assay Conditions:

  • Cell Density: The number of cells plated per well can affect the magnitude of the response. Optimize cell density to ensure the signal is within the linear range of the assay[23].

  • Incubation Times and Temperatures: Both binding and functional assays are sensitive to incubation time and temperature. These parameters should be optimized and kept consistent across all experiments[23].

  • Buffer Composition: The pH and ionic strength of buffers can influence ligand binding and receptor function.

• Personnel and Equipment:

  • Operator Proficiency: Consistent laboratory practice and adequate training are crucial for minimizing human error[22].

  • Equipment Calibration: Regularly calibrate all equipment, including pipettes, incubators, and plate readers, to ensure accuracy and precision[22].

• Data Analysis:

  • Statistical Rigor: Employ appropriate statistical methods to analyze the data. Avoid "cherry-picking" data and report all findings, including negative results[21][22].

  • Standardization: Use standardized data analysis templates and software to ensure consistency in how results are calculated and presented.

Conclusion

The reproducibility of experiments involving adenosine receptor agonists is fundamental to the integrity of research in this field. While the specific compound 2-(P-Cyanophenyl methylidene hydrazino) adenosine requires further characterization, the principles outlined in this guide using the well-established agonists CGS 21680, NECA, and Regadenoson provide a robust framework for ensuring reliable and comparable data. By carefully selecting reagents, standardizing protocols, controlling for critical variables, and applying rigorous data analysis, researchers can significantly enhance the trustworthiness and impact of their work. This commitment to scientific integrity is paramount for advancing our understanding of adenosine receptor biology and for the development of novel therapeutics.

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• Jacobson, K. A., et al. (2020). A2A adenosine receptor agonists, antagonists, inverse agonists and partial agonists. British Journal of Pharmacology, 177(1), 1-22.
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• Cristalli, G., et al. (1994). 2-(N'-alkylidenehydrazino)adenosines: potent and selective coronary vasodilators. Journal of Medicinal Chemistry, 37(11), 1720-1726.
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Independent validation of the pro-apoptotic effects of 2-(P-Cyanophenyl methylidene hydrazino) adenosine

Introduction: The Quest for Novel Apoptosis-Inducing Agents in Oncology

The circumvention of apoptosis, or programmed cell death, is a cornerstone of cancer development and resistance to therapy.[1] This has propelled the search for novel therapeutic agents that can selectively trigger this intrinsic cellular suicide program in malignant cells. Adenosine and its analogs have emerged as a promising class of compounds, demonstrating pro-apoptotic effects in various cancer cell lines.[2][3] This guide provides a comprehensive framework for the independent validation of the pro-apoptotic effects of a novel adenosine analog, 2-(P-Cyanophenyl methylidene hydrazino) adenosine (referred to hereafter as CPHA), by comparing its performance against a well-characterized pro-apoptotic agent.

This document is intended for researchers, scientists, and drug development professionals. It offers a structured approach to not only quantify the apoptotic effects of a novel compound but also to elucidate its underlying mechanism of action through a series of robust, self-validating experimental protocols.

Conceptual Framework: Proposed Mechanism of Action and Comparative Strategy

While the specific mechanisms of CPHA are yet to be fully elucidated, its structural similarity to adenosine suggests a potential mode of action involving the intrinsic apoptosis pathway. We hypothesize that CPHA, much like other adenosine analogs, may induce apoptosis by modulating the Bcl-2 family of proteins, leading to mitochondrial outer membrane permeabilization (MOMP), cytochrome c release, and subsequent caspase activation.[2][4]

To rigorously validate this hypothesis and benchmark the efficacy of CPHA, a head-to-head comparison will be conducted with Staurosporine , a potent and well-documented inducer of the intrinsic apoptotic pathway. This comparative approach will provide a clear context for interpreting the experimental outcomes and assessing the potential of CPHA as a novel anti-cancer agent.

Visualizing the Proposed Signaling Pathway

The following diagram illustrates the hypothesized signaling cascade initiated by CPHA, leading to apoptosis.

Caption: Proposed intrinsic apoptosis pathway induced by CPHA.

Experimental Validation Workflow: A Step-by-Step Comparative Analysis

The following experimental workflow is designed to provide a comprehensive and comparative validation of the pro-apoptotic effects of CPHA against Staurosporine.

Visualizing the Experimental Workflow

Caption: A four-phase workflow for the validation of CPHA's pro-apoptotic effects.

Phase 1: Initial Screening and Cell Viability Assessment

Objective: To determine the cytotoxic effects of CPHA and Staurosporine on a selected cancer cell line and to establish the optimal concentration range for subsequent apoptosis assays.

Experimental Protocol: MTT Assay

• Cell Seeding: Seed cancer cells (e.g., Jurkat or MCF-7) in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with a serial dilution of CPHA (e.g., 0.1 µM to 100 µM), Staurosporine (e.g., 0.01 µM to 10 µM), and a vehicle control (DMSO) for 24, 48, and 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value for each compound at each time point.

Expected Data and Interpretation

The results of the MTT assay will provide a dose-response curve for each compound, allowing for the determination of their respective IC50 values. This data is crucial for selecting appropriate concentrations for subsequent, more specific apoptosis assays.

Table 1: Hypothetical IC50 Values (µM) from MTT Assay

Compound	24 hours	48 hours	72 hours
CPHA	15.2	8.5	4.1
Staurosporine	1.8	0.9	0.5
Vehicle Control	>100	>100	>100

Phase 2: Quantification of Apoptosis

Objective: To definitively quantify the percentage of apoptotic cells induced by CPHA and Staurosporine.

Experimental Protocol: Annexin V-FITC and Propidium Iodide (PI) Staining [5][6]

• Cell Treatment: Treat cells with CPHA and Staurosporine at their respective IC50 concentrations (determined from the MTT assay) for 24 hours. Include a vehicle control.

• Cell Harvesting: Harvest the cells by centrifugation.

• Washing: Wash the cells twice with cold 1X PBS.

• Resuspension: Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer.

• Staining: Add 5 µL of FITC Annexin V and 1 µL of PI working solution (100 µg/mL).

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Analyze the cells by flow cytometry within one hour.

Expected Data and Interpretation

Flow cytometry analysis will differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells. A significant increase in the percentage of Annexin V-positive cells in the CPHA-treated group compared to the control will confirm its pro-apoptotic activity.

Table 2: Hypothetical Percentage of Apoptotic Cells (Annexin V+)

Treatment	Viable Cells (%)	Early Apoptotic Cells (%)	Late Apoptotic Cells (%)	Necrotic Cells (%)	Total Apoptotic Cells (%)
Vehicle Control	95.1	2.3	1.5	1.1	3.8
CPHA (IC50)	45.8	28.7	22.3	3.2	51.0
Staurosporine (IC50)	38.2	35.1	24.5	2.2	59.6

Phase 3: Mechanistic Insights into the Apoptotic Pathway

Objective: To investigate the involvement of the intrinsic apoptotic pathway in CPHA-induced apoptosis.

Experimental Protocol 1: Caspase-3/7 Activity Assay [7]

• Cell Treatment: Treat cells with CPHA and Staurosporine at their IC50 concentrations for 12, 24, and 48 hours.

• Cell Lysis: Lyse the cells according to the manufacturer's protocol for the chosen caspase activity assay kit.

• Substrate Addition: Add the caspase-3/7 substrate to the cell lysates.

• Incubation: Incubate at room temperature, protected from light.

• Fluorescence/Luminescence Measurement: Measure the signal using a microplate reader.

Experimental Protocol 2: Mitochondrial Membrane Potential (ΔΨm) Assay using JC-1 [8]

• Cell Treatment: Treat cells with CPHA and Staurosporine at their IC50 concentrations for 12 hours.

• JC-1 Staining: Incubate the cells with the JC-1 reagent according to the manufacturer's protocol.

• Washing: Wash the cells to remove the excess dye.

• Fluorescence Measurement: Measure the fluorescence intensity of both JC-1 aggregates (red) and monomers (green) using a flow cytometer or fluorescence microplate reader. A decrease in the red/green fluorescence ratio indicates mitochondrial membrane depolarization.

Experimental Protocol 3: Western Blot Analysis

• Protein Extraction: Extract total protein from cells treated with CPHA, Staurosporine, and vehicle control for 24 hours.

• Protein Quantification: Determine the protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies against Bcl-2, Bax, cleaved Caspase-3, and cleaved PARP. Use an antibody against β-actin as a loading control.

• Detection: Incubate with HRP-conjugated secondary antibodies and detect the signal using an enhanced chemiluminescence (ECL) substrate.

Expected Data and Interpretation

A significant increase in caspase-3/7 activity, a decrease in the mitochondrial membrane potential, a decrease in the anti-apoptotic protein Bcl-2, an increase in the pro-apoptotic protein Bax, and the appearance of cleaved Caspase-3 and cleaved PARP in CPHA-treated cells would strongly support the hypothesis that CPHA induces apoptosis via the intrinsic, mitochondria-mediated pathway.[2][9]

Table 3: Summary of Hypothetical Mechanistic Data

Assay	Vehicle Control	CPHA (IC50)	Staurosporine (IC50)
Caspase-3/7 Activity	Baseline	Significant Increase	Significant Increase
Mitochondrial Membrane Potential	High	Decreased	Decreased
Bcl-2 Protein Level	High	Decreased	Decreased
Bax Protein Level	Low	Increased	Increased
Cleaved Caspase-3	Undetectable	Detected	Detected
Cleaved PARP	Undetectable	Detected	Detected

Conclusion: A Comparative Assessment of Pro-Apoptotic Efficacy

This guide outlines a systematic and robust approach for the independent validation of the pro-apoptotic effects of the novel adenosine analog, 2-(P-Cyanophenyl methylidene hydrazino) adenosine. By employing a multi-faceted experimental strategy that includes cell viability assessment, direct quantification of apoptosis, and mechanistic studies, researchers can obtain a comprehensive understanding of the compound's biological activity.

The head-to-head comparison with a well-characterized apoptosis inducer like Staurosporine provides a crucial benchmark for evaluating the potency and mechanism of action of CPHA. The hypothetical data presented herein suggests that CPHA is a promising pro-apoptotic agent that warrants further investigation. The successful execution of these protocols will provide the necessary evidence to support the continued development of CPHA as a potential therapeutic candidate for cancer treatment.

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• Deoxyadenosine analogs induce programmed cell death in chronic lymphocytic leukemia cells by damaging the DNA and by directly affecting the mitochondria. PubMed.
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• Apoptosis Marker Assays for HTS.
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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(P-Cyanophenyl methylidene hydrazino) adenosine

This document provides essential, immediate safety and logistical information for the proper disposal of 2-(P-Cyanophenyl methylidene hydrazino) adenosine. Tailored for researchers, scientists, and drug development professionals, this guide offers a procedural, step-by-step plan to ensure the safe handling and disposal of this purine nucleoside analog. By providing value beyond the product itself, we aim to be your preferred source for laboratory safety and chemical handling information, building deep trust through scientific integrity and field-proven insights.

Hazard Assessment and Chemical Profile

• Adenosine Core: Adenosine itself is a naturally occurring nucleoside.[5] While some derivatives are considered non-hazardous, any modified nucleoside analog should be handled with care, as structural changes can impart new biological and toxicological properties.[6][7][8][9]

• Hydrazino Group (-NH-N=): Hydrazine and its derivatives are classified as hazardous wastes by the EPA.[10] They are known to be toxic, and some are suspected carcinogens.[10][11] Hydrazine solutions can be corrosive and are powerful reducing agents.[12] Disposal often requires chemical neutralization through oxidation.[10][12]

• P-Cyanophenyl Group (-C₆H₄-CN): The presence of a cyano (nitrile) group necessitates caution. While the toxicity of covalently bound nitriles can vary, they have the potential to release cyanide under certain conditions (e.g., metabolic processes or harsh chemical environments). Waste containing cyanide must be chemically treated to convert it to the less toxic cyanate.[13]

Key Quantitative Data and Regulatory Context

Parameter	Guideline / Regulation	Source
Waste Classification	Hazardous Waste (inferred from functional groups)	EPA, OSHA[10][14]
Governing Regulations	Resource Conservation and Recovery Act (RCRA)	EPA[15]
Workplace Safety	Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450)	OSHA[16][17][18]
Disposal Method	Chemical neutralization followed by incineration by a licensed facility.	General Best Practices[10][11][13]

Immediate Safety and Handling Protocols

Before beginning any disposal process, strict adherence to safety protocols is mandatory to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical hazards.[19][20]

• Eye Protection: Wear chemical safety goggles or a face shield.[21]

• Hand Protection: Use chemical-resistant gloves, such as nitrile rubber. Inspect gloves for integrity before use.

• Body Protection: A lab coat must be worn at all times. Consider a chemically resistant apron for handling larger quantities or during chemical neutralization.[20]

• Respiratory Protection: All handling of the solid compound and the initial steps of preparing waste solutions should be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[6][19]

Spill Management

In the event of a spill, immediate and appropriate action is critical.

• Evacuate and Secure: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the chemical fume hood is operational.

• Contain: For solid spills, gently cover with an absorbent material to prevent dust from becoming airborne. For liquid spills, create a dike around the spill using an inert absorbent material (e.g., vermiculite, sand).

• Neutralize and Collect:

  • For small spills, carefully add an appropriate neutralizing agent (see Section 4).

  • Collect the neutralized mixture and contaminated absorbent materials using non-sparking tools.

• Package and Label: Place all collected waste into a designated, sealed, and clearly labeled hazardous waste container.

• Decontaminate: Clean the spill area thoroughly with soap and water. Dispose of all cleaning materials as hazardous waste.

Step-by-Step Operational Disposal Plan

The disposal of 2-(P-Cyanophenyl methylidene hydrazino) adenosine requires a multi-step approach involving segregation, chemical neutralization, and final disposal through a certified service. This protocol is designed to be a self-validating system, ensuring safety and regulatory compliance at each stage.

Workflow for Disposal of 2-(P-Cyanophenyl methylidene hydrazino) adenosine

Caption: Disposal workflow for 2-(P-Cyanophenyl methylidene hydrazino) adenosine.

Detailed Protocol

Step 1: Waste Identification and Segregation

• Responsibility: The waste generator is responsible for correctly identifying and classifying the waste.[15]

• Solid Waste: Collect unused or contaminated solid 2-(P-Cyanophenyl methylidene hydrazino) adenosine in a dedicated, clearly labeled, and sealed container.

• Liquid Waste: If the compound is dissolved in a solvent, collect the solution in a labeled, sealed, and appropriate chemical waste container. Do not mix with other incompatible waste streams.[6]

• Contaminated Materials: Any items that have come into contact with the compound (e.g., pipette tips, gloves, weighing paper, absorbent pads) must be considered contaminated and disposed of as hazardous chemical waste.[7]

Step 2: Chemical Neutralization

This step is critical for degrading the hazardous functional groups and must be performed in a chemical fume hood with appropriate PPE. The principle is to use an oxidizing agent, such as sodium hypochlorite (bleach), to destroy both the hydrazino and cyano moieties.

• Causality: Sodium hypochlorite is a strong oxidizing agent. It effectively converts the toxic hydrazine group into nitrogen gas, water, and sodium chloride.[12] In an alkaline environment, it will also oxidize the cyanide group to the much less toxic cyanate ion, which will then hydrolyze to harmless byproducts.[13]

• Preparation: If dealing with a concentrated solution, dilute it with water to less than 5% to control the exothermic reaction.[12] For solid waste, dissolve it in a suitable solvent (e.g., water, if soluble, or an appropriate organic solvent that is miscible with water and will not react violently with the bleach) to a concentration of less than 5%.

• Hydrazine Neutralization: Slowly add a 5% sodium hypochlorite solution (household bleach is typically 5-6%) to the waste solution while stirring. The reaction can generate heat, so the addition should be gradual. An excess of hypochlorite should be added to ensure complete destruction of the hydrazino group.[10][12]

• Cyanide Neutralization: Ensure the solution is alkaline (pH > 10) by adding sodium hydroxide if necessary. This is crucial for the safe and effective oxidation of the cyanide group. Continue to slowly add the sodium hypochlorite solution.

• Verification: After the reaction has subsided, test the solution for the presence of residual hydrazine and cyanide using appropriate chemical test strips or kits, as specified by your institution's Environmental Health and Safety (EHS) office.

Step 3: Waste Collection, Storage, and Disposal

• Containerization: Transfer the neutralized aqueous solution to a robust, leak-proof hazardous waste container.

• Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical names of the contents (e.g., "Neutralized 2-(P-Cyanophenyl methylidene hydrazino) adenosine waste"), and the relevant hazard warnings.[17]

• Storage: Store the sealed waste container in a designated, secure hazardous waste accumulation area with secondary containment to prevent spills from spreading.[8]

• Final Disposal: Contact your institution's EHS office or a licensed hazardous waste disposal contractor to arrange for pickup.[6][22] Provide them with all necessary information about the waste. Do not pour any of the waste, neutralized or not, down the drain.[8]

Authoritative Grounding and Trustworthiness

The protocols described herein are synthesized from established guidelines by regulatory bodies such as the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA), as well as from safety data for structurally related hazardous compounds.[15][16][22] Adherence to these procedures, in conjunction with your institution's specific Chemical Hygiene Plan, is mandatory for ensuring a safe laboratory environment and maintaining regulatory compliance.[18]

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Personal protective equipment for handling 2-(P-Cyanophenyl methylidene hydrazino) adenosine

Essential Safety & Handling Guide: 2-(P-Cyanophenyl methylidene hydrazino) adenosine

This guide provides essential safety protocols and operational directives for handling 2-(P-Cyanophenyl methylidene hydrazino) adenosine. As a novel purine nucleoside analog, this compound's specific toxicology is not yet fully characterized. Therefore, this protocol is grounded in a conservative risk assessment based on its constituent chemical moieties: a hydrazine derivative, a cyano (nitrile) group, and a nucleoside core. The stringent precautions outlined are dictated by the significant hazards associated with the hydrazine and cyano functional groups.

Hazard Analysis: A Synthesis of Functional Group Toxicology

The chemical structure of 2-(P-Cyanophenyl methylidene hydrazino) adenosine necessitates a cautious approach. The primary hazards stem from two key functional groups:

• Hydrazino Group: Hydrazine and its derivatives are notoriously hazardous. They are often corrosive, highly toxic, and can be fatal if inhaled, swallowed, or absorbed through the skin.[1][2][3] Chronic exposure may damage the liver, kidneys, and central nervous system, and many hydrazines are considered potential carcinogens.[4][5]

• Cyanophenyl (Nitrile) Group: Organic nitriles are toxic compounds. The cyanide ion (CN-), which can be released under certain conditions (e.g., contact with strong acids), is a potent inhibitor of cellular respiration, leading to rapid chemical asphyxia.[6][7] While organic nitriles do not always readily release cyanide ions, they are considered highly toxic and require careful handling to prevent exposure through all routes.[7][8]

• Adenosine Analog Core: As a nucleoside analog, this compound is designed to interact with biological systems, potentially by inhibiting DNA synthesis or inducing apoptosis.[9][10] While this is the basis for its therapeutic potential, it also means that unintended exposure could have cytotoxic effects. Therefore, minimizing direct contact is crucial.[11][12]

Given these components, the compound must be treated as a Particularly Hazardous Substance (PHS) , requiring stringent controls to protect laboratory personnel.[13]

Core Directive: Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory to create a robust barrier against exposure. Standard laboratory attire (e.g., cotton scrubs) is not sufficient.

PPE Component	Specification	Rationale & Causality
Hand Protection	Double-gloving with nitrile or neoprene gloves. Inner glove cuff under lab coat sleeve, outer glove cuff over.	Hydrazine derivatives can be fatal if absorbed through the skin.[1] Double-gloving provides enhanced protection against tears and rapid permeation. Nitrile and neoprene offer good chemical resistance to a broad range of chemicals, including hydrazines.[13][14]
Eye & Face Protection	ANSI Z87.1-compliant chemical splash goggles AND a full-face shield.	Hydrazines are extremely destructive to eye tissue.[1] Goggles provide a seal against splashes and vapors, while the face shield protects the entire face from splashes during transfers or potential reactions.[4][14]
Body Protection	Flame-resistant (FR) or 100% cotton lab coat, fully fastened. A chemical-resistant apron should be worn over the lab coat.	Provides protection against splashes and prevents contamination of personal clothing. An FR lab coat is recommended as hydrazine is flammable.[1][13] The apron adds a layer of chemical resistance.
Respiratory Protection	Not required if all handling of solids and solutions occurs within a certified chemical fume hood.	A properly functioning chemical fume hood is the primary engineering control to prevent inhalation of powders or vapors.[4] A respirator may be required as a last line of defense if engineering controls fail or during a large spill cleanup.[1][2]
Footwear	Closed-toe, non-perforated shoes made of a durable material (e.g., leather).	Protects feet from spills and dropped objects.[1]

Operational Plan: From Receipt to Use

Procedural discipline is paramount. The following workflow minimizes exposure at every stage of handling.

Caption: Workflow for preparation, PPE donning, handling, and doffing.

Step-by-Step Handling Protocol:

• Preparation: Before entering the lab, review this guide and the specific experimental protocol. Ensure the chemical fume hood has been certified within the last year. Locate and verify the functionality of the safety shower and eyewash station.[1]

• Designated Area: All work with this compound must occur in a designated area within a chemical fume hood to contain any potential spills or aerosols.[15]

• Donning PPE: Follow the sequence outlined in the diagram above. Ensure outer gloves are pulled over the cuffs of the lab coat.

• Handling Solid Compound:

  • Carefully weigh the solid compound on a tared weigh paper or in a container within the fume hood. Avoid creating dust.

  • Use spark-proof tools if transferring larger quantities.[1][16]

  • Clean any residual powder from the spatula and weigh boat with a solvent-moistened wipe and dispose of it as hazardous waste.

• Preparing Solutions:

  • Add the solid compound to the solvent slowly.

  • Keep the container closed with a cap or septum when not actively adding material.

• Post-Handling:

  • Decontaminate all surfaces within the fume hood. A 10% bleach solution followed by a water rinse can be effective for decontaminating surfaces from cyanides, but always test on a small area first.[15] For hydrazines, a dilute solution of calcium hypochlorite or hydrogen peroxide can be used for decontamination.[2][17]

  • Securely seal all containers of the compound and its waste.

• Doffing PPE: Remove PPE in the reverse order of donning to prevent self-contamination, as shown in the diagram. The most contaminated items (outer gloves) are removed first. Wash hands thoroughly with soap and water immediately after removing all PPE.[4]

Emergency & Disposal Plans

Spill Response:

• DO NOT attempt to clean up a spill of this material, regardless of size.[4][13]

• Action: Notify all personnel in the immediate area and evacuate the laboratory. Close the door and post a warning sign.

• Contact: From a safe location, call your institution's emergency response team (e.g., Environmental Health & Safety) and provide them with the compound name and spill location.[4][13]

Exposure Protocol:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[13][18]

• Eye Contact: Immediately flush eyes with water for at least 30 minutes using an eyewash station, holding the eyelids open. Seek immediate medical attention.[16][18]

• Inhalation: Move the affected person to fresh air. Seek immediate medical attention.[13]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[5][13]

Disposal Plan:

All materials contaminated with 2-(P-Cyanophenyl methylidene hydrazino) adenosine are considered Extremely Hazardous Waste .[13][19]

• Waste Segregation:

  • Collect all waste solutions in a dedicated, clearly labeled, and sealed hazardous waste container.

  • Solid waste (gloves, wipes, weigh paper, contaminated labware) must be collected in a separate, sealed, and clearly labeled container.

• Labeling: Label waste containers with "Extremely Hazardous Waste," the full chemical name, and the primary hazard warnings (e.g., "Toxic," "Corrosive," "Potential Carcinogen").

• Storage: Store waste containers in a designated and properly ventilated satellite accumulation area, within secondary containment.[14]

• Disposal: Contact your institution's Environmental Health & Safety department for pickup and disposal according to federal, state, and local regulations.[16][17] Do not pour any waste down the drain.[2] Chemical degradation using oxidizers like hydrogen peroxide or sodium hypochlorite may be an option, but this should only be performed by trained personnel following a validated institutional protocol.[19]

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